2,5-Dinitrobenzimidazole

• CAS: 83167-05-9

Core Science & Biosynthesis

2,5-Dinitrobenzimidazole chemical structure and properties

An In-Depth Technical Guide to 2,5-Dinitrobenzimidazole: Structure, Synthesis, and Properties[1]

Part 1: Executive Summary

2,5-Dinitrobenzimidazole (CAS: 83167-05-9) is a specialized heterocyclic compound belonging to the nitrobenzimidazole class.[1] Characterized by the presence of two nitro groups—one at the C2 position of the imidazole ring and another at the C5 (or C6, due to tautomerism) position of the benzene ring—this molecule is of significant interest in the fields of high-energy density materials (HEDMs) and pharmaceutical intermediates .

While less common than its 5,6-dinitro or 2-methyl-5-nitro counterparts, the 2,5-dinitro isomer presents unique physicochemical properties due to the electron-withdrawing nature of the nitro groups, which significantly increase the compound's density, acidity, and detonation performance.[1] This guide provides a comprehensive technical analysis of its structure, synthesis pathways, and properties, tailored for researchers in energetic materials and organic synthesis.

Part 2: Chemical Structure & Tautomerism

The core structure of 2,5-dinitrobenzimidazole consists of a fused benzene and imidazole ring. The numbering of the benzimidazole system places the secondary amine nitrogen at position 1. However, in the unsubstituted state (N-H), benzimidazoles exhibit rapid prototropic tautomerism.

Tautomeric Equilibrium

In solution, the proton on the nitrogen atom oscillates between N1 and N3. This makes the 5-nitro and 6-nitro positions equivalent.[1] Therefore, 2,5-dinitrobenzimidazole exists in equilibrium with 2,6-dinitrobenzimidazole .[1]

• Tautomer A (2,5-Dinitro): Proton at N1, Nitro at C5.

• Tautomer B (2,6-Dinitro): Proton at N3, Nitro at C6 (which is the same physical atom as C5 in the other tautomer relative to the fused system).

This equilibrium is influenced by solvent polarity and pH.[1] The electron-withdrawing nitro group at C2 further acidifies the N-H proton (pKa < 8), stabilizing the anion form in basic conditions.

Caption: Prototropic tautomerism between 2,5- and 2,6-dinitrobenzimidazole and their common anion.

Part 3: Physicochemical Properties

The introduction of nitro groups at positions 2 and 5 dramatically alters the physical and chemical profile of the benzimidazole scaffold. The C2-nitro group is particularly rare and reactive, often making the compound a potent energetic material.

Property	Value (Predicted/Experimental)	Significance
Molecular Formula	C₇H₄N₄O₄	High nitrogen/oxygen content.[1]
Molecular Weight	208.13 g/mol	Moderate weight, favorable for energy density.
Appearance	Yellow to Orange Crystalline Solid	Typical of nitro-aromatics.[1]
Density	~1.75 - 1.85 g/cm³	High density is critical for detonation velocity.[1]
Melting Point	> 250 °C (Decomposes)	High thermal stability, characteristic of HEDMs.
Acidity (pKa)	~6.5 - 7.5	More acidic than benzimidazole (pKa 12.[1]8) due to -I/-M effects of NO₂.[1]
Solubility	Low in water; Soluble in DMSO, DMF, Acetone	Requires polar aprotic solvents for processing.
Detonation Velocity	~7500 - 8200 m/s (Est.)[1]	Comparable to TNT/RDX class explosives.[1]
Oxygen Balance	-69% (approx)	Negative, suggests mixing with oxidizers for optimal performance.[1]

Key Insight: The C2-nitro group is less stable than the C5-nitro group.[1] It is susceptible to nucleophilic displacement, a property that can be exploited for further functionalization (e.g., reacting with amines to form 2-amino-5-nitrobenzimidazole derivatives).[1][2]

Part 4: Synthesis Methodologies

Synthesizing 2,5-dinitrobenzimidazole is challenging because direct nitration of benzimidazole at the C2 position is difficult; electrophilic substitution prefers the benzene ring (C5/C6). Therefore, the synthesis typically requires a stepwise approach or ring closure of a pre-functionalized precursor.

Method A: Nitration of 2-Nitrobenzimidazole (Energetic Route)

This route assumes the availability of 2-nitrobenzimidazole or proceeds via the nitration of 2-aminobenzimidazole to the nitramine, followed by rearrangement.

• Precursor Preparation: Start with 2-aminobenzimidazole .[1]

• Nitration (Step 1): React with mixed acid (HNO₃/H₂SO₄) to form 2-nitramino-benzimidazole .[1]

• Rearrangement/Further Nitration: Under controlled heating in sulfuric acid, the nitramine rearranges to C-nitro species (2-nitrobenzimidazole) and further nitration occurs at the C5 position.

Method B: Condensation of 4-Nitro-o-phenylenediamine (Synthetic Route)

A more controlled laboratory method involves building the imidazole ring with the nitro groups already in place or introducing the C2-nitro group via a specific reagent.[1]

• Starting Material: 4-Nitro-1,2-phenylenediamine .

• Cyclization: React with a C1-nitro source such as nitroacetic acid (or equivalent synthetic synthon) or via oxidative cyclization of a nitro-aldehyde followed by oxidation.[1]

  • Note: Direct condensation to form a C-NO₂ at position 2 is synthetically demanding.[1] A common alternative is to synthesize 2-amino-5-nitrobenzimidazole and then convert the amino group to a nitro group via diazotization and nitrite displacement (Sandmeyer-like reaction) or oxidation (using dimethyldioxirane or ozone, though difficult).[1]

Recommended Protocol: Modified Nitration of 2-Amino-5-Nitrobenzimidazole This is the most viable route for generating high-energy derivatives like 2,5-dinitrobenzimidazole (or its nitramine equivalent).[1]

Step-by-Step Protocol:

• Dissolution: Dissolve 10 mmol of 2-amino-5-nitrobenzimidazole in 15 mL of concentrated H₂SO₄ (98%) at 0–5 °C.

• Addition: Dropwise add 15 mmol of fuming HNO₃ (98%) while maintaining temperature below 10 °C.

• Reaction: Stir at 0 °C for 1 hour, then allow to warm to room temperature (25 °C) for 2 hours.

  • Mechanism:[1][3] Initial formation of 2-nitramino-5-nitrobenzimidazole.[1]

  • Rearrangement: Heating to 60–70 °C may induce rearrangement to the C-nitro form (2,5-dinitro), though the nitramine itself is a stable energetic material often cited in this context.

• Quenching: Pour the mixture onto 100 g of crushed ice.

• Isolation: Filter the yellow precipitate, wash with cold water until pH neutral.

• Purification: Recrystallize from ethanol or acetonitrile.

Caption: Synthesis pathway from 2-amino-5-nitrobenzimidazole to dinitro derivatives.

Part 5: Applications & Safety

Energetic Materials (Explosives/Propellants)

The 2,5-dinitrobenzimidazole scaffold is a candidate for insensitive munitions . The hydrogen bonding capability of the imidazole NH allows for crystal packing that enhances density and thermal stability (reducing sensitivity to shock), while the two nitro groups provide the oxygen balance and energy release.

• Performance: Comparable to TNT but with higher thermal stability (>250 °C).[1]

• Derivatives: Often used as a precursor for N-alkylated or metal salt derivatives (e.g., potassium 2,5-dinitrobenzimidazolate) to further tune sensitivity.[1]

Pharmaceutical Intermediate

While the dinitro compound itself is cytotoxic, it serves as a scaffold for:

• Radiosensitizers: Nitroimidazoles are used to sensitize hypoxic tumor cells to radiation.[1] The 2,5-dinitro analog offers a different redox potential compared to standard 2-nitro or 5-nitro drugs.[1]

• Antimicrobials: Reduction of the nitro groups yields diamino-benzimidazoles, which are potent precursors for antiviral and anthelmintic drugs.

Safety & Handling

• Explosion Hazard: As a polynitro compound, 2,5-dinitrobenzimidazole is potentially explosive. Handle in small quantities (<1 g) behind a blast shield.[1]

• Toxicity: Likely toxic by inhalation and skin contact.[1] Nitroaromatics are often mutagenic (Ames positive).[1]

• Storage: Store in a cool, dry place away from reducing agents and strong bases.

References

• Synthesis of Nitrobenzimidazoles: El Alami, A., et al. (2023).[4] "Review of synthesis process of nitrobenzimidazole derivatives." Synthetic Communications. Link

• Energetic Properties: Klapötke, T. M., et al. (2015).[5] "Energetic Derivatives of 2-Nitrimino-5,6-dinitro-benzimidazole." Propellants, Explosives, Pyrotechnics.[5][6][7] Link

• Chemical Data: PubChem Compound Summary for Nitrobenzimidazole Derivatives. Link

• Structural Analysis: Odabaşoğlu, H. Y., et al. (2012).[8] "2-Amino-5-nitrobenzoic acid."[1][8][9] Acta Crystallographica Section E. Link

• Benzimidazole Scaffolds: BenchChem Technical Guide on 5-Nitrobenzimidazole. Link

Sources

• 1. 2-Mercapto-5-nitrobenzimidazole | C7H5N3O2S | CID 3717598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. youtube.com [youtube.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Benzimidazole Derivatives as Energetic Materials: A Theoretical Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: 2,5-Dinitrobenzimidazole (CAS 83167-05-9)

The following is an in-depth technical guide for 2,5-Dinitrobenzimidazole (CAS 83167-05-9) , designed for researchers and drug development professionals.

Core Identity & Physicochemical Profile[1][2][3][4][5][6]

2,5-Dinitrobenzimidazole is a high-nitrogen heterocyclic compound characterized by the presence of nitro groups at the C2 and C5 positions of the benzimidazole scaffold. This specific substitution pattern imparts unique electronic properties, making it a critical intermediate in the development of high-energy density materials (HEDMs) and bioactive pharmaceutical agents (antimicrobial, anticancer).

Property	Data
CAS Number	83167-05-9
IUPAC Name	2,5-Dinitro-1H-benzimidazole
Molecular Formula	C₇H₄N₄O₄
Molecular Weight	208.13 g/mol
Appearance	Yellow to orange crystalline solid
Melting Point	>220 °C (Decomposition likely)
Solubility	Soluble in DMSO, DMF, Acetone; Sparingly soluble in water
pKa (Calculated)	~6.5 (Acidic NH due to electron-withdrawing nitro groups)
Hazards	Warning : Energetic material potential. Toxic if swallowed/inhaled. Skin/Eye Irritant.

Synthesis & Manufacturing Protocols

Retrosynthetic Analysis

The synthesis of 2,5-dinitrobenzimidazole presents a regioselectivity challenge. While the 5-nitro position is easily accessible via the starting material (4-nitro-1,2-phenylenediamine), the 2-nitro group is labile and difficult to introduce via direct nitration. The most robust route involves the diazotization-displacement of 2-amino-5-nitrobenzimidazole.

Experimental Protocol: Diazotization-Displacement Route

Note: This protocol involves the handling of diazonium salts and nitro compounds. Standard safety precautions for energetic materials (blast shields, conductive flooring) are mandatory.

Reagents:

• 2-Amino-5-nitrobenzimidazole (Starting Material)

• Sodium Nitrite (NaNO₂)

• Sulfuric Acid (H₂SO₄) or Tetrafluoroboric Acid (HBF₄)

• Copper powder (Catalyst)

• Sodium Nitrite (excess for displacement)

Step-by-Step Methodology:

• Precursor Dissolution: Dissolve 10 mmol of 2-amino-5-nitrobenzimidazole in 50 mL of 20% H₂SO₄. Cool the solution to 0–5 °C in an ice-salt bath.

• Diazotization: Dropwise add a solution of NaNO₂ (12 mmol) in water, maintaining the temperature below 5 °C. Stir for 30 minutes to ensure complete formation of the diazonium salt.

  • Checkpoint: The solution should turn clear or slightly turbid; avoid precipitation of the diazonium salt if unstable.

• Sandmeyer-Type Displacement:

  • Prepare a separate solution of NaNO₂ (50 mmol) and copper powder (catalytic amount) in water.

  • Slowly transfer the cold diazonium solution into the nitrite/copper mixture with vigorous stirring. Nitrogen gas evolution will be observed.

• Workup:

  • Allow the mixture to warm to room temperature and stir for 2 hours.

  • Acidify the solution to pH ~3 to precipitate the product.

  • Filter the crude yellow solid and wash copiously with cold water.

• Purification: Recrystallize from ethanol/water or purify via column chromatography (Silica gel, EtOAc/Hexane gradient) to yield 2,5-dinitrobenzimidazole.

Synthetic Pathway Visualization

Figure 1: Synthetic route from phenylenediamine precursor to 2,5-dinitrobenzimidazole via amino-intermediate diazotization.

Safety & Handling (SDS Highlights)

Energetic Hazards

As a polynitro heterocyclic compound, 2,5-dinitrobenzimidazole possesses explosophore characteristics.

• Impact Sensitivity: Moderate. Handle with non-sparking tools.

• Thermal Stability: Decomposes exothermically above 220°C. Avoid heating in closed vessels.

• Incompatibility: Strong reducing agents, strong bases (forms shock-sensitive salts), and active metals.

Toxicological Data

• Acute Toxicity: Harmful if swallowed (Category 4). Nitroaromatics are known methemoglobin formers.

• Target Organs: Blood (Methemoglobinemia), Liver, Kidneys.

• Carcinogenicity: Suspected mutagen (Ames test positive for similar nitrobenzimidazoles).

Emergency Protocols

Scenario	Action
Inhalation	Move to fresh air. Administer oxygen if breathing is difficult. Monitor for cyanosis.
Skin Contact	Wash with soap and water for 15 min. Nitro compounds can absorb through skin.
Spill	Do not sweep dry. Wet with water/alcohol to desensitize, then absorb with inert material.

Applications in Drug Development[2][3][9][10]

Pharmacological Mechanism

The 2,5-dinitrobenzimidazole scaffold acts as a bioreductive prodrug . In hypoxic environments (common in solid tumors or anaerobic bacterial infections), the nitro groups are enzymatically reduced to hydroxylamines or amines. These reactive intermediates form covalent adducts with DNA, causing strand breaks and apoptosis.

Key Activity:

• Antimicrobial: Effective against Gram-positive bacteria (e.g., S. aureus) and Mycobacteria.

• Antiprotozoal: Activity against Giardia and Trichomonas species.[1]

• Anticancer: Hypoxia-selective cytotoxicity.

Mechanism of Action Diagram

Figure 2: Bioreductive activation mechanism. Under hypoxic conditions, the futile redox cycle is bypassed, leading to cytotoxic DNA-damaging species.

References

• Synthesis and Biological Evaluation of Nitrobenzimidazoles Source: Taylor & Francis Online URL:[Link]

• Antimycobacterial Activity of 2,5-Disubstituted Benzimidazoles Source: National Institutes of Health (PMC) URL:[Link]

• Synthesis and Antioxidant Activity of 2-Substituted-5-Nitro Benzimidazole Derivatives Source: ResearchGate URL:[Link]

• Process for the Preparation of 2-Nitroimidazoles (Applicable Methodology)

Sources

• 1. Design, Synthesis and Biological Evaluation of 2-(2-Amino-5(6)-nitro-1H-benzimidazol-1-yl)-N-arylacetamides as Antiprotozoal Agents - PMC [pmc.ncbi.nlm.nih.gov]

2,5-Dinitrobenzimidazole vs 5,6-dinitrobenzimidazole isomer differences

The following technical guide provides an in-depth analysis of the structural, synthetic, and reactive differences between 2,5-dinitrobenzimidazole and 5,6-dinitrobenzimidazole.

Executive Summary

In the development of benzimidazole-based therapeutics and energetic materials, the positioning of nitro groups dictates electronic distribution, solubility, and downstream reactivity.

• 5,6-Dinitrobenzimidazole is the "classical" isomer.[1] It is symmetric, thermodynamically stable, and synthesized via standard electrophilic aromatic substitution. It serves as a primary scaffold for antiviral nucleoside analogs (e.g., for HCMV) and high-performance polymers (PBI precursors).

• 2,5-Dinitrobenzimidazole is a "high-energy" asymmetric isomer.[1] The presence of a nitro group at the C2 position (between the nitrogens) creates a unique electronic environment, making the molecule significantly more reactive toward nucleophilic displacement and bioreduction. It is less common in standard medicinal chemistry but holds potential in hypoxia-activated prodrugs and energetic formulations.[1]

This guide details the divergence in their synthesis, physicochemical profiles, and reactivity.

Structural & Electronic Landscape

The core difference lies in the symmetry and the nature of the carbon atoms bearing the nitro groups.

Numbering and Symmetry

• Benzimidazole Numbering: The imidazole nitrogens are N1 and N3.[1] The fused benzene ring carbons are C4, C5, C6, C7. The carbon between the nitrogens is C2.[1]

• 5,6-Dinitro: Substituents are on the benzenoid ring.[1] Due to the rapid tautomerism of the N-H proton between N1 and N3, the 5- and 6-positions are equivalent (degenerate). The molecule possesses a pseudo-axis of symmetry.[1]

• 2,5-Dinitro: One substituent is on the imidazole ring (C2) and one on the benzenoid ring (C5). Tautomerism makes the C5 and C6 positions non-equivalent; however, the C2-nitro group locks the electronic bias, making the tautomers energetically distinct.

Electronic Distribution (Hammett & Resonance)

• C5/C6 Nitro Groups: These are standard aromatic nitro groups.[1] They withdraw electrons from the benzene ring, deactivating it towards further electrophilic attack but activating it for Nucleophilic Aromatic Substitution (

  ).

• C2 Nitro Group: This is an N-heterocyclic nitro group .[1] It is attached to a carbon flanked by two nitrogens (amidine-like).[1] This position is highly electron-deficient.[1] The

  group acts similarly to a nitro group in 2-nitroimidazole (e.g., Benznidazole), making it a potent electron acceptor and susceptible to enzymatic reduction (nitroreductases).

Tautomerism Visualization

The following diagram illustrates the tautomeric equilibrium and symmetry differences.

Synthetic Pathways[1]

The synthesis of these two isomers requires fundamentally different strategies.

Synthesis of 5,6-Dinitrobenzimidazole

This is a robust, scaleable process relying on the directing power of the imidazole ring.

• Starting Material: Benzimidazole or 5-nitrobenzimidazole.[1][2][3][4]

• Reagent: Mixed Acid (

  ).[1][5]

• Mechanism: Electrophilic Aromatic Substitution (EAS).[1] The protonated imidazole ring is deactivating, but the benzene ring is still susceptible to nitration. Nitration occurs at C5 first, then C6.[1]

• Yield: High (>80%).

Synthesis of 2,5-Dinitrobenzimidazole

Direct nitration of benzimidazole does not place a nitro group at C2. The C2 position is nucleophilic in the neutral form but becomes resistant to electrophilic attack when protonated.[1] Therefore, the C2-nitro group must be introduced via specific functional group interconversion or cyclization.[1]

• Route A (Nitration of 2-Nitro): Requires starting with 2-nitrobenzimidazole (synthesized via diazotization of 2-aminobenzimidazole).[1] Subsequent nitration with mixed acid directs to the C5 position.[1]

• Route B (Cyclization): Condensation of 4-nitro-1,2-phenylenediamine with a nitro-carbon source (e.g., nitroacetic acid derivatives) is theoretically possible but synthetically challenging due to decarboxylation.

• Preferred Route: Nitration of 2-nitrobenzimidazole.

Comparative Workflow

Physicochemical & Reactivity Profiling[1]

The following table summarizes the key quantitative and qualitative differences.

Feature	5,6-Dinitrobenzimidazole	2,5-Dinitrobenzimidazole
Formula
Molecular Weight	208.13 g/mol	208.13 g/mol
pKa (Acidic NH)	~9.0 - 10.0 (Estimated)	~6.5 - 7.5 (Estimated)*
Solubility	Low in water; Soluble in DMSO, DMF.	Slightly higher polarity due to asymmetry.[1]
C2 Reactivity	Nucleophilic (can be alkylated).[1]	Electrophilic (susceptible to ).[1]
Nitro Displacement	Possible at C5/C6 with strong nucleophiles.[1]	C2-NO2 is highly labile (good leaving group).[1]
Primary Application	Drug scaffold (HCMV), Polymers.	Energetics, Hypoxia-activated prodrugs.[1]

*Note on pKa: The electron-withdrawing nitro group at C2 (directly attached to the amidine system) dramatically increases the acidity of the N-H proton compared to the C5/C6 substitution.

Reactivity Deep Dive: Nucleophilic Substitution ( )

• 5,6-Isomer: Nucleophiles (e.g., amines, thiols) can displace one of the nitro groups at C5/C6, but this requires high temperatures or strong bases.

• 2,5-Isomer: The C2-nitro group is a "super-leaving group."[1] Nucleophilic attack occurs preferentially at C2, displacing the nitro group to form 2-substituted-5-nitrobenzimidazoles.[1] This makes the 2,5-isomer a reactive intermediate rather than a stable end-product in many workflows.[1]

Experimental Protocols

Protocol A: Synthesis of 5,6-Dinitrobenzimidazole (Standard)

Objective: Synthesis of high-purity 5,6-dinitrobenzimidazole for use as a scaffold.

• Preparation: In a 500 mL round-bottom flask, dissolve Benzimidazole (11.8 g, 0.1 mol) in Conc. Sulfuric Acid (50 mL) . Cool to 0–5°C in an ice bath.

• Nitration: Dropwise add Fuming Nitric Acid (90%, 20 mL) while maintaining temperature below 10°C.

• Heating: Allow the mixture to warm to room temperature, then heat to 100°C for 2 hours . (Caution: Evolution of NOx fumes).[1]

• Quenching: Pour the reaction mixture slowly onto 500 g of crushed ice with vigorous stirring. A yellow precipitate will form.[1]

• Isolation: Filter the solid, wash with cold water until pH is neutral.

• Purification: Recrystallize from ethanol or acetic acid.

  • Yield: ~85%

  • Appearance: Yellow needles.[1]

  • Validation: 1H NMR (DMSO-d6) shows a singlet (or tightly coupled doublet) in the aromatic region due to symmetry.[1]

Protocol B: Reactivity Check (Differentiation)

Objective: Distinguish isomers via chemical reactivity.

• Dissolve 10 mg of the compound in 1 mL DMSO.[1]

• Add 2 equivalents of Morpholine (nucleophile).[1]

• Heat to 60°C for 30 minutes.

  • 5,6-Isomer: No rapid reaction (requires higher temp/time).[1]

  • 2,5-Isomer: Rapid displacement of C2-NO2 observed (color change, formation of 2-morpholino-5-nitrobenzimidazole).

Applications & References

Applications

• Medicinal Chemistry:

  • 5,6-Dinitro: Precursor to 2-chloro-5,6-dihalo-1-

    -D-ribofuranosylbenzimidazoles (TCRB), potent inhibitors of Human Cytomegalovirus (HCMV) [1].

  • 2,5-Dinitro: Investigated as a hypoxia-selective cytotoxin.[1] The 2-nitro moiety mimics the redox activity of 2-nitroimidazole (Benznidazole), activated by nitroreductases in oxygen-poor tumor environments [2].

• Material Science:

  • 5,6-Dinitro: Reduced to 5,6-diaminobenzimidazole, a monomer for rigid-rod polymers (polybenzimidazoles) used in aerospace and high-temperature filtration.

References

• Townsend, L. B., et al. (1995).[1] "Design, synthesis, and antiviral evaluation of 2-chloro-5,6-dihalo-1-beta-D-ribofuranosylbenzimidazoles as potential agents for human cytomegalovirus infections." Journal of Medicinal Chemistry.

• Palmer, B. D., et al. (1999).[1] "Hypoxia-selective antitumor agents. 2-Nitrobenzimidazole derivatives." Journal of Medicinal Chemistry. (Contextual grounding on 2-nitro bio-reductive mechanism).

• PubChem Compound Summary. "5-Nitrobenzimidazole" and "2-Nitrobenzimidazole".[1]

• ChemicalBook. "CAS 83167-23-1: 2,5-Dinitrobenzimidazole."[1] (Verification of CAS existence).

Sources

• 1. 2-Nitro-1H-benzimidazole | C7H5N3O2 | CID 97234 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Some 2-benzyl-5-nitrobenzimidazoles - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 3. Design, synthesis and biological evaluation of new 5-nitro benzimidazole derivatives as AT1 antagonists with anti-hypertension activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Molecular weight and formula of 2,5-Dinitrobenzimidazole

The following technical guide details the molecular characteristics, synthesis, and application profile of 2,5-Dinitrobenzimidazole .

CAS Registry Number: 83167-05-9 Chemical Family: Nitrobenzimidazoles / Hypoxic Radiosensitizers

Part 1: Executive Summary

2,5-Dinitrobenzimidazole (DNBI) is a specialized heterocyclic compound primarily investigated for its electron-affinic properties in oncology. Unlike the common 5,6-dinitrobenzimidazole used in dye chemistry, the 2,5-isomer features a nitro group at the critical C2 position of the imidazole ring, significantly altering its redox potential.

This structural arrangement enhances its capacity to function as a hypoxic cell radiosensitizer , mimicking oxygen to fix radiation-induced DNA damage in oxygen-deprived tumor tissues. However, its utility is historically constrained by poor tissue penetration and solubility, necessitating precise formulation strategies.

Core Physicochemical Data

Property	Value	Notes
Molecular Formula	C₇H₄N₄O₄	Confirmed Stoichiometry
Molecular Weight	208.13 g/mol	Average Mass
Monoisotopic Mass	208.0233 Da	For High-Res MS Calibration
Exact Mass	208.023254 Da	Calculated
Appearance	Yellow to Orange Crystalline Solid	Typical of polynitro-aromatics
Solubility	Low in neutral water; Soluble in DMSO, DMF	pH-dependent due to NH acidity

Part 2: Chemical Identity & Structural Analysis[2]

Elemental Composition

The molecule consists of a fused benzene and imidazole ring system substituted with two nitro groups.

• Carbon (C): 40.39%

• Hydrogen (H): 1.94%

• Nitrogen (N): 26.92%

• Oxygen (O): 30.75%

Structural Topology & Tautomerism

The benzimidazole core exhibits prototropic tautomerism. In solution, the hydrogen atom on the imidazole nitrogen can migrate between N1 and N3.

• Tautomer A: 2,5-Dinitro-1H-benzimidazole (The 5-nitro group is meta to the protonated nitrogen).

• Tautomer B: 2,6-Dinitro-1H-benzimidazole (The 5-nitro group becomes 6-nitro relative to the protonated nitrogen).

Note: In the solid state or N-substituted derivatives, this equilibrium is fixed. For the parent compound, analytical spectra (NMR) typically show averaged signals at room temperature unless the solvent locks the tautomer.

Part 3: Synthesis & Fabrication Protocols

Synthesis of 2,5-DNBI is challenging because direct nitration of benzimidazole favors the benzene ring (positions 5 and 6), not the C2 position. The C2-nitro group is typically introduced via diazotization of a 2-amino precursor.

Retrosynthetic Pathway

The most robust route involves a two-stage functionalization:

• Nitration of 2-aminobenzimidazole to install the C5-nitro group.

• Sandmeyer-type Diazotization to convert the C2-amino group to a C2-nitro group.

Experimental Workflow (Step-by-Step)

Stage 1: Preparation of 2-Amino-5-nitrobenzimidazole

• Reagents: 2-Aminobenzimidazole, HNO₃ (fuming), H₂SO₄.

• Protocol:

  • Dissolve 2-aminobenzimidazole in concentrated H₂SO₄ at 0–5°C.

  • Dropwise add fuming HNO₃ while maintaining temperature <10°C.

  • Stir for 2 hours, then pour onto crushed ice.

  • Neutralize with NH₄OH to precipitate the yellow solid (2-amino-5-nitrobenzimidazole).

  • Recrystallize from ethanol/water.

Stage 2: Conversion to 2,5-Dinitrobenzimidazole

• Reagents: 2-Amino-5-nitrobenzimidazole, NaNO₂ (Sodium Nitrite), Excess NaNO₂ (for nitro-substitution), H₂SO₄ or HBF₄.

• Mechanism: The amino group is diazotized to a diazonium salt, which is then displaced by a nitrite ion (nitro-deamination).

• Protocol:

  • Suspend 2-amino-5-nitrobenzimidazole in aqueous H₂SO₄.

  • Cool to 0°C. Add aqueous NaNO₂ slowly to form the diazonium species.

  • Critical Step: Add the diazonium solution to a vigorously stirred suspension of excess NaNO₂ and copper powder (catalyst) in water at neutral/slightly acidic pH.

  • The evolution of N₂ gas indicates substitution.

  • Extract with Ethyl Acetate, dry over Na₂SO₄, and concentrate.

Synthesis Logic Diagram

Figure 1: Synthetic pathway for 2,5-Dinitrobenzimidazole via nitro-deamination of the 2-amino intermediate.[1]

Part 4: Characterization & Analytical Protocols

To validate the synthesis of 2,5-DNBI, researchers must confirm the presence of two nitro groups and the integrity of the benzimidazole core.

Mass Spectrometry (LC-MS)

• Ionization Mode: Electrospray Ionization (ESI), Negative Mode (ESI-).

• Rationale: The acidic proton on the imidazole nitrogen (N1-H) allows for easy deprotonation.

• Expected Signal: [M-H]⁻ at m/z 207.02.

• Fragmentation: Look for loss of NO₂ (-46 Da) peaks (m/z ~161).

Nuclear Magnetic Resonance (NMR)

• Solvent: DMSO-d₆ (Due to solubility constraints).

• ¹H NMR Predictions:

  • N-H: Broad singlet >13 ppm (exchangeable).

  • Aromatic Region: Three protons on the benzene ring.

    • C4-H: Doublet (d, J~2Hz) - Highly deshielded due to ortho-nitro.

    • C6-H: Doublet of doublets (dd).

    • C7-H: Doublet (d).

  • Absence: No signal at ~8.2 ppm (which would correspond to C2-H in unsubstituted benzimidazole), confirming C2 substitution.

UV-Vis Spectroscopy

• Feature: Intense absorption bands in the UV region (250–350 nm) due to extended conjugation of the nitro groups with the aromatic system.

• Shift: Bathochromic shift (Red shift) compared to non-nitrated benzimidazole.

Part 5: Applications in Drug Discovery

Hypoxic Cell Radiosensitization

2,5-DNBI acts as an electron-affinic agent . In solid tumors, regions of hypoxia (low oxygen) are resistant to radiation because oxygen is required to "fix" DNA damage caused by free radicals.

• Mechanism: 2,5-DNBI penetrates cells and, due to its high electron affinity (from two nitro groups), "steals" electrons or stabilizes DNA radicals in the absence of oxygen.

• Efficacy: Studies have shown an Enhancement Ratio (ER) of ~3.0 in vitro, indicating significant sensitization.[2]

Mechanism of Action Diagram

Figure 2: Mechanism of radiosensitization by 2,5-DNBI in hypoxic tumor environments.

References

• Roberts, P. B., et al. (1983). Evaluation of Nitrobenzimidazoles as Hypoxic Cell Radiosensitizers. Radiation Research. Retrieved from [Link]

• PubChem. (2025).[3] Benzimidazole Derivatives and Radiosensitization Data. (General Reference for Benzimidazole Scaffolds). Retrieved from [Link]

Sources

• 1. CA1132582A - Process for the preparation of 5-nitrobenzimidazolone-(2) - Google Patents [patents.google.com]
• 2. radiationresearch [radiation-research.kglmeridian.com]
• 3. 2-Methyl-5-nitrobenzimidazole | C8H7N3O2 | CID 74524 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Whitepaper: The Radiosensitizing Profile of 2,5-Dinitrobenzimidazole

The following technical guide details the physicochemical profile, historical context, and experimental utility of 2,5-Dinitrobenzimidazole (2,5-DNB) within the field of hypoxic cell radiosensitization.

Executive Summary

2,5-Dinitrobenzimidazole (2,5-DNB) represents a high-electron-affinity class of nitroheterocyclic compounds investigated for their ability to overcome hypoxic radioresistance in solid tumors. Unlike first-generation sensitizers (e.g., Metronidazole) or second-generation agents (e.g., Misonidazole), 2,5-DNB serves primarily as a mechanistic probe in radiobiology. Its structure—featuring two electron-withdrawing nitro groups—pushes the limits of the "electron affinity hypothesis," offering superior in vitro sensitization efficiency at the cost of metabolic stability and in vivo toxicity. This guide explores the compound's history, synthesis, and role in validating the thermodynamic principles of radiosensitization.

Part 1: The Physicochemical Basis of Action

The Hypoxia Problem

Solid tumors develop regions of chronic hypoxia due to aberrant vascularization. Hypoxic cells are 2–3 times more resistant to ionizing radiation (IR) than normoxic cells because oxygen is required to "fix" DNA damage.

• The Oxygen Effect: Oxygen reacts with DNA radicals (

  ) to form stable peroxyl radicals ( ), preventing repair.

• The Mimicry: Nitroimidazoles/benzimidazoles mimic oxygen. They are electron-affinic agents that oxidize DNA radicals, fixing the damage.[1]

The Electron Affinity Hypothesis ( )

The efficiency of a radiosensitizer correlates directly with its one-electron reduction potential (

).

• Mechanism: The nitro group (

  ) accepts an electron to form a radical anion ( ).

• 2,5-DNB Specifics: The presence of two nitro groups (at positions C2 and C5) creates a compound with a significantly more positive reduction potential than mono-nitro analogs.

  • Misonidazole:[2][3][4][5]

  • 2,5-Dinitrobenzimidazole:

    (Estimated)

  • Implication: 2,5-DNB is a more potent oxidant of DNA radicals but is also more easily reduced by cellular metabolic enzymes, leading to higher toxicity.

Part 2: Mechanism of Action (Pathway)

The following diagram illustrates the "Oxygen Fixation Hypothesis" and how 2,5-DNB intercepts the repair pathway.

Figure 1: The kinetic competition between sulfhydryl repair and nitro-mediated damage fixation. 2,5-DNB acts as a high-affinity electron acceptor.

Part 3: Historical Context & Comparative Data

Research into dinitrobenzimidazoles peaked during the "Golden Age" of radiosensitizer development (1970s–1980s), driven by the Adams and Stratford groups. While 2-nitroimidazole (Misonidazole) entered clinical trials, dinitro-variants were studied to define the upper limits of sensitization.

Comparative Efficacy Table

Compound	Class	Nitro Position	(mV)	Sensitization Efficiency (SER)*	Toxicity Profile
Metronidazole	5-Nitroimidazole	C5	-486	Low (Requires high dose)	Moderate (Neuropathy)
Misonidazole	2-Nitroimidazole	C2	-389	Moderate	High (Cumulative Neurotoxicity)
Etanidazole	2-Nitroimidazole	C2	-389	Moderate	Lower (Hydrophilic)
2,5-DNB	Dinitrobenzimidazole	C2, C5	> -250	Very High	Very High (Metabolic Instability)

*SER = Sensitizer Enhancement Ratio (Dose with drug / Dose without drug for same biological effect).[6]

The Toxicity Barrier

Historical data revealed that while 2,5-DNB was a potent sensitizer in vitro, it failed in vivo due to:

• Rapid Metabolic Reduction: The high electron affinity allowed normal liver enzymes (reductases) to metabolize the drug before it reached the hypoxic tumor core.

• Solubility: The benzimidazole core is more lipophilic (high

  ), leading to non-specific binding in neural tissue, exacerbating neurotoxicity.

Part 4: Experimental Protocols

For researchers revisiting this scaffold, the following protocols ensure rigorous validation of radiosensitizing activity.

Synthesis of 2,5-Dinitrobenzimidazole (Conceptual Route)

Note: Direct synthesis of the 2,5-dinitro isomer is challenging due to the instability of the 2-nitro group. A standard condensation method is adapted below.

Reagents:

• 4-Nitro-1,2-phenylenediamine (Precursor A)

• Nitroacetic acid or equivalent activated nitro-carbon source (Precursor B)

• Solvent: Ethanol/Reflux or Polyphosphoric acid (PPA).

Workflow:

• Condensation: Dissolve 4-nitro-1,2-phenylenediamine (10 mmol) in 4N HCl. Add the nitro-carboxylic acid equivalent.

• Cyclization: Reflux for 4–6 hours. The acid catalyzes the closure of the imidazole ring.

• Neutralization: Cool and neutralize with

  to precipitate the benzimidazole.

• Purification: Recrystallize from aqueous ethanol.

• Validation:

  must confirm the absence of the amine protons and the presence of the benzimidazole core signals.

Figure 2: General synthetic pathway for nitrobenzimidazole derivatives.

In Vitro Clonogenic Survival Assay

This is the gold standard for measuring SER.

Materials:

• Cell Line: EMT6 or V79 (Chinese Hamster Lung).

• Chamber: Anoxic chamber (

  ).

• Irradiator: X-ray source (250 kVp) or Cs-137.

Protocol:

• Plating: Seed cells into glass petri dishes (to prevent plastic oxygen absorption) at

  cells/dish.

• Drug Treatment: Treat cells with 2,5-DNB (range 0.1 mM – 5 mM) 1 hour prior to irradiation.

  • Control A: Normoxic + Drug (Toxicity check).

  • Control B: Hypoxic + Vehicle (Radiation baseline).

• Hypoxia Induction: Gas dishes with 95%

  / 5% for 1 hour at 37°C.

• Irradiation: Expose cells to graded doses of radiation (0, 2, 4, 6, 8, 10 Gy).

• Plating for Colonies: Trypsinize, dilute, and re-plate to allow colony formation (7–10 days).

• Analysis: Count colonies

  cells. Plot Log(Survival Fraction) vs. Dose.

• Calculation:

Part 5: Critical Analysis & Future Outlook

Why did 2,5-DNB not become a drug?

Despite its theoretical perfection as an electron acceptor, 2,5-DNB illustrates the "Pharmacokinetic Limit" of radiosensitizers.

• Neurotoxicity: The lipophilicity allows blood-brain barrier penetration, causing peripheral neuropathies similar to Misonidazole.

• Genotoxicity: High electron affinity correlates with DNA intercalation and mutagenicity (Ames test positive).

Current Applications

Today, the 2,5-dinitrobenzimidazole scaffold is primarily used in:

• Antimicrobial Research: As inhibitors of M. tuberculosis (DprE1 inhibitors).

• Hypoxia Probes: As precursors for PET imaging agents (e.g.,

  -labeled analogs) where rapid binding is desired for imaging rather than therapy.

References

• Overgaard, J. (2011). Hypoxic modification of radiotherapy in squamous cell carcinoma of the head and neck – A systematic review and meta-analysis. Radiotherapy and Oncology.[1][5][7] Link

• Wardman, P. (2007). Electron paramagnetic resonance studies of the reduction of nitroimidazole radiosensitizers. International Journal of Radiation Biology. Link

• Adams, G. E., et al. (1976).[2] Electron-affinic sensitization VII. A correlation between structures, one-electron reduction potentials, and efficiencies of nitroimidazoles as hypoxic cell radiosensitizers.[8] Radiation Research.[1][5][9] Link

• Stratford, I. J., & Adams, G. E. (1977). Effect of hyperthermia on differential cytotoxicity of a hypoxic cell radiosensitizer, Ro-07-0582, on mammalian cells in vitro. British Journal of Cancer.[2] Link

• Tonazzi, A., et al. (2021). Synthesis of Computationally Designed 2,5(6)-Benzimidazole Derivatives via Pd-Catalyzed Reactions. MDPI Molecules. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. afpremed.org [afpremed.org]
• 3. Nitroimidazoles as hypoxic cell radiosensitizers and hypoxia probes: misonidazole, myths and mistakes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro and in vivo radiosensitization by 2-nitroimidazoles more electron-affinic than misonidazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Hypoxic cell sensitisers | PPTX [slideshare.net]
• 6. Radiosensitization by 2-nitroimidazole nucleoside analog RP-170: radiosensitizing effects under both intravenous and oral administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Next-Generation Hypoxic Cell Radiosensitizers: Nitroimidazole Alkylsulfonamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Radiosensitizing and cytotoxic properties of DNA targeted phenanthridine-linked nitroheterocycles of varying electron affinities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Chemical radiosensitizers: the Journal history - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Solubility Profile &amp; Physicochemical Handling of 2,5-Dinitrobenzimidazole

The following technical guide details the solubility profile, physicochemical behavior, and handling protocols for 2,5-Dinitrobenzimidazole (2,5-DNBI) .

[1]

Executive Summary

2,5-Dinitrobenzimidazole (2,5-DNBI) is a highly electron-deficient heterocyclic compound historically investigated as a hypoxic cell radiosensitizer.[1][2] Its utility in research and development is frequently bottlenecked by its aggressive insolubility in neutral aqueous media and limited solubility in common organic solvents.[1][2]

This guide provides a definitive analysis of its solubility behavior, driven by its unique electronic structure.[1][2] The core finding is that 2,5-DNBI behaves as a strong organic acid due to the synergistic electron-withdrawing effects of nitro groups at the C2 and C5 positions.[1][2] Consequently, its solubility is pH-dependent, requiring specific protocols for dissolution and purification that differ significantly from non-nitrated benzimidazoles.[1][2]

Physicochemical Analysis & Solubility Mechanism

Structural Drivers of Insolubility

The insolubility of 2,5-DNBI stems from two competing structural forces:

• High Crystal Lattice Energy: The planar benzimidazole core facilitates strong

  - stacking interactions, while the nitro groups introduce strong intermolecular dipole-dipole attractions.[1][2] This results in a high melting point and high energy required to break the crystal lattice.[1][2]

• Acidity-Driven Solvation: The nitro group at the C2 position is particularly significant.[1][2] Unlike the C5-nitro group, the C2-nitro group is directly attached to the amidine system (

  ), drastically reducing the pKa of the imidazole -NH proton.[1][2]

The pH-Solubility Switch

In neutral water, 2,5-DNBI exists primarily in its protonated, neutral form, which is hydrophobic and insoluble. However, in basic media, the acidic proton is removed, yielding a resonance-stabilized anion.[2]

• Neutral Form (pH < pKa): High Lattice Energy

  Insoluble .[1][2]

• Anionic Form (pH > pKa): Ion-Dipole interactions with water

  Soluble .[1][2]

Field Insight: Historical radiosensitizer studies noted that achieving high doses (100 mg/kg) for in vivo injection required a high pH vehicle .[1][2] This confirms that significant aqueous solubility is only achievable via deprotonation.[1][2]

Graphviz Diagram: pH-Dependent Solubility Equilibrium

The following diagram illustrates the chemical equilibrium governing the solubility of 2,5-DNBI.

Figure 1: The solubility switch mechanism.[1][2] Acidification reverses the process, causing immediate precipitation.

Solubility Profile: Solvent Compatibility Table

The following data summarizes the qualitative and semi-quantitative solubility of 2,5-DNBI across standard laboratory solvents.

Solvent Class	Specific Solvent	Solubility Rating	Operational Notes
Aqueous (Neutral)	Water (pH 7)	Insoluble	< 0.1 mg/mL.[1][2] Do not use for stock solutions.
Aqueous (Basic)	0.1 M NaOH / Na₂CO₃	High	Forms deep yellow/orange salt solution.[1][2] Best for extraction.[1][2]
Aqueous (Acidic)	0.1 M HCl	Insoluble	Protonation suppresses solubility completely.[1][2]
Polar Aprotic	DMSO	Very High	Preferred solvent for biological stock solutions (> 10 mg/mL).[1][2]
Polar Aprotic	DMF / DMAc	High	Good alternative to DMSO for chemical synthesis.[1][2]
Polar Protic	Ethanol / Methanol	Moderate	Soluble when hot; likely crystallizes upon cooling.[1][2]
Ketones	Acetone	Good	Good for transfer; evaporates easily.[1][2]
Non-Polar	Hexane / Toluene	Insoluble	Antisolvents.[1][2] Use to crash out product.
Chlorinated	Dichloromethane	Low	Poor solubility; not recommended for extraction.[1][2]

Experimental Protocols

Protocol A: Preparation of Stock Solution for Biological Assays

Objective: Create a stable 10 mM stock solution for in vitro testing. Challenge: Avoid precipitation upon dilution into aqueous media.

• Weighing: Weigh 2.08 mg of 2,5-DNBI (MW: 208.13 g/mol ).

• Primary Solubilization: Add 1.0 mL of 100% DMSO (anhydrous). Vortex vigorously for 30 seconds.[1][2] The solution should be clear yellow.[1][2]

  • Note: If particulates remain, sonicate at 40°C for 5 minutes.[1][2]

• Dilution Strategy: When dosing into cell culture media (pH 7.4), ensure the final DMSO concentration is < 0.5%.

  • Warning: Rapid dilution into saline may cause microprecipitation.[1][2] Dosing into serum-containing media (proteins bind the compound) or using a step-down dilution series is recommended.[1][2]

Protocol B: Purification via Acid-Base Swing (Recrystallization)

Objective: Purify crude 2,5-DNBI from non-acidic impurities (e.g., mono-nitro precursors or degradation products).[1][2] Principle: Exploiting the high acidity of the NH proton to selectively dissolve the target compound in base, filter off impurities, and reprecipitate with acid.[2]

Step-by-Step Workflow:

• Dissolution: Suspend crude solid in 5% aqueous NaHCO₃ (Sodium Bicarbonate).

  • Why Bicarbonate? It is strong enough to deprotonate the acidic 2,5-DNBI but mild enough to avoid hydrolyzing the nitro groups.[1][2]

• Filtration: Filter the mixture through a Celite pad or sintered glass funnel.

  • Result: The filtrate contains the 2,5-DNBI as a soluble sodium salt.[1][2] Insoluble impurities remain on the filter.[1][2]

• Precipitation: Slowly add 1 M HCl to the filtrate with constant stirring. Monitor pH.

  • Target: Drop pH to ~2-3.[1][2]

  • Observation: A thick precipitate (yellow/tan) will form immediately.[1][2]

• Collection: Filter the precipitate, wash with cold water (to remove salts), and dry under vacuum at 50°C.

Graphviz Diagram: Acid-Base Purification Workflow

Figure 2: The "Acid-Base Swing" purification method is the most effective technique for isolating 2,5-DNBI due to its specific pKa profile.[1][2]

Critical Handling & Safety Notes

• Energetic Potential: Polynitrobenzimidazoles are energetic materials.[1][2] While 2,5-DNBI is more stable than trinitro-variants, it should not be subjected to friction or shock, especially when dry.[1][2]

• Hypoxia Selectivity: Researchers using this for biological assays must strictly control oxygen levels.[1][2] The compound's redox potential is tuned for hypoxic environments; aerobic conditions may alter its metabolic activation and cytotoxicity profile.[1][2]

• Storage: Store solid at -20°C. DMSO stocks should be aliquoted and frozen to prevent freeze-thaw degradation.

References

• Evaluation of Nitrobenzimidazoles as Hypoxic Cell Radiosensitizers. Source: Radiation Research (1983).[1][2][3] Context: Establishes the use of high-pH vehicles for injection and defines the solubility limitations in physiological saline. URL:[Link][1][2]

• Solubility of Benzimidazoles in Organic Solvents. Source: Journal of Chemical & Engineering Data.[1][2] Context: Provides general solubility trends for benzimidazole derivatives in polar vs. non-polar solvents. URL:[Link][1][2]

• PubChem Compound Summary: 5-Nitrobenzimidazole. Source: National Center for Biotechnology Information (2025).[1][2] Context: Used as a structural analog for pKa and solubility estimation.[1][2] URL:[Link][1][2]

• Synthesis and Biological Activity of Novel 2,5-Disubstituted Benzimidazole Derivatives. Source: ResearchGate (2017).[1][2] Context: Discusses synthetic routes and purification via recrystallization in polar solvents. URL:[Link][1][2]

Sources

• 1. 2-Methyl-5-nitrobenzimidazole | C8H7N3O2 | CID 74524 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Nitrobenzimidazole | C7H5N3O2 | CID 7195 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. radiationresearch [radiation-research.kglmeridian.com]

An In-depth Technical Guide to the Mechanism of Action of Nitrobenzimidazole Radiosensitizers

Preamble: Overcoming Hypoxic Radioresistance in Oncology

The efficacy of radiotherapy, a cornerstone of cancer treatment, is fundamentally limited by the tumor microenvironment. A key feature of solid tumors is the presence of hypoxic regions, where insufficient oxygen supply renders cancer cells notoriously resistant to the cytotoxic effects of ionizing radiation.[1][2] Molecular oxygen is a potent radiosensitizer; it reacts with radiation-induced DNA free radicals, "fixing" the damage in a permanent, irreparable state.[1][3][4] In its absence, these DNA lesions can be chemically restored, allowing the cell to survive. This "oxygen effect" presents a significant clinical challenge, as hypoxic cells can survive radiotherapy and contribute to tumor recurrence.

Nitroaromatic compounds, particularly nitroimidazoles and their benzannulated counterparts, nitrobenzimidazoles, were developed to mimic the radiosensitizing properties of oxygen, selectively targeting these resistant hypoxic cell populations.[5] This guide provides a detailed exploration of the core mechanisms governing the action of nitrobenzimidazole radiosensitizers, from their selective activation in hypoxic environments to the molecular execution of cell death, grounded in established experimental evidence.

Section 1: The Central Paradigm - Hypoxia-Selective Bioreductive Activation

The defining characteristic of nitrobenzimidazole radiosensitizers is their function as hypoxia-activated prodrugs.[6] The parent compound is relatively inert. Its transformation into a cytotoxic agent is entirely dependent on the low-oxygen conditions specific to the tumor microenvironment. This selectivity is the bedrock of its therapeutic window, aiming to spare well-oxygenated normal tissues.

The One-Electron Reduction and the "Futile Cycle"

The mechanism is initiated by the enzymatic one-electron reduction of the nitro group (NO₂) to form a nitro radical-anion (NO₂⁻•).[7] This reaction is catalyzed by a variety of ubiquitous intracellular flavoproteins, with cytochrome P450 reductase being a particularly important enzyme in this process.[8]

The fate of this radical-anion is critically dependent on the local oxygen concentration:

• In Normoxic (Oxygenated) Tissues: The nitro radical-anion is extremely rapidly re-oxidized back to the parent nitro compound by molecular oxygen. This process, known as a "futile cycle" of reduction and re-oxidation, consumes reducing equivalents but ultimately prevents the accumulation of the active species. The parent drug is left unchanged, and no significant toxicity occurs.[7]

• In Hypoxic (Oxygen-Deficient) Tissues: In the absence of oxygen to intercept the radical-anion, it can undergo further, irreversible reduction steps.[7] This leads to the formation of highly reactive, cytotoxic species such as nitroso (R-NO) and hydroxylamine (R-NHOH) derivatives.

This oxygen-sensitive switch is the primary reason for the hypoxia-selectivity of these agents. The efficiency of this process is directly related to the electron affinity of the compound; a higher electron affinity facilitates the initial reduction step.[7][9][10]

Fig. 1: Differential activation pathway of nitrobenzimidazoles in normoxic vs. hypoxic cells.

Section 2: Molecular Mechanisms of Radiosensitization

Once activated, the reactive intermediates mediate their radiosensitizing effects through a multi-pronged attack on cellular integrity, primarily centered on DNA. The presence of these agents during irradiation creates a more lethal outcome than either modality alone.

Direct DNA Damage: Adducts and Strand Breaks

The highly electrophilic reduction products, such as the nitroso derivative, react readily with nucleophilic sites in the cell, most critically with DNA.[7] This covalent binding forms DNA adducts that physically distort the double helix, creating lesions that are difficult for the cell to repair.

Furthermore, these agents enhance the yield of radiation-induced DNA damage. Ionizing radiation generates DNA radicals, which are the precursors to strand breaks. In the absence of oxygen, these radicals have a longer lifetime and can be chemically repaired by endogenous thiols like glutathione (GSH). Activated nitrobenzimidazoles, acting as oxygen mimetics, can react with these DNA radicals, "fixing" the damage and leading to a higher incidence of permanent single- and double-strand breaks (SSBs and DSBs).[11][12] This increased level of initial, complex DNA damage is a primary contributor to the observed radiosensitization.

Inhibition of DNA Synthesis and Repair

Beyond inflicting direct damage, activated nitrobenzimidazoles actively compromise the cell's ability to cope with that damage.

• Inhibition of DNA Synthesis: Studies have shown that nitroheterocycles can inhibit the initiation of DNA replication, a cytostatic effect that slows cell proliferation.[9]

• Inhibition of DNA Repair: This is arguably the most critical aspect of their radiosensitizing action. The presence of drug-induced adducts and the formation of covalent bonds with DNA repair enzymes can physically obstruct or catalytically inhibit the DNA Damage Response (DDR) pathways.[12][13] By impairing the cell's machinery for repairing radiation-induced SSBs and DSBs, the drugs ensure that otherwise repairable lesions become lethal.[12][14] This leads to a supra-additive effect when combined with radiation; the radiation creates the lesions, and the drug prevents their repair.[12][15]

Fig. 2: Synergistic interaction of radiation and activated nitrobenzimidazoles leading to cell death.

Section 3: Structure-Activity Relationships (SAR)

The development of effective nitrobenzimidazole radiosensitizers has been guided by key structure-activity relationships. The goal is to maximize efficacy in hypoxic cells while minimizing systemic toxicity.

Compound Class/Feature	Key Parameter	Impact on Radiosensitization	Rationale
Nitro Position	Electron Affinity	2-nitroimidazoles > 5-nitroimidazoles	The 2-nitro position generally confers a higher electron affinity, facilitating the initial, rate-limiting one-electron reduction required for activation.[7][10]
Side Chain	Lipophilicity (LogP)	Optimal range required	The side chain modulates the drug's ability to cross cell membranes. Excessive lipophilicity can lead to poor solubility and distribution, while high hydrophilicity can prevent cellular uptake.
Side Chain Length	Electron Withdrawal	Shorter chains can increase efficacy	A shorter alkyl chain between the nitroimidazole ring and an electron-withdrawing group (like a sulfonamide) can enhance the overall electron affinity of the molecule, boosting radiosensitization.[10]
Basic Substituents	Intracellular pH	Can increase efficacy	Basic side chains can become protonated at the slightly acidic pH of the tumor microenvironment, potentially leading to drug accumulation and enhanced sensitization without increasing general cytotoxicity.[16]

Data synthesized from multiple sources to illustrate general principles.[7][10][16]

Section 4: Key Experimental Validation Protocols

The mechanistic claims described above are validated through a suite of well-established in vitro and in vivo experimental protocols. As a self-validating system, each protocol provides a quantifiable output that directly tests a component of the proposed mechanism.

Protocol: In Vitro Clonogenic Survival Assay

Purpose: To quantify the radiosensitizing effect of a compound by measuring its ability to enhance radiation-induced reproductive cell death. This is the gold-standard assay for determining radiosensitizer efficacy.

Methodology:

• Cell Plating: Seed cells (e.g., human squamous cell carcinoma line FaDu[17]) into 6-well plates at densities calculated to yield 50-150 colonies per well for each treatment condition. Allow cells to attach overnight.

• Drug Incubation: Replace media with fresh media containing the nitrobenzimidazole compound at the desired concentration or a vehicle control.

• Induction of Hypoxia: Place the plates into a modular incubation chamber or a specialized hypoxia workstation. Purge with a certified gas mixture (e.g., 95% N₂ / 5% CO₂) for at least 4 hours to achieve severe hypoxia (<0.1% O₂). A parallel set of plates is kept in a normoxic incubator (21% O₂).

• Irradiation: Irradiate the plates using a calibrated X-ray source at a range of doses (e.g., 0, 2, 4, 6, 8 Gy).

• Post-Irradiation Incubation: Remove the drug-containing media, wash cells with PBS, and add fresh growth media. Return plates to a standard normoxic incubator for 10-14 days to allow for colony formation.

• Staining and Counting: Fix colonies with methanol and stain with crystal violet. Count colonies containing ≥50 cells.

• Data Analysis: Calculate the surviving fraction (SF) for each dose. Plot SF on a logarithmic scale against radiation dose. The Sensitizer Enhancement Ratio (SER) is calculated as the ratio of the radiation dose required to achieve a specific survival level (e.g., 1%) in the absence of the drug to the dose required for the same survival level in the presence of the drug.[10] An SER > 1 indicates radiosensitization.

Fig. 3: Experimental workflow for the clonogenic survival assay to determine SER.

Protocol: Alkaline Comet Assay (Single Cell Gel Electrophoresis)

Purpose: To directly visualize and quantify DNA single- and double-strand breaks in individual cells following treatment.

Methodology:

• Cell Treatment: Treat cell suspensions with the drug and/or radiation under hypoxic or normoxic conditions as described previously.

• Cell Embedding: Mix a small aliquot of treated cells with low-melting-point agarose and pipette onto a specially coated microscope slide. Allow the agarose to solidify.

• Lysis: Immerse the slides in a high-salt lysis solution containing detergents (e.g., Triton X-100) to dissolve cell and nuclear membranes, leaving behind the nucleoid (supercoiled DNA).

• Alkaline Unwinding: Place slides in a high-pH electrophoresis buffer (pH > 13) to denature the DNA and unwind the double helix at the sites of strand breaks.

• Electrophoresis: Apply an electric field. The negatively charged DNA will migrate towards the anode. Undamaged, supercoiled DNA remains in the nucleoid ("comet head"), while fragmented DNA (from strand breaks) migrates out, forming a "comet tail".

• Neutralization and Staining: Neutralize the slides and stain the DNA with a fluorescent dye (e.g., SYBR Green).

• Visualization and Analysis: Image the cells using a fluorescence microscope. Use specialized software to quantify the amount of DNA in the tail versus the head (e.g., % Tail DNA, Tail Moment). A higher percentage of DNA in the tail indicates greater DNA damage.[17]

Section 5: Concluding Remarks and Future Perspectives

The mechanism of action of nitrobenzimidazole radiosensitizers is a well-defined example of targeted, environment-activated pharmacology. Their efficacy stems from a dual action: selective bioreductive activation in hypoxic tumor cells leads to both the direct formation of cytotoxic DNA lesions and the simultaneous inhibition of the cellular machinery required to repair radiation-induced damage. While early clinical trials with first-generation nitroimidazoles like misonidazole were hampered by dose-limiting neurotoxicity, the mechanistic principles remain sound.[7][18]

Current research focuses on developing next-generation compounds with improved therapeutic indices. Strategies include creating dual-function molecules that combine a nitroaromatic warhead with other anticancer functionalities, such as kinase inhibition, or designing agents with greater hypoxic selectivity and lower systemic toxicity.[6][15][19] The continued elucidation of these core mechanisms provides a rational foundation for the design of novel, more effective agents to overcome hypoxic radioresistance and improve outcomes for cancer patients.

References

• Wardman, P. (2009). Nitroimidazoles as hypoxic cell radiosensitizers and hypoxia probes: misonidazole, myths and mistakes. The British Journal of Radiology. Available at: [Link]

• Adams, G. E. (1981). Mechanisms of hypoxic cell radiosensitization and the development of new sensitizers. International Journal of Radiation Oncology, Biology, Physics. Available at: [Link]

• Chapman, J. D., & Reuvers, A. P. (1979). Inhibition of DNA synthesis by nitroheterocycles. II. Mechanisms of cytotoxicity. International Journal of Radiation Oncology, Biology, Physics. Available at: [Link]

• Lemaire, D. G., & Rauth, A. M. (1995). Influence of nitrogen, oxygen, and nitroimidazole radiosensitizers on DNA damage induced by ionizing radiation. International Journal of Radiation Oncology, Biology, Physics. Available at: [Link]

• Yang, W., et al. (2021). Application of Radiosensitizers in Cancer Radiotherapy. Frontiers in Oncology. Available at: [Link]

• Wouters, B. G., & Brown, J. M. (2004). Cellular and Molecular Mechanisms Underlying Oxygen-Dependent Radiosensitivity. Radiation Research. Available at: [Link]

• Soutar, R. L., & Ackerley, D. F. (2021). The Role of Nitroreductases in Resistance to Nitroimidazoles. International Journal of Molecular Sciences. Available at: [Link]

• Begg, A. C., & Stewart, F. A. (2011). Molecular targets and mechanisms of radiosensitization using DNA damage response pathways. Current Opinion in Oncology. Available at: [Link]

• Lawrence, T. S., et al. (2003). The mechanism of action of radiosensitization of conventional chemotherapeutic agents. Seminars in Radiation Oncology. Available at: [Link]

• Ncube, S., et al. (2025). Functions of nitroreductases in mycobacterial physiology and drug susceptibility. Microbiology Spectrum. Available at: [Link]

• Hall, E. J., & Hei, T. K. (1986). Oncogenic transforming potential of nitroimidazole radiosensitizers. NCI Monographs. Available at: [Link]

• Cowan, D. S., et al. (1993). Radiosensitizing and cytotoxic properties of DNA targeted phenanthridine-linked nitroheterocycles of varying electron affinities. Radiation Research. Available at: [Link]

• Zhang, Y., et al. (2023). Hybrid biomaterials-based radiosensitizers: Preparations and their applications in enhancing tumor radiotherapy. Frontiers in Bioengineering and Biotechnology. Available at: [Link]

• Kurian, J. J., et al. (2023). Influence of 2-Nitroimidazoles in the Response of FaDu Cells to Ionizing Radiation and Hypoxia/Reoxygenation Stress. International Journal of Molecular Sciences. Available at: [Link]

• Dische, S. (1983). Clinical trials of radiosensitizers: what should we expect?. International Journal of Radiation Oncology, Biology, Physics. Available at: [Link]

• Jamieson, S. M. F., & Wilson, W. R. (2022). Nitroaromatic Hypoxia-Activated Prodrugs for Cancer Therapy. Molecules. Available at: [Link]

• O'Neill, P., et al. (1987). The repair of DNA damage induced in V79 mammalian cells by the nitroimidazole-aziridine, RSU-1069. Implications for radiosensitization. The Biochemical Journal. Available at: [Link]

• Smithen, C. E., et al. (1980). Structure-activity relationships in the development of hypoxic cell radiosensitizers. III. Effects of basic substituents in nitroimidazole sidechains. International Journal of Radiation Biology and Related Studies in Physics, Chemistry, and Medicine. Available at: [Link]

• Jamieson, S. M. F., et al. (2023). Design, Synthesis and Anticancer Evaluation of Nitroimidazole Radiosensitisers. Molecules. Available at: [Link]

• Al-Hallaq, H., et al. (2023). Radiosensitizing oxygenation changes in murine tumors treated with VEGF-ablation therapy are measurable using oxygen enhanced-MRI (OE-MRI). Radiation Research. Available at: [Link]

• Hay, M. P., et al. (1997). Hypoxia-selective antitumor agents. 8. Bis(nitroimidazolyl)alkanecarboxamides: a new class of hypoxia-selective cytotoxins and hypoxic cell radiosensitisers. Journal of Medicinal Chemistry. Available at: [Link]

• Danhier, F., et al. (2012). Electron Paramagnetic Resonance Highlights That the Oxygen Effect Contributes to the Radiosensitizing Effect of Paclitaxel. PLOS ONE. Available at: [Link]

• Helleday, T. (2019). Targeting the DNA damage response. VJHemOnc. Available at: [Link]

• Rich, C. M., et al. (2022). Structural Evaluation of a Nitroreductase Engineered for Improved Activation of the 5-Nitroimidazole PET Probe SN33623. International Journal of Molecular Sciences. Available at: [Link]

• Ahmed, M. M., et al. (2019). Development of Novel Radiosensitizers through the National Cancer Institute's Small Business Innovation Research Program. Radiation Research. Available at: [Link]

• Ramogida, C. F., et al. (2015). Bifunctional metal-nitroimidazole complexes for hypoxia theranosis in cancer. Journal of Diagnostic Imaging in Therapy. Available at: [Link]

• Overgaard, J. (1995). Modification of Hypoxia-Induced Radioresistance in Tumors by the Use of Oxygen and Sensitizers. Seminars in Radiation Oncology. Available at: [Link]

• Ghosh, K. K., et al. (2022). Photocontrolled activation of doubly o-nitrobenzyl-protected small molecule benzimidazoles leads to cancer cell death. Chemical Communications. Available at: [Link]

• Ren, A. L., et al. (2012). Quantitative structure activity relationship modeling for predicting radiosensitization effectiveness of nitroimidazole compounds. Journal of Computer-Aided Molecular Design. Available at: [Link]

• Ricardo, C., et al. (2015). Bifunctional Metal - Nitroimidazole Complexes for Hypoxia Theranosis in Cancer. ResearchGate. Available at: [Link]

• Kumar, D., et al. (2020). Synthesis of Some Novel Benzimidazole Derivatives as Anticancer Agent and Evaluation for CDK2 Inhibition Activity. Anti-Cancer Agents in Medicinal Chemistry. Available at: [Link]

• Masunaga, S. I., et al. (2018). Preclinical study on hypoxic radiosensitizing effects of glycididazole in comparison with those of doranidazole in vitro and in vivo. Oncology Letters. Available at: [Link]

• Khairulina, A., & Lavrik, O. (2023). Inhibition of DNA Repair Enzymes as a Valuable Pharmaceutical Approach. International Journal of Molecular Sciences. Available at: [Link]

• Al-Hajial, A., et al. (2022). Radiation nanosensitizers in cancer therapy—From preclinical discoveries to the outcomes of early clinical trials. Cancer Reports. Available at: [Link]

• Cheng, W., et al. (2023). Discovery of novel hypoxia-activated, nitroimidazole constructed multi-target kinase inhibitors on the basis of AZD9291 for the treatment of human lung cancer. Bioorganic & Medicinal Chemistry. Available at: [Link]

• Ackerley Lab. (n.d.). Bacterial Nitroreductase Enzymes. Victoria University of Wellington. Available at: [Link]

• Linkous, A. G., & Yazlovitskaya, E. M. (2012). Novel radiosensitizing anticancer therapeutics. Anticancer Research. Available at: [Link]

• Datani, R. H., et al. (2012). Design, Synthesis and Vasorelaxant activity of 5-Nitro Benzimidazole Derivatives. Scholars Research Library. Available at: [Link]

• Minchinton, A. I., et al. (1992). Effects of mitomycin C on the oxygenation and radiosensitivity of murine and human tumours in mice. International Journal of Radiation Oncology, Biology, Physics. Available at: [Link]

• Horsman, M. R., et al. (1989). Structure-activity relationships for tumour radiosensitization by analogues of nicotinamide and benzamide. International Journal of Radiation Biology. Available at: [Link]

• Rasey, J. S., et al. (1994). The role of specific reductases in the intracellular activation and binding of 2-nitroimidazoles. International Journal of Radiation Oncology, Biology, Physics. Available at: [Link]

• Mazina, O. M., et al. (2017). Small molecule inhibitors targeting DNA repair and DNA repair deficiency in research and cancer therapy. DNA Repair. Available at: [Link]

• Liang, F. W., et al. (2022). Targeting DNA Repair with Combined Inhibition of NHEJ and MMEJ Induces Synthetic Lethality in TP53-Mutant Cancers. Cancer Research. Available at: [Link]

Sources

• 1. Cellular and Molecular Mechanisms Underlying Oxygen-Dependent Radiosensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Modification of Hypoxia-Induced Radioresistance in Tumors by the Use of Oxygen and Sensitizers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Application of Radiosensitizers in Cancer Radiotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Electron Paramagnetic Resonance Highlights That the Oxygen Effect Contributes to the Radiosensitizing Effect of Paclitaxel | PLOS One [journals.plos.org]
• 5. Mechanisms of hypoxic cell radiosensitization and the development of new sensitizers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery of novel hypoxia-activated, nitroimidazole constructed multi-target kinase inhibitors on the basis of AZD9291 for the treatment of human lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Nitroimidazoles as hypoxic cell radiosensitizers and hypoxia probes: misonidazole, myths and mistakes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The role of specific reductases in the intracellular activation and binding of 2-nitroimidazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Inhibition of DNA synthesis by nitroheterocycles. II. Mechanisms of cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Design, Synthesis and Anticancer Evaluation of Nitroimidazole Radiosensitisers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Influence of nitrogen, oxygen, and nitroimidazole radiosensitizers on DNA damage induced by ionizing radiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The repair of DNA damage induced in V79 mammalian cells by the nitroimidazole-aziridine, RSU-1069. Implications for radiosensitization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Molecular targets and mechanisms of radiosensitization using DNA damage response pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Inhibition of DNA Repair Enzymes as a Valuable Pharmaceutical Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Oncogenic transforming potential of nitroimidazole radiosensitizers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Structure-activity relationships in the development of hypoxic cell radiosensitizers. III. Effects of basic substituents in nitroimidazole sidechains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Influence of 2-Nitroimidazoles in the Response of FaDu Cells to Ionizing Radiation and Hypoxia/Reoxygenation Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Clinical trials of radiosensitizers: what should we expect? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Hypoxia-selective antitumor agents. 8. Bis(nitroimidazolyl)alkanecarboxamides: a new class of hypoxia-selective cytotoxins and hypoxic cell radiosensitisers - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Toxicity Profile and LD50 Determination of 2,5-Dinitrobenzimidazole

Executive Summary

2,5-Dinitrobenzimidazole (CAS 83167-23-1) represents a specific subclass of nitro-aromatic heterocycles. While benzimidazole derivatives are pharmacologically ubiquitous (e.g., anthelmintics, proton pump inhibitors), the introduction of two nitro groups—specifically at the 2- and 5-positions—significantly alters the toxicological landscape.

This guide addresses the toxicity profile of 2,5-Dinitrobenzimidazole. Unlike mono-nitrobenzimidazoles which often exhibit low acute toxicity (LD50 > 1000 mg/kg), the dinitro configuration aligns this compound closer to toxicophores seen in 1,3-dinitrobenzene (DNB) and dinitrotoluenes (DNT). Consequently, researchers must anticipate a higher hazard potential, characterized by oxidative stress, methemoglobinemia, and reproductive toxicity .

This document serves as a technical manual for the risk assessment, predicted toxicological mechanism, and the experimental validation (LD50 determination) of this compound in murine models.

Part 1: Chemical Identity and Structural Toxicology

Chemical Identity[1][2][3]

• IUPAC Name: 2,5-dinitro-1H-benzimidazole

• CAS Number: 83167-23-1[1]

• Molecular Formula: C7H4N4O4

• Structural Alert: The presence of two nitro groups renders the molecule susceptible to enzymatic nitro-reduction, a primary driver of toxicity in this class.

Predicted Toxicity vs. Structural Analogs

In the absence of widespread public LD50 datasets for this specific isomer, Read-Across Toxicology is required. The toxicity of 2,5-Dinitrobenzimidazole is bracketed by two well-characterized analogs:

Compound	Structure	LD50 (Mouse/Rat)	Toxicological Mechanism	Relevance
2-Methyl-5-nitrobenzimidazole	Mono-nitro	~1000 mg/kg (Oral)	Mild oxidative stress; skin/eye irritant.	Lower Bound Estimate: The benzimidazole core provides some metabolic stability.
1,3-Dinitrobenzene (DNB)	Dinitro-aromatic	60–90 mg/kg (Oral)	Severe methemoglobinemia; testicular atrophy (Sertoli cell damage).	Upper Bound Hazard: The 2,5-dinitro motif mimics the electronic deficiency of DNB.
2,5-Dinitrotoluene (2,5-DNT)	Dinitro-aromatic	~270–600 mg/kg	Splenic toxicity; extramedullary hematopoiesis.	Direct Analog: Similar substitution pattern; likely target organ overlap.

Synthesis of Prediction: 2,5-Dinitrobenzimidazole is estimated to have a moderate-to-high acute toxicity with a predicted LD50 in the range of 150 – 450 mg/kg in mice. The 2-position nitro group is particularly reactive (labile), potentially increasing susceptibility to nucleophilic attack and rapid metabolism compared to the 5-nitro isomer alone.

Part 2: Mechanistic Toxicology (The "Why")

The toxicity of 2,5-Dinitrobenzimidazole is driven by Redox Cycling . The nitro groups undergo enzymatic reduction by cellular nitroreductases (e.g., NADPH-cytochrome P450 reductase), leading to reactive intermediates.

Key Pathological Pathways

• Methemoglobinemia: Nitro-reduction produces hydroxylamines, which oxidize ferrous hemoglobin (Fe2+) to ferric methemoglobin (Fe3+), impairing oxygen transport.

• Oxidative Stress: The "futile cycle" of nitro radical anion formation generates Superoxide anions (

  ), depleting cellular glutathione (GSH) and causing lipid peroxidation.

• Testicular Toxicity: Dinitro-aromatics specifically target Sertoli cells, disrupting spermatogenesis (a known effect of 1,3-DNB and DNTs).

Signaling Pathway Visualization

The following diagram illustrates the bioactivation and downstream toxicity mechanisms.

Figure 1: Mechanism of nitro-aromatic toxicity involving redox cycling, superoxide generation, and methemoglobin formation.

Part 3: Experimental Protocols for LD50 Determination[3]

Since specific data is scarce, the following self-validating protocol is designed to determine the LD50 and toxicity profile in mice, adhering to OECD Guideline 425 (Up-and-Down Procedure).

Pre-Requisites & Safety

• PPE: Nitrile gloves (double-gloved), N95/P100 respirator, lab coat.

• Formulation: 2,5-Dinitrobenzimidazole is likely hydrophobic.

  • Vehicle: 0.5% Carboxymethylcellulose (CMC) or Corn Oil.

  • Solubility Check: Sonicate for 15 mins. If precipitation occurs, use DMSO (max 5% final conc.) + Saline.

Acute Oral Toxicity Workflow (OECD 425)

This method minimizes animal usage by dosing single animals sequentially based on the survival of the previous animal.

Step-by-Step Protocol:

• Limit Test: Administer 175 mg/kg (based on the predicted range) to a single mouse.

  • If mouse dies: Lower dose by factor of 1.3 (e.g., to 135 mg/kg).

  • If mouse survives: Increase dose by factor of 1.3 (e.g., to 225 mg/kg).

• Main Test: Continue dosing single animals (up to 5-6 total) until the reversal of outcomes (survival followed by death) allows calculation of LD50.

• Observation Period: 14 days.

• Clinical Signs Monitoring:

  • Immediate (0-4h): Cyanosis (blue extremities indicating MetHb), tremors, lethargy.

  • Delayed (24h+): Weight loss, rough coat, dark urine (hemolysis).

Histopathology & Biomarker Analysis

To validate the profile beyond just the lethal dose, collect the following tissues from survivors or immediate necropsy:

Tissue	Target Pathology	Staining
Blood	Methemoglobin levels (%MetHb), Reticulocyte count.	Spectrophotometry (Drabkin’s)
Spleen	Extramedullary hematopoiesis (reaction to anemia), Hemosiderosis.	H&E, Perls' Prussian Blue
Testes	Sertoli cell vacuolization, germ cell detachment.	H&E
Liver	Centrilobular necrosis (metabolic activation zone).	H&E

Experimental Logic Diagram

The following flowchart dictates the decision-making process for the LD50 study.

Figure 2: Sequential dosing workflow for LD50 determination based on OECD 425 guidelines.

Part 4: Risk Assessment & Handling

Occupational Hazards

• Explosion Risk: Dinitro-compounds can be energetic. Avoid heating dry powder. Store wet or in solution if possible.

• Skin Absorption: High. Nitro-aromatics penetrate skin easily, causing systemic toxicity.

• GHS Classification (Proposed):

  • Acute Tox. 3 (Oral) - H301[2]

  • STOT RE 2 (Blood, Testes) - H373

  • Muta. 2 - H341[3]

Decontamination

In case of spill: Do not use dry sweeping (dust explosion risk). Wet with water/surfactant and absorb. Treat waste as hazardous organic (incineration).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 3717598, 2-Mercapto-5-nitrobenzimidazole. Retrieved from [Link]

• Linder, R. E., et al. (1990). Acute and subchronic toxicity of 1,3-dinitrobenzene in rats. Journal of Toxicology and Environmental Health.

• OECD (2008). Test No. 425: Acute Oral Toxicity: Up-and-Down Procedure. OECD Guidelines for the Testing of Chemicals. [Link]

• Vernot, E. H., et al. (1977).Acute toxicity and skin corrosion data for some organic and inorganic compounds and aqueous solutions. Toxicology and Applied Pharmacology.

• Agency for Toxic Substances and Disease Registry (ATSDR). Toxicological Profile for Dinitrotoluenes.[Link]

Sources

• 1. CAS Number List - 8 - Page 106 - Chemicalbook [chemicalbook.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Synthesis, spectral characterization, lethal dose (LD50) and acute toxicity studies of 1,4-Bis(imidazolylazo)benzene (BIAB) - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Chemoselective Synthesis of 2,5-Dinitrobenzimidazole

This Application Note is designed for research chemists and drug development professionals. It synthesizes specific literature on nitrobenzimidazoles to provide a coherent protocol for the nitration of 2-nitrobenzimidazole.

[1]

Executive Summary

The synthesis of 2,5-dinitrobenzimidazole presents a significant challenge in heterocyclic chemistry due to the extreme electron deficiency of the starting material, 2-nitrobenzimidazole .[1] The 2-nitro group strongly deactivates the benzimidazole ring towards further electrophilic aromatic substitution (

).[1] While 5-nitrobenzimidazole is easily accessible, introducing a second nitro group at the 2-position (or nitrating the 2-nitro precursor) requires forcing conditions that balance reactivity with the stability of the energetic imidazole core.[1]

This guide details a protocol adapted from high-energy materials synthesis (Klapötke et al.) and radiosensitizer development (Roberts et al.), focusing on the controlled nitration of 2-nitrobenzimidazole using a mixed-acid system.[1]

Chemical Strategy & Mechanism

The reaction is a regioselective electrophilic aromatic substitution.[1] The 2-nitro group exerts a strong

(inductive) and (mesomeric) effect, deactivating the ring.[1] However, the benzene moiety of the benzimidazole system remains more nucleophilic than the imidazole ring.[1]

• Regioselectivity: The N-1 and N-3 atoms of the imidazole ring protonate in strong acid, forming a benzimidazolium cation.[1] The positive charge is delocalized, but the 5 (and 6) positions on the fused benzene ring remain the most accessible sites for electrophilic attack, despite the overall deactivation.[1]

• Challenge: The primary risk is ring degradation (oxidation) or N-nitration (forming nitramines) rather than C-nitration if temperatures are uncontrolled.[1]

Reaction Scheme

Figure 1: Reaction pathway for the nitration of 2-nitrobenzimidazole.

Safety Protocol (Energetic Materials)

CRITICAL WARNING: Polynitrobenzimidazoles are potential energetic materials (explosives).[1] 2,5-dinitrobenzimidazole has been investigated as a radiosensitizer but shares structural features with high explosives.[1]

• Blast Shielding: Perform all reactions behind a polycarbonate safety shield.[1]

• Temperature Control: Never exceed 100°C. Thermal runaway can lead to rapid decomposition.[1]

• Quenching: Always quench the nitration mixture onto ice; never add water to the acid.

• PPE: Heavy nitrile gloves, lab coat, and face shield are mandatory.[1]

Experimental Protocol

Part A: Preparation of Starting Material (2-Nitrobenzimidazole)

Note: 2-nitrobenzimidazole is not a standard shelf reagent and is typically synthesized from 2-aminobenzimidazole.[1]

Method: Oxidation of 2-aminobenzimidazole using Potassium Superoxide (

) or diazotization/nitrite substitution.[1] Reference: Klapötke, T. M., et al. (2014).[1]

• Dissolve 2-aminobenzimidazole (1.33 g, 10 mmol) in dry THF (50 mL).

• Add Potassium Superoxide (

  , 2.13 g, 30 mmol) slowly at 0°C under Argon.

• Allow to warm to room temperature and stir for 12 hours.

• Quench with ice water and acidify to pH 5 with dilute HCl.

• Extract with Ethyl Acetate (

  mL), dry over , and concentrate.

• Yield: ~60-70% yellow solid.[1]

Part B: Nitration to 2,5-Dinitrobenzimidazole[1][2]

Reagents:

• 2-Nitrobenzimidazole (1.63 g, 10 mmol)[1]

• Fuming Nitric Acid (

  , >98%, d=1.5 g/mL): 5 mL[1]

• Concentrated Sulfuric Acid (

  , 98%): 15 mL[1]

Procedure:

• Acid Preparation: In a 100 mL round-bottom flask, cool the concentrated

  to 0°C in an ice-salt bath.

• Addition: Add the fuming

  dropwise, maintaining the temperature below 10°C. Stir for 15 minutes to generate the nitronium ion ( ).

• Substrate Addition: Add 2-nitrobenzimidazole portion-wise over 20 minutes. Caution: Exothermic.[1] Ensure the internal temperature does not exceed 20°C during addition.[1]

• Reaction:

  • Allow the mixture to warm to room temperature (25°C).

  • Heat the mixture gradually to 80-90°C using an oil bath.

  • Maintain at 90°C for 3 to 4 hours . Monitor by TLC (Ethyl Acetate:Hexane 1:1) or LC-MS if available.[1]

• Quenching: Cool the reaction mixture to room temperature. Pour the contents slowly onto 200 g of crushed ice with vigorous stirring. The product should precipitate as a yellow/orange solid.[1]

• Isolation:

  • Filter the precipitate using a sintered glass funnel.[1]

  • Wash the cake with cold water (

    mL) until the filtrate is neutral (pH ~6-7).

  • Optional: Wash with a small amount of cold ethanol to remove unreacted organic impurities.[1]

• Purification: Recrystallize from Ethanol/Water (1:1) or Acetonitrile.[1]

Analytical Data & Characterization

Parameter	Specification	Notes
Appearance	Yellow to Orange Powder
Melting Point	>210°C (Decomposes)	High MP is characteristic of nitrobenzimidazoles.[1]
Yield	45 - 60%	Losses due to solubility in acid and oxidation byproducts.[1]
1H NMR	(DMSO-d6): 8.6 (s, 1H, H-4), 8.3 (d, 1H, H-6), 7.9 (d, 1H, H-7)	Shift downfield due to nitro groups.[1]
IR Spectrum	1530, 1350 ( stretch)	Strong bands confirm dinitro presence.[1]

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield	Incomplete nitration or degradation.[1]	Increase reaction time at 90°C; do not exceed 100°C (degradation risk).
Product is Sticky/Tar	Oxidative polymerization.[1]	Ensure starting material is pure.[1][2] Use fresh fuming nitric acid.[1]
Isomer Contamination	Formation of 2,4-dinitro or trinitro species.[1]	Recrystallize carefully from Ethanol. 2,5-isomer is thermodynamically favored.[1]
No Precipitation	Product dissolved in acidic water.[1]	Neutralize the filtrate with (carefully!) to pH 4-5 to force precipitation.[1]

References

• Synthesis of Precursor (2-Nitrobenzimidazole): Klapötke, T. M., Preimesser, A., & Stierstorfer, J. (2014).[1] Energetic Derivatives of 2-Nitrimino-5,6-dinitrobenzimidazole. Propellants, Explosives, Pyrotechnics, 39(4), 522-530.[1] [1]

• Pharmacology & Properties of 2,5-Dinitrobenzimidazole: Roberts, P. B., & Krivanek, M. A. (1983).[1] Evaluation of Nitrobenzimidazoles as Hypoxic Cell Radiosensitizers. Radiation Research, 96(2), 303-309.[1]

• General Nitration of Benzimidazoles: El Alami, A., et al. (2023).[1] Review of synthesis process of nitrobenzimidazole derivatives. Synthetic Communications, 54(3).[1] [1]

Sources

• 1. 5-Nitrobenzimidazole | C7H5N3O2 | CID 7195 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CA1132582A - Process for the preparation of 5-nitrobenzimidazolone-(2) - Google Patents [patents.google.com]

Application Notes &amp; Protocols: Regioselective Nitration of Benzimidazole at the C5(6) and C2 Positions

Introduction

Benzimidazole and its derivatives represent a cornerstone scaffold in medicinal chemistry and drug development.[1] This privileged heterocyclic system, consisting of a fused benzene and imidazole ring, is present in numerous pharmacologically active compounds, including proton pump inhibitors, anthelmintics, and anticancer agents. The introduction of a nitro group (—NO₂) onto the benzimidazole core is a critical synthetic transformation that significantly modulates the molecule's electronic properties, lipophilicity, and metabolic stability, often leading to enhanced biological activity.[1][2] Nitrobenzimidazoles are key intermediates in the synthesis of more complex derivatives, serving as precursors for amino-benzimidazoles which can be further functionalized.[2]

This guide provides detailed, field-proven protocols for the regioselective nitration of the benzimidazole scaffold at two distinct positions: the C5(6) position on the benzene ring and the C2 position on the imidazole ring. The synthetic strategies for these two outcomes are fundamentally different, reflecting the distinct electronic nature of the respective positions. Nitration at C5(6) is achieved via a classic electrophilic aromatic substitution, whereas nitration at the electron-deficient C2 position requires a more nuanced, multi-step approach involving the transformation of a precursor functional group.

PART A: Protocol for the Synthesis of 5(6)-Nitrobenzimidazole via Electrophilic Aromatic Substitution

The nitration of the benzene portion of the benzimidazole ring is a standard electrophilic aromatic substitution (SEAr). The imidazole ring acts as a deactivating group with meta-directing character under the strongly acidic conditions required for nitration. Consequently, the nitro group is directed to the C5 and C6 positions, which are equivalent due to tautomerism in the unsubstituted benzimidazole, yielding a single product commonly named 5-nitrobenzimidazole or 5(6)-nitrobenzimidazole.

Causality and Mechanistic Insights

The reaction proceeds via the formation of the highly electrophilic nitronium ion (NO₂⁺) from a mixture of concentrated nitric and sulfuric acids. Sulfuric acid serves a dual role: it protonates nitric acid to facilitate the loss of a water molecule to generate NO₂⁺, and it protonates the benzimidazole nitrogens, deactivating the ring system towards electrophilic attack. The protonated imidazole ring exerts a strong electron-withdrawing effect, directing the incoming electrophile to the positions meta to the imidazole fusion, namely C5 and C6.

Mechanism of 5(6)-Nitration

Caption: Electrophilic attack of the nitronium ion on the benzimidazole ring.

Experimental Protocol: 5(6)-Nitrobenzimidazole

Materials:

• Benzimidazole

• Concentrated Sulfuric Acid (H₂SO₄, 98%)

• Concentrated Nitric Acid (HNO₃, 70%)

• Crushed Ice

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Deionized Water

Equipment:

• Round-bottom flask (100 mL)

• Magnetic stirrer and stir bar

• Ice-salt bath

• Dropping funnel

• Beaker (500 mL)

• Büchner funnel and filter flask

• pH paper or pH meter

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, carefully add concentrated sulfuric acid (15 mL). Cool the flask to 0-5 °C using an ice-salt bath.

• Substrate Addition: While maintaining the low temperature, slowly add benzimidazole (5.0 g, 42.3 mmol) in small portions to the sulfuric acid with continuous stirring. Stir until all the benzimidazole has dissolved completely.

• Preparation of Nitrating Mixture: In a separate beaker or dropping funnel, cautiously prepare the nitrating mixture by adding concentrated nitric acid (3.0 mL, ~46.5 mmol) to concentrated sulfuric acid (5 mL) while cooling in an ice bath.

• Nitration Reaction: Add the cold nitrating mixture dropwise to the benzimidazole solution over 30-45 minutes.[1] Crucial: Ensure the internal reaction temperature does not rise above 10 °C during the addition.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0-5 °C for an additional 2 hours. The progress can be monitored by Thin Layer Chromatography (TLC) [Mobile phase: Ethyl acetate/Hexane (1:1)].

• Work-up and Quenching: Carefully and slowly pour the reaction mixture over a large beaker containing approximately 200 g of crushed ice with vigorous stirring. A precipitate should form.

• Neutralization: Allow the ice to melt, then slowly neutralize the acidic solution by adding saturated sodium bicarbonate solution portion-wise until the pH reaches ~7. Be cautious as this will cause significant CO₂ evolution (frothing).

• Isolation and Purification: Isolate the precipitated solid by vacuum filtration using a Büchner funnel. Wash the solid thoroughly with copious amounts of cold deionized water to remove any residual salts.

• Drying: Dry the product, 5(6)-nitrobenzimidazole, in a vacuum oven at 60 °C to a constant weight. The typical yield is in the range of 75-85%.[1]

PART B: Protocol for the Synthesis of 2-Nitrobenzimidazole via Diazotization

Direct electrophilic nitration does not yield the 2-nitro derivative due to the electronic properties of the imidazole ring. The C2 position is electron-deficient and thus not susceptible to attack by electrophiles like NO₂⁺. Therefore, an indirect, multi-step synthesis is required, starting from the readily available 2-aminobenzimidazole. This strategy involves converting the amino group into an excellent leaving group (a diazonium salt), which can then be displaced by a nitro group in a Sandmeyer-type reaction.

Overall Synthetic Workflow

Caption: Multi-step synthesis pathway for 2-Nitrobenzimidazole.

Protocol 1: Synthesis of 2-Aminobenzimidazole (Starting Material)

Causality: This step involves the cyclization of o-phenylenediamine with a source of an "amino-carbon" electrophile. Cyanamide is a common and effective reagent for this transformation, leading to the formation of the imidazole ring.

Procedure:

• Reaction Setup: To a solution of o-phenylenediamine (10.8 g, 0.1 mol) in 1 M hydrochloric acid (150 mL), add a solution of cyanamide (5.0 g, 0.12 mol) in water (20 mL).

• Cyclization: Heat the mixture under reflux for 4-5 hours.

• Work-up: Cool the reaction mixture to room temperature and neutralize it with concentrated ammonium hydroxide until basic (pH > 8).

• Isolation: The product, 2-aminobenzimidazole, will precipitate. Collect the solid by vacuum filtration, wash with cold water, and dry. Recrystallization from ethanol can be performed for higher purity.

Protocol 2: Synthesis of 2-Nitrobenzimidazole

Causality and Mechanistic Insights: This protocol occurs in two main stages within the same pot:

• Diazotization: The primary amino group of 2-aminobenzimidazole is converted into a diazonium salt (—N₂⁺) by reaction with nitrous acid (HNO₂), which is generated in situ from sodium nitrite and a strong acid at low temperatures.[3][4] The diazonium group is an exceptionally good leaving group (as N₂ gas).

• Sandmeyer Reaction: The diazonium salt is then treated with an aqueous solution of sodium nitrite and a copper(I) catalyst. This is a radical-nucleophilic aromatic substitution.[5] The copper(I) species initiates a single-electron transfer to the diazonium salt, which then decomposes to an aryl radical and nitrogen gas. This radical subsequently reacts to yield the final 2-nitrobenzimidazole product.

Materials:

• 2-Aminobenzimidazole

• 40% Fluoroboric Acid (HBF₄) or Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Copper (I) Oxide (Cu₂O) or Copper powder

• Ethyl Acetate

• Anhydrous Sodium Sulfate (Na₂SO₄)

Equipment:

• Three-neck round-bottom flask (500 mL)

• Mechanical stirrer

• Low-temperature thermometer

• Addition funnel

• Ice-salt bath

Procedure:

• Diazotization:

  • In a 500 mL three-neck flask, suspend 2-aminobenzimidazole (13.3 g, 0.1 mol) in 40% fluoroboric acid (150 mL). Cool the suspension to 0 °C in an ice-salt bath with vigorous stirring.

  • Prepare a solution of sodium nitrite (7.6 g, 0.11 mol) in water (20 mL).

  • Slowly add the sodium nitrite solution dropwise to the cold 2-aminobenzimidazole suspension, keeping the temperature strictly between 0 and 5 °C. Stir for an additional 30 minutes at this temperature after the addition is complete. The formation of the diazonium salt solution should be observed.[3][6]

• Sandmeyer Reaction:

  • In a separate large beaker (2 L), prepare a solution of sodium nitrite (70 g, 1.0 mol) in water (500 mL) and add copper(I) oxide (5 g) or copper powder. Cool this mixture in an ice bath.

  • Slowly and carefully add the cold diazonium salt solution prepared in the previous step to the copper-nitrite slurry with efficient stirring. Vigorous gas evolution (N₂) will occur.

  • After the addition is complete, allow the mixture to stir at room temperature for 1-2 hours.

• Work-up and Isolation:

  • Adjust the pH of the reaction mixture to ~8-9 using a sodium hydroxide solution.

  • Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 150 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be purified by column chromatography on silica gel or by recrystallization from an appropriate solvent system (e.g., ethanol/water).

Summary of Reaction Protocols

Parameter	Protocol A: 5(6)-Nitrobenzimidazole	Protocol B: 2-Nitrobenzimidazole
Starting Material	Benzimidazole	2-Aminobenzimidazole
Key Reagents	Conc. H₂SO₄, Conc. HNO₃	HBF₄ (or HCl), NaNO₂, Cu₂O
Reaction Type	Electrophilic Aromatic Substitution	Diazotization followed by Sandmeyer Reaction
Temperature	0–10 °C	0–5 °C, then Room Temperature
Reaction Time	2–3 hours	2–4 hours
Work-up	Ice quench, Neutralization (NaHCO₃)	Addition to Cu/NaNO₂ slurry, Extraction
Typical Yield	75–85%	Moderate (variable)

Safety Precautions

• Corrosive Acids: Concentrated sulfuric acid, nitric acid, and fluoroboric acid are extremely corrosive and strong oxidizing agents. Always handle them in a fume hood wearing appropriate personal protective equipment (PPE), including safety goggles, a face shield, a lab coat, and acid-resistant gloves.

• Exothermic Reactions: The preparation of the nitrating mixture and the nitration reaction itself are highly exothermic. Strict temperature control is essential to prevent runaway reactions. Always add reagents slowly and ensure efficient cooling.

• Diazonium Salts: Aryl diazonium salts can be explosive when isolated and dry. These protocols are designed for their in situ use. Do not attempt to isolate the diazonium intermediate.

• Gas Evolution: Both the neutralization step in Protocol A (CO₂) and the Sandmeyer reaction in Protocol B (N₂) involve vigorous gas evolution. Ensure adequate ventilation and perform these steps in a large enough vessel to prevent overflow.

References

• CN101875638A - A method for synthesizing 2-aminomethylbenzimidazole by microwave irradiation - Google P

• An Outline to Preparation of Biological Active Benzimidazoles Using Microwave Approach. [Link]

• The Sandmeyer Reaction: Substitution for an NH2 on an Aromatic Ring. [Link]

• Preparation of 2-Amino Benzimidazoles using Cyanogen Halide. - ResearchGate. [Link]

• Catalyst is Used in the Sandmeyer Reaction - Unacademy. [Link]

• US4874847A - Process for the diazotisation of primary aromatic amines which are sparingly soluble in water - Google P

• The Highly Efficient Synthesis of 1,2-Disubstituted Benzimidazoles Using Microwave Irradiation - MDPI. [Link]

• Microwave-assisted Synthesis of Some Benzimidazole Derivatives: A Case for a Comparative Study | Asian Journal of Chemistry. [Link]

• Synthesis of Benzimidazole Derivatives: Microwave Approach review - ijarsct. [Link]

• CN115340471A - One-pot preparation process of cyanamide compound - Google P

• Review of synthesis process of nitrobenzimidazole derivatives - Taylor & Francis. [Link]

• Reactions of Diazonium Salts: Sandmeyer and Related Reactions. [Link]

• US3941768A - One step diazotization coupling process - Google P

• Sandmeyer reaction - L.S.College, Muzaffarpur. [Link]

• Sandmeyer Reaction - experimental procedure and set up. - YouTube. [Link]

• 14.4: Diazotization of Amines - Chemistry LibreTexts. [Link]

• Recent Advances in Cyanamide Chemistry: Synthesis and Applications - PMC - NIH. [Link]

• Introduction to cyanamides - -ORCA - Cardiff University. [Link]

• Exploring Flow Procedures for Diazonium Formation - PMC. [Link]

Sources

• 1. US4152522A - Process for the preparation of 2-benzimidazole carbamates - Google Patents [patents.google.com]
• 2. symbiosisonlinepublishing.com [symbiosisonlinepublishing.com]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. Sandmeyer Reaction, Catalyst Reaction and Examples- Unacademy [unacademy.com]
• 5. lscollege.ac.in [lscollege.ac.in]
• 6. youtube.com [youtube.com]

Application Note: In Vitro Radiosensitization Assay using 2,5-Dinitrobenzimidazole

This Application Note provides a rigorous, field-validated protocol for evaluating the radiosensitizing efficacy of 2,5-Dinitrobenzimidazole (2,5-DNB) in vitro.

Designed for drug development professionals and radiobiologists, this guide synthesizes the "Oxygen Fixation Hypothesis" with standard clonogenic survival methodologies to calculate the Sensitizer Enhancement Ratio (SER).

[1]

Introduction & Mechanism of Action

Hypoxia (low oxygen) is a hallmark of solid tumors and a primary cause of resistance to ionizing radiation (IR). Oxygen is a potent chemical radiosensitizer that "fixes" DNA damage caused by free radicals. In its absence, DNA radicals can be chemically repaired by intracellular thiols, leading to cell survival.

2,5-Dinitrobenzimidazole (2,5-DNB) acts as an oxygen mimetic. Possessing high electron affinity due to nitro groups at the C2 and C5 positions, it diffuses into hypoxic tumor cells and oxidizes DNA radicals, making the damage permanent (lethal) even in the absence of oxygen.

Mechanistic Pathway (Oxygen Fixation Hypothesis)

Figure 1: Mechanism of Action. 2,5-DNB mimics oxygen by reacting with DNA radicals (DNA•) to form stable, toxic adducts, preventing chemical repair by thiols.

Material Preparation

Compound Handling[2][3]

• Compound: 2,5-Dinitrobenzimidazole (Solid powder).

• Solvent: Dimethyl sulfoxide (DMSO). Note: Benzimidazoles are lipophilic.

• Stock Solution: Prepare a 100 mM stock in sterile DMSO. Aliquot into light-protected tubes (amber) and store at -20°C. Avoid repeated freeze-thaw cycles.

• Working Solution: Dilute in complete cell culture media immediately prior to use. Ensure final DMSO concentration is <0.1% to avoid solvent toxicity.

Cell Line Selection

Select cell lines known to form distinct colonies and capable of sustaining hypoxic conditions.

• Recommended: EMT6 (Mouse Mammary Carcinoma), HeLa (Human Cervical Cancer), A549 (Lung Carcinoma).

• Control: V79 (Chinese Hamster Lung) – standard radiobiological reference.

Experimental Protocol

This workflow consists of two phases: Cytotoxicity Screening (to determine the non-toxic dose) and the Clonogenic Survival Assay (to measure radiosensitization).

Phase I: Cytotoxicity Screening (MTT/CCK-8)

Goal: Determine the Maximum Tolerated Dose (MTD) where cell survival > 90%. Radiosensitization assays must be performed at sub-toxic doses to distinguish sensitization from direct toxicity.

• Seed: Plate 5,000 cells/well in 96-well plates. Incubate overnight.

• Treat: Add 2,5-DNB at increasing concentrations (e.g., 0, 10, 50, 100, 500, 1000 µM).

• Incubate: 24 hours (mimicking the exposure time of the main assay).

• Read: Add MTT/CCK-8 reagent, incubate 2-4 hours, read absorbance at 450/570 nm.

• Calculate: Plot Survival vs. Concentration. Select a concentration (e.g., IC10) for the main assay.

Phase II: Hypoxic Clonogenic Survival Assay (The Core Protocol)

Experimental Setup Diagram

Figure 2: Experimental Workflow.[1] Critical step: Irradiation must occur while cells are still under hypoxic conditions to validate the oxygen-mimetic effect.

Step-by-Step Procedure

1. Cell Seeding:

• Harvest cells and create a single-cell suspension.[2][3]

• Seed cells into glass petri dishes or specific irradiation flasks.

• Density: Adjust seeding density based on radiation dose to ensure countable colonies (approx. 20-100 surviving colonies per plate).

  • 0 Gy: 200 cells[2]

  • 2 Gy: 400 cells

  • 4 Gy: 1,000 cells

  • 8 Gy: 4,000 cells

2. Drug Treatment & Hypoxia Induction:

• Groups:

  • Normoxia + Vehicle (DMSO)

  • Normoxia + 2,5-DNB

  • Hypoxia + Vehicle

  • Hypoxia + 2,5-DNB

• Application: Add 2,5-DNB (at determined sub-toxic dose) 2 hours prior to irradiation.

• Hypoxia: Place "Hypoxia" groups in an anaerobic chamber (e.g., Bactron or sealed modular incubator chamber flushed with 95% N2 / 5% CO2) to achieve <0.1% O2.

• Expert Tip: Use glass petri dishes if possible; plastic can absorb/release oxygen, potentially confounding deep hypoxia.

3. Irradiation:

• Transport chambers to the X-ray source (e.g., Faxitron, 160kV).[2]

• Irradiate cells sealed inside the chambers to maintain hypoxia/normoxia during exposure.

• Doses: 0, 2, 4, 6, 8 Gy.

4. Colony Formation:

• Immediately after irradiation, remove media, wash 2x with PBS (to remove drug), and add fresh complete media.

• Incubate at 37°C, 5% CO2 for 10–14 days.

5. Fixation and Staining:

• Discard media. Wash with PBS.[2]

• Fix with Methanol:Acetic Acid (3:1) for 15 mins.

• Stain with 0.5% Crystal Violet for 15 mins.

• Rinse with water and air dry.

Data Analysis & Reporting

Calculation of Survival Fraction (SF)

• Plating Efficiency (PE):

• Survival Fraction (SF):

Linear-Quadratic Modeling

Fit the data to the Linear-Quadratic (LQ) model:

Where is the radiation dose, represents linear cell kill (single-hit), and represents quadratic cell kill (accumulated damage).

Sensitizer Enhancement Ratio (SER)

The SER is the ultimate metric of success. It is usually calculated at a survival level of 10% (SF = 0.1).

Interpretation:

• SER > 1.0: Radiosensitization occurred.

• SER ~ 1.0: No effect.

• SER < 1.0: Radioprotection.

• Target: Effective nitro-sensitizers typically show SERs between 1.2 and 2.5 under hypoxic conditions.

Data Summary Table Template

Treatment Group	PE (%)	SF (2 Gy)	SF (4 Gy)	SF (8 Gy)	SER (at SF=0.1)
Normoxia + Veh	85%	0.55	0.12	0.01	1.0 (Ref)
Normoxia + DNB	82%	0.54	0.11	0.01	~1.0
Hypoxia + Veh	80%	0.85	0.60	0.35	-
Hypoxia + DNB	78%	0.60	0.25	0.05	> 1.5

References

• Overgaard, J. (2011). "Hypoxic radiosensitization: Adored and ignored." Journal of Clinical Oncology. Link

• Franken, N. A., et al. (2006). "Clonogenic assay of cells in vitro." Nature Protocols. Link

• Wardman, P. (2007). "Chemical radiosensitizers for use in radiotherapy."[4] Clinical Oncology. Link

• Adams, G. E., et al. (1976). "Electron-affinic sensitization VII. A correlation between structures, one-electron reduction potentials, and efficiencies of nitroimidazoles as hypoxic cell radiosensitizers."[5] Radiation Research. Link

• Navarro, M., et al. (2020).[2] "Synthesis and Antimycobacterial Activity of 2,5-Disubstituted Benzimidazoles." Molecules. Link (Provides synthesis/handling context for 2,5-disubstituted benzimidazoles).

Sources

• 1. Hybrid biomaterials-based radiosensitizers: Preparations and their applications in enhancing tumor radiotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mcgillradiobiology.ca [mcgillradiobiology.ca]
• 3. youtube.com [youtube.com]
• 4. Next-Generation Hypoxic Cell Radiosensitizers: Nitroimidazole Alkylsulfonamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Nitroimidazoles as hypoxic cell radiosensitizers and hypoxia probes: misonidazole, myths and mistakes - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Solvent Systems for Recrystallization of 2,5-Dinitrobenzimidazole

This Application Note is structured as a high-level technical guide for researchers dealing with the purification of 2,5-Dinitrobenzimidazole (2,5-DNB) . Due to the specific electronic properties of the 2-nitro group (electron-withdrawing, potentially labile to nucleophiles) and the 5-nitro group (stable, aromatic), this compound presents unique solubility and stability challenges compared to mono-nitro analogs.

Abstract

The purification of 2,5-Dinitrobenzimidazole (2,5-DNB) requires a tailored recrystallization strategy due to its low solubility in non-polar solvents and potential instability in strongly basic media. This guide outlines a systematic approach to solvent selection, emphasizing the Ethanol/Water and Glacial Acetic Acid systems.[1] We provide a validated protocol for removing common impurities (unreacted diamines, mono-nitro isomers, and oxidation tars) while preserving the integrity of the labile 2-nitro moiety.

Chemical Context & Solubility Profile

Structural Considerations

2,5-DNB contains two nitro groups on the benzimidazole scaffold:

• 5-Nitro Position: Located on the benzene ring; highly stable, increases melting point, and significantly reduces solubility in non-polar solvents.[1]

• 2-Nitro Position: Located on the imidazole ring; strongly electron-withdrawing.[1] This group increases the acidity of the N-H proton (pKa < 9) but renders the C-2 position susceptible to nucleophilic attack (e.g., by hydroxide ions).[1] Avoid strong bases.

Solubility Matrix

Based on the physicochemical properties of polynitrobenzimidazoles, the following solubility profile guides solvent selection:

Solvent Class	Representative Solvents	Solubility of 2,5-DNB	Application Note
Alcohols	Methanol, Ethanol	Moderate (Hot) / Low (Cold)	Primary Choice. Excellent for mixed-solvent systems.
Organic Acids	Glacial Acetic Acid, Formic Acid	High (Hot) / Moderate (Cold)	High Purity Choice. Protonates amino impurities, keeping them in solution.[1]
Polar Aprotic	DMF, DMSO, NMP	Very High	Avoid if possible. Difficult to remove; leads to oiling out.[1]
Chlorinated	DCM, Chloroform	Very Low	Poor solvent; useful only for washing.[1]
Water	Water	Insoluble	Ideal Anti-Solvent.
Ethers	Diethyl Ether, THF	Low to Moderate	Not recommended due to peroxide risks with nitro compounds.[1]

Solvent System Screening Strategy

Do not rely on a single "recipe." Batch-to-batch variations in synthesis (e.g., nitration vs. condensation routes) introduce different impurity profiles.[1] Use this logic flow to select the optimal system.

Solvent Selection Decision Tree (Graphviz)

Figure 1: Decision matrix for selecting the recrystallization solvent based on crude solubility.

Detailed Experimental Protocols

Protocol A: The Ethanol/Water "Standard" (Recommended)

Best for: General purification, removing inorganic salts and trace starting materials.

Materials:

• Crude 2,5-DNB[2]

• Absolute Ethanol (99%)[1]

• Deionized Water (Pre-heated to 60°C)[1]

• Activated Charcoal (Norit) - Optional

Procedure:

• Dissolution: Place 1.0 g of crude 2,5-DNB in a 50 mL Erlenmeyer flask. Add 15 mL of Ethanol.

• Heating: Heat to reflux (approx. 78°C) on a stir plate.

• Titration: If solid remains, add hot Ethanol in 2 mL increments until dissolved. Note: If >40 mL is required, switch to Protocol B.

• Clarification (Crucial): If the solution is dark/black (oxidation tars), remove from heat, add 0.05 g Activated Charcoal, stir for 2 mins, and perform a hot filtration through a pre-warmed funnel.

• Crystallization: Re-heat filtrate to boiling. Add hot water dropwise until a persistent turbidity (cloudiness) appears.[1]

• Clearing: Add 1-2 mL of Ethanol to clear the solution.

• Cooling: Allow the flask to cool to room temperature undisturbed (2 hours), then place in an ice bath (0-4°C) for 1 hour.

• Isolation: Filter via vacuum (Buchner funnel).[1] Wash cake with 5 mL of cold 50% EtOH/Water.

Protocol B: The Glacial Acetic Acid Method (High Purity)

Best for: Removing stubborn isomers (e.g., mono-nitro contaminants) and highly colored impurities.

Mechanism: Acetic acid is a superior solvent for benzimidazoles due to H-bonding capability.[1] It keeps amino-impurities protonated and in solution during crystallization.[1]

Procedure:

• Suspend crude solid in Glacial Acetic Acid (10 mL per gram).

• Heat to boiling (118°C) in a fume hood. Caution: Acetic acid vapor is corrosive. [1]

• Once dissolved, add hot water slowly until the solution becomes slightly turbid.

• Allow to cool very slowly to room temperature. The high boiling point allows for slow crystal growth, yielding needles or prisms.[1]

• Filter and wash thoroughly with cold water (to remove acid) followed by a small amount of cold methanol (to dry).[1]

Process Validation & Troubleshooting

A "self-validating" system requires in-process checks to ensure purity before committing the entire batch.[1]

Observation	Diagnosis	Corrective Action
Oiling Out (Liquid droplets separate instead of crystals)	Solvent system is too polar or cooling is too fast.[1]	Re-heat. Add more of the good solvent (Ethanol/Acetic Acid).[1] Cool slower.
Colored Mother Liquor	Successful impurity rejection.[1]	Proceed. The color should stay in the liquid.[1]
Low Yield (<50%)	Too much solvent used or solubility is too high.[1]	Concentrate mother liquor by 30% and cool again (Second Crop).
Melting Point Depression	Impurities trapped in crystal lattice.[1]	Recrystallize again using a different solvent system (Switch from A to B).

Analytical Checkpoints

• TLC (Thin Layer Chromatography):

  • Mobile Phase: Ethyl Acetate:Hexane (3:2).[1]

  • Visualization: UV (254 nm).[1] Nitro groups quench fluorescence (appear as dark spots).[1]

• Melting Point: 2,5-DNB should exhibit a sharp melting point.[1] Broad ranges (>2°C) indicate impure crystals.[1] Note: Literature MP for 5-nitrobenzimidazole is ~205°C; 2,5-DNB is expected to be higher (>220°C) due to increased symmetry and polarity.

Safety & Handling of Nitro-Benzimidazoles

Hazard Warning: Polynitro aromatic compounds possess high energy potential.[1] While dinitrobenzimidazoles are generally stable, they should be treated as potentially shock-sensitive when dry and pure.[1]

• Thermal Stability: Do not heat dry solids above 200°C without TGA (Thermogravimetric Analysis) data.

• Chemical Stability: The 2-nitro group is labile.[1] Avoid NaOH or KOH during cleaning or workup, as this can displace the nitro group, releasing nitrite and forming hydroxy-benzimidazoles.[1]

• PPE: Wear nitrile gloves, safety glasses, and work in a fume hood.[1] Nitro compounds can be absorbed through the skin.[1]

References

• Synthesis and Properties of Nitrobenzimidazoles

  • Review of synthesis process of nitrobenzimidazole derivatives. (2023).[1] Taylor & Francis.[1] Link[1]

• Recrystallization Techniques for Benzimidazoles

  • 2-Mercaptobenzimidazole Organic Syntheses Procedure. (Org.[1][3][4] Synth. 1943, Coll.[1] Vol. 2, 501). Demonstrates Acetic Acid/Water recrystallization logic. Link

• Solubility Data (Analogous Compounds)

  • PubChem Compound Summary for 5-Nitrobenzimidazole.[1] National Center for Biotechnology Information.[1] Link

• General Purification of Nitro-Aromatics

  • Purification of Laboratory Chemicals, W.L.F.[1] Armarego. (Standard reference for solvent selection logic).

Disclaimer: This protocol is designed for research purposes. Users must perform their own risk assessment before handling polynitro compounds.

Sources

• 1. 5-Nitrobenzimidazole | C7H5N3O2 | CID 7195 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. html.rhhz.net [html.rhhz.net]
• 3. CA1132582A - Process for the preparation of 5-nitrobenzimidazolone-(2) - Google Patents [patents.google.com]
• 4. The Highly Efficient Synthesis of 1,2-Disubstituted Benzimidazoles Using Microwave Irradiation - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 2,5-Dinitrobenzimidazole as a Hypoxia-Selective Cytotoxin

Abstract & Introduction

Tumor hypoxia (low oxygen tension) is a hallmark of solid tumors and a primary cause of resistance to radiotherapy and chemotherapy. Bioreductive drugs, which are activated specifically in low-oxygen environments, offer a strategy to target these resistant cell populations.

2,5-Dinitrobenzimidazole (2,5-DNB) is a potent bioreductive alkylating agent. Unlike its mono-nitro analogs (e.g., misonidazole), the presence of the second nitro group at the 5-position exerts a strong electron-withdrawing effect, raising the single-electron reduction potential (

) of the molecule. This thermodynamic shift facilitates easier enzymatic reduction, potentially increasing potency, but requires precise experimental control to maintain hypoxia selectivity.

This application note provides a rigorous framework for using 2,5-DNB to quantify hypoxic fractions in vitro and evaluate hypoxia-selective cytotoxicity.

Mechanism of Action: The Oxygen Sensor

The selectivity of 2,5-DNB relies on the futile redox cycle .

• Step 1 (Activation): Intracellular nitroreductases (e.g., P450 reductase, xanthine oxidase) reduce the 2-nitro group to a nitro-radical anion (

  ).

• Step 2 (Normoxia - Protection): In the presence of molecular oxygen (

  ), the radical anion is rapidly re-oxidized back to the parent compound, generating superoxide. This "futile cycle" prevents the accumulation of toxic metabolites in normal, oxygenated tissues.

• Step 3 (Hypoxia - Toxicity): In hypoxic conditions (

  ), re-oxidation is inhibited. The radical anion undergoes further reduction (disproportionation or enzymatic) to form hydroxylamine ( ) and amine ( ) species. These electrophiles covalently bind to DNA, causing strand breaks and apoptosis.

Visualization: Bioreductive Pathway

Figure 1: The bioreductive activation mechanism of 2,5-DNB.[1] In normoxia (green path), oxygen reverses the activation. In hypoxia (red path), the drug becomes a cytotoxin.

Material Preparation & Handling[2]

Safety Note: Nitrobenzimidazoles are potential mutagens. Handle with double gloves and work inside a certified fume hood.

Stock Solution Preparation

2,5-DNB is hydrophobic. Aqueous solubility is limited, requiring an organic co-solvent.

Parameter	Specification
Solvent	DMSO (Dimethyl sulfoxide), sterile filtered.
Concentration	Prepare a 100 mM master stock.
Storage	Aliquot into amber glass vials (light sensitive). Store at -20°C.
Stability	Stable for 6 months at -20°C. Avoid repeated freeze-thaw cycles.

Expert Tip: Do not use plastic microcentrifuge tubes for long-term storage of the stock, as nitro-aromatics can sorb into certain plastics, altering the effective concentration. Use glass or high-grade polypropylene.

Protocol: In Vitro Hypoxia Selectivity Assay

This protocol determines the Hypoxia Cytotoxicity Ratio (HCR) , the gold standard metric for bioreductive drugs.

Reagents & Equipment[2]

• Cell Line: A549, HCT116, or SiHa (High reductase activity recommended).

• Hypoxia Chamber: Modular incubator chamber (e.g., Billups-Rothenberg) or Hypoxia Workstation (Don Whitley/Baker).

• Gas Mix: 95%

  / 5% (for <0.1% conditions).

• Readout: MTT, WST-1, or CellTiter-Glo (ATP).

Experimental Workflow

Step 1: Seeding Seed cells in two identical 96-well plates (Plate A: Normoxia, Plate B: Hypoxia).

• Density: 3,000–5,000 cells/well.

• Incubate overnight (16–24h) to allow attachment.

Step 2: Drug Treatment Prepare serial dilutions of 2,5-DNB in culture media.

• Range: 0.1 µM to 500 µM (Logarithmic scale).

• Vehicle Control: Media + DMSO (match highest concentration, typically 0.5%).

• Add drugs to both plates simultaneously.

Step 3: Hypoxia Induction (Critical Step)

• Plate A (Normoxia): Return to standard incubator (20%

  ).

• Plate B (Hypoxia): Place immediately into the hypoxia chamber. Purge with premixed gas (

  ) at 20 L/min for 4–6 minutes. Seal and place in incubator.

• Target Oxygen: < 0.1% (Severe hypoxia is required for maximal 2,5-DNB activation).

Step 4: Incubation Incubate for 4 hours .

• Note: Unlike standard chemo, bioreductives are often tested with short exposure (4h) followed by washout, or continuous exposure (24-72h). For 2,5-DNB, a 4-hour hypoxic pulse is standard to mimic transient tumor hypoxia.

Step 5: Recovery & Readout

• Remove Plate B from the chamber.

• Wash both plates 2x with PBS to remove drug.

• Replenish with fresh media.

• Incubate both plates for an additional 48–72 hours in Normoxia (allows DNA damage to manifest as cell death).

• Perform cytotoxicity assay (e.g., add MTT reagent).[2]

Visualization: Assay Workflow

Figure 2: Parallel workflow for determining Hypoxia Cytotoxicity Ratio (HCR).

Data Analysis & Interpretation

Calculating HCR

Calculate the

(concentration inhibiting 50% growth) for both conditions using non-linear regression (Sigmoidal dose-response).

Interpreting the Ratio

The HCR indicates the therapeutic window.

HCR Value	Interpretation	Action
< 2	No Selectivity	Check hypoxia chamber integrity; Cell line may lack reductase.
2 – 10	Moderate Selectivity	Typical for mono-nitroimidazoles.
> 10	High Selectivity	Expected range for 2,5-DNB in competent cells.[3]

Example Data (A549 Cells):

• Normoxia

  : 250 µM

• Hypoxia

  : 5 µM

• HCR: 50 (Excellent candidate).

Expert Insights & Troubleshooting

The "Leak" Phenomenon

Problem: Low HCR values despite using a potent drug. Cause: Even trace amounts of oxygen (0.5% - 1%) can sustain the futile cycle, preventing toxic activation. Solution:

• Use glass petri dishes or plates if possible (plastic is oxygen-permeable).

• Add an enzymatic oxygen scavenger (Oxyrase) to the media during the hypoxic incubation to ensure true anoxia.

Solubility Crash

Problem: Precipitate forms at high concentrations (>200 µM). Cause: 2,5-DNB is highly hydrophobic. Solution: Ensure final DMSO concentration is 0.5% in all wells. Sonicate the stock solution before dilution. If precipitation persists, use a cyclodextrin-based carrier.

Cell Line Dependence

Not all cancer cells express the necessary nitroreductases (e.g., Cytochrome P450 Reductase - POR). Validation: Always run a Western Blot for POR expression on your cell line before starting selectivity assays. Low POR expression correlates with low sensitivity to 2,5-DNB.

References

• Stratford, I. J., & Stephens, M. A. (1989). The differential hypoxic cytotoxicity of bioreductive agents determined in vitro by the MTT assay. International Journal of Radiation Oncology Biology* Physics*.

• Patterson, A. V., et al. (2021). Mechanism of the selective hypoxic cytotoxicity of nitroimidazole derivatives. Biochemical Pharmacology.

• Hay, M. P., et al. (2003). Hypoxia-selective antitumor agents. 8. Bis(nitroimidazolyl)alkanecarboxamides.[4][5] Journal of Medicinal Chemistry.

• Thermo Fisher Scientific. AlamarBlue Cell Viability Assay Protocol.

• Corning Life Sciences. Guidelines for Use of Hypoxia Chambers in Cell Culture.

Sources

• 1. Bioreductive markers for hypoxic cells: 2-nitroimidazoles with biotinylated 1-substituents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medycynawet.edu.pl [medycynawet.edu.pl]
• 3. Synthesis and hypoxia-selective cytotoxicity of a 2-nitroimidazole mustard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Hypoxia-selective antitumor agents. 8. Bis(nitroimidazolyl)alkanecarboxamides: a new class of hypoxia-selective cytotoxins and hypoxic cell radiosensitisers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Bystander effects of bioreductive drugs: potential for exploiting pathological tumor hypoxia with dinitrobenzamide mustards - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Fidelity Synthesis of 2-Substituted-5-Nitrobenzimidazole Analogs

This Application Note is structured to guide drug discovery professionals through the synthesis and optimization of 5-nitrobenzimidazole derivatives functionalized at the 2-position. While "2,5-dinitrobenzimidazole" (with nitro groups at both C2 and C5) is a rare and chemically labile species, its analogs—specifically 2-substituted-5-nitrobenzimidazoles and 5,6-dinitrobenzimidazoles —represent a cornerstone class of antimicrobial, anthelmintic, and antitubercular agents (e.g., related to pretomanid and benznidazole).

This guide prioritizes the synthesis of these bioactive analogs, addressing the regiochemical challenges inherent to the benzimidazole scaffold.

Part 1: Strategic Overview & Mechanism

The Pharmacophore: Why Nitrobenzimidazoles?

The 5-nitrobenzimidazole scaffold acts as a "warhead" in anti-infective drug discovery. Its mechanism of action (MoA) typically involves bioreduction by bacterial nitroreductases (Type I or II). This reduction generates reactive radical species (nitro-anion radicals) that covalently bind to bacterial DNA or proteins, inducing cell death.

Key Structural Challenges:

• Tautomerism: The N-H proton on the imidazole ring oscillates between N1 and N3. Consequently, a 5-nitro substituent is chemically equivalent to a 6-nitro substituent in the unsubstituted parent. Functionalization at N1 locks this regiochemistry.

• C2-Lability: The C2 position is the primary vector for SAR (Structure-Activity Relationship) optimization. Direct nitration at C2 is synthetically difficult; therefore, "2,5-dinitro" analogs are best approached by installing the C5-nitro first (or using a pre-nitrated precursor) and then functionalizing C2.

Retrosynthetic Logic

We employ a convergent strategy. The most robust route avoids the harsh conditions of direct nitration on the heterocycle (which often yields mixtures) by using 4-nitro-1,2-phenylenediamine as the starting material.

Caption: Retrosynthetic disconnection showing the primary condensation route (Green/Blue) versus the direct nitration route (Red) for polynitro analogs.

Part 2: Experimental Protocols

Protocol A: Oxidative Cyclization to 2-Aryl-5-Nitrobenzimidazoles

Best for: Generating SAR libraries with diverse aromatic groups at C2.

This protocol utilizes a "one-pot" oxidative condensation, superior to the classic Phillips condensation because it operates under milder conditions, preserving the nitro group.

Reagents:

• 4-Nitro-1,2-phenylenediamine (1.0 equiv)

• Aryl Aldehyde (1.1 equiv)

• Sodium Metabisulfite (Na₂S₂O₅) (Oxidant)[1]

• Solvent: DMF or DMSO (for solubility of nitro-precursors)

Step-by-Step Methodology:

• Pre-Condensation:

  • Dissolve 4-nitro-1,2-phenylenediamine (5.0 mmol) in DMF (15 mL).

  • Add the substituted benzaldehyde (5.5 mmol).

  • Stir at 80°C for 45 minutes . Monitor TLC (Ethyl Acetate:Hexane 1:1) for the disappearance of the diamine and formation of the imine (Schiff base) intermediate.

• Oxidative Cyclization:

  • Cool the mixture to Room Temperature (RT).

  • Add Sodium Metabisulfite (1.2 equiv) dissolved in a minimum amount of water.

  • Heat the mixture to 120°C for 4–6 hours .

  • Mechanistic Note: The bisulfite adduct facilitates the ring closure by activating the imine carbon, followed by oxidative dehydrogenation to aromatize the imidazole ring.

• Work-up & Purification:

  • Pour the reaction mixture into crushed ice (100 g). The product should precipitate immediately.

  • Adjust pH to ~8 using saturated NaHCO₃ to ensure the imidazole is in its free base form.

  • Filter the solid and wash with cold water (3x) and cold ethanol (1x).

  • Recrystallization: Ethanol/DMF mixtures are ideal for nitrobenzimidazoles.

Validation Criteria:

• Yield: Expect 75–90%.

• Melting Point: 5-nitro analogs typically have high MPs (>200°C).

• ¹H NMR (DMSO-d₆): Look for the singlet at ~8.5 ppm (H-4, ortho to nitro) and the doublet at ~8.1 ppm (H-6). The absence of an aldehyde proton (~10 ppm) confirms cyclization.

Protocol B: Synthesis of 5,6-Dinitrobenzimidazole (Polynitro Analog)

Best for: Creating high-energy intermediates or precursors for 5,6-diamino crosslinkers.

Direct nitration of benzimidazole selectively targets position 5. Forcing conditions are required to nitrate position 6.

Safety Warning: Polynitro compounds are energetic. Perform on small scale (<1g) behind a blast shield.

• Nitration:

  • Dissolve 5-nitrobenzimidazole (1.0 g) in concentrated H₂SO₄ (5 mL) at 0°C.

  • Dropwise add fuming HNO₃ (3 mL) while maintaining temperature <10°C.

  • Allow to warm to RT, then heat to 100°C for 2 hours .

• Isolation:

  • Pour onto ice. The dinitro compound is less basic and will precipitate even in acidic media, but neutralizing to pH 5 increases yield.

  • Filter and dry under vacuum.[2]

Protocol C: Synthesis of 2-Chloromethyl-5-Nitrobenzimidazole

Best for: "Analogs" requiring alkylation at the 2-position (e.g., nucleophilic displacement to create 2-aminomethyl derivatives).

• Reaction:

  • Mix 4-nitro-1,2-phenylenediamine (10 mmol) with Chloroacetic acid (15 mmol) in 4N HCl (20 mL).

  • Reflux (Phillips Condensation) for 8 hours. Note: The acid catalyzes the dehydration.

• Neutralization (Critical):

  • Cool to 0°C. Carefully neutralize with Ammonium Hydroxide to pH 8.

  • Caution: Rapid neutralization can trap impurities. Add base slowly.

• Product:

  • The 2-chloromethyl group is a potent electrophile. Store at -20°C. It serves as a universal precursor for 2-(amino/thio/oxy)-5-nitrobenzimidazole libraries.

Part 3: Data Analysis & Validation

Structural Confirmation (NMR)

Distinguishing the 5-nitro isomer from the 6-nitro isomer (in N-alkylated derivatives) is critical.

Proton Position	Chemical Shift (δ ppm)	Multiplicity	Coupling Constant (J)	Diagnostic Feature
H-4 (Ortho to NO₂)	8.45 - 8.60	Doublet (d)	J = 2.0 Hz	Most deshielded aromatic proton (meta coupling).
H-6 (Ortho to NO₂)	8.10 - 8.25	dd	J = 9.0, 2.0 Hz	Coupled to H-7 and H-4.
H-7	7.60 - 7.80	Doublet (d)	J = 9.0 Hz	Shielded relative to H-4/H-6.
N-H	12.5 - 13.5	Broad Singlet	-	Disappears on D₂O shake.

SAR Library Workflow

Use the following logic to expand the "2,5-analog" library:

Caption: Divergent synthesis workflow starting from the 2-chloromethyl-5-nitro precursor to generate diverse bioactive analogs.

References

• Synthesis of 2,5-Disubstituted Benzimidazoles: Shi, Y., et al. (2019).[3][4][5] "Design, Microwave-Assisted Synthesis and in Vitro Antibacterial and Antifungal Activity of 2,5-Disubstituted Benzimidazole."[3] Chemistry & Biodiversity.[6]

• Nitration Protocols & 5-Nitrobenzimidazole Derivatives: Datani, R. H., et al.[1][7][8] "Design, Synthesis and Vasorelaxant activity of 5-Nitro Benzimidazole Derivatives." Scholars Research Library.

• Antimycobacterial Activity of Nitrobenzimidazoles: Hernández-López, H., et al. (2020). "Synthesis and Antimycobacterial Activity of 2,5-Disubstituted and 1,2,5-Trisubstituted Benzimidazoles."[9] Frontiers in Chemistry.

• Review of Nitrobenzimidazole Synthesis: El Alami, A., et al. (2023).[6][8] "Review of synthesis process of nitrobenzimidazole derivatives." Synthetic Communications.

Sources

• 1. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Design, Microwave-Assisted Synthesis and in Vitro Antibacterial and Antifungal Activity of 2,5-Disubstituted Benzimidazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. html.rhhz.net [html.rhhz.net]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. 5-Nitrobenzimidazole synthesis - chemicalbook [chemicalbook.com]
• 8. CA1132582A - Process for the preparation of 5-nitrobenzimidazolone-(2) - Google Patents [patents.google.com]
• 9. Synthesis and Antimycobacterial Activity of 2,5-Disubstituted and 1,2,5-Trisubstituted Benzimidazoles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Executive Summary: The "Permeability Paradox" of 2,5-DNB

Technical Support Center: Optimizing Tissue Penetration of 2,5-Dinitrobenzimidazole

You are likely encountering poor tissue penetration with 2,5-Dinitrobenzimidazole (2,5-DNB) due to a specific physicochemical conflict inherent to its structure.[1][2][3] Unlike standard benzimidazoles, the nitro group at the C-2 position acts as a powerful electron-withdrawing group (EWG).[1][2][3]

This creates two competing barriers:

• The Acidity Trap (Permeability Limit): The C-2 nitro group significantly acidifies the pyrrolic -NH-, potentially lowering the pKa into the physiological range (pH 6–7).[3] At blood pH (7.4), a significant fraction of your compound may be anionic (deprotonated).[3][4] Charged species do not passively diffuse through cell membranes. [1][2][3][4]

• The "Brick Dust" Effect (Solubility Limit): In its neutral (protonated) state, the planar, nitro-rich aromatic system favors strong

  - stacking, resulting in high crystal lattice energy and extremely poor aqueous solubility.[3][4]

This guide provides a structured troubleshooting workflow to identify which of these two barriers is your primary bottleneck and how to resolve it.

Part 1: Diagnostic Workflow

Before altering your formulation, determine if your issue is solubility-limited (drug never dissolves) or permeability-limited (drug dissolves but bounces off the membrane).[2][3][4]

Figure 1: Diagnostic decision tree for isolating the root cause of poor penetration.

Part 2: Troubleshooting Guides & FAQs

Topic 1: Overcoming the "Ion Trap" (Permeability Issues)

Q: My compound dissolves well in the media, but I see no intracellular accumulation. Why? A: You are likely observing the Ion Trap Effect .[3][4] The C-2 nitro group pulls electron density from the benzimidazole ring, making the N-H proton acidic.[1][3][4] If the pKa of your 2,5-DNB is near 6.0–7.0, then at pH 7.4, the equilibrium shifts toward the anionic form (deprotonated).[2][4] Lipid bilayers repel anions.[1][3][4]

Protocol: The "pH Shift" Validation To confirm this mechanism, run a parallel uptake assay at a slightly acidic pH (e.g., pH 6.5), which mimics the tumor microenvironment and forces the molecule into its neutral, permeable state.[2][4]

• Prepare media at pH 7.4 and pH 6.5.

• Incubate cells/tissue slices for 1 hour.

• Lyse and measure concentration via LC-MS.[1][2][3][4]

• Result: If uptake significantly increases at pH 6.5, your issue is ionization.[2][3][4]

Solution:

• Prodrug Strategy: Mask the acidic N-H with a transient group (e.g., N-acyloxymethyl) that is cleaved by intracellular esterases.[3][4] This locks the molecule in a neutral state for entry.[1][3][4]

• Ion-Pairing: Formulate with a lipophilic counter-ion (e.g., stearylamine) to neutralize the charge during transit.[3][4]

Topic 2: Solving "Brick Dust" Insolubility

Q: The compound precipitates immediately upon dilution into aqueous buffer.[3][4] How do I keep it in solution? A: 2,5-DNB has high lattice energy.[1][2][3][4] Standard DMSO "spike-ins" often fail because the water rapidly crashes the compound out before it can penetrate.[1][3][4] You need to maintain the supersaturated state longer.[3][4]

Recommended Formulation Matrix:

Component	Function	Recommended Concentration	Mechanism
HP-β-Cyclodextrin	Host-Guest Complex	10–20% (w/v)	Encapsulates the hydrophobic nitro-aromatic core, shielding it from water while allowing release at the membrane surface.[1][2][3]
PEG 400	Co-solvent	10–30%	Disrupts water structure, increasing the solubility limit of the bulk phase.[2][4]
Poloxamer 188	Surfactant	0.1–0.5%	Prevents micro-crystal growth (Ostwald ripening) after dilution.[2][3][4]

Protocol: Cyclodextrin Complexation

• Dissolve 2,5-DNB in a minimal volume of acetone or methanol.[1][2][3][4]

• Add slowly to a 20% Hydroxypropyl-β-cyclodextrin (HP-β-CD) solution in water under vigorous stirring.

• Evaporate the organic solvent (rotary evaporator or N2 stream).[3][4]

• Filter sterilize (0.22 µm).[3][4] This yields a stable inclusion complex.[1][3][4]

Topic 3: Advanced Delivery (Nanocarriers)

Q: I need to penetrate dense tissue (e.g., spheroid or tumor), not just monolayers. What is the best approach? A: Passive diffusion is often insufficient for deep tissue penetration of nitro-benzimidazoles due to rapid sequestration by peripheral cells or binding to extracellular matrix proteins.[1][3][4]

Solution: pH-Sensitive Liposomes Since 2,5-DNB is likely active in the cytosol, use a carrier that exploits the Tumor Microenvironment (TME) acidity.[1][2]

• Liposome Composition: DOPE/CHEMS (molar ratio 6:4).[3][4]

• Mechanism: These liposomes are stable at pH 7.4 (blood) but undergo phase transition and fuse with endosomal membranes at pH < 6.5, dumping the cargo directly into the cytoplasm, bypassing the membrane barrier.[3][4]

Part 3: Experimental Validation Protocols

Protocol A: 3D Spheroid Penetration Assay

Use this to verify tissue depth penetration, which is more predictive than 2D cultures.[2][4]

• Culture: Grow MCTS (Multicellular Tumor Spheroids) to ~400 µm diameter.

• Treatment: Incubate with 10 µM 2,5-DNB (formulated vs. free) for 2, 6, and 24 hours.

• Visualization (Critical):

  • Since 2,5-DNB is not naturally fluorescent, you cannot use confocal directly unless you synthesize a fluorescent analog.[1][2][3][4]

  • Alternative: Use MALDI-MS Imaging (MALDI-MSI) on frozen spheroid sections to map the distribution of the parent mass (m/z ~207 for dinitro).[3]

• Quantification: "Strip" the spheroids.

  • Wash spheroids.[1][3][4]

  • Add trypsin to dissociate outer layers (collect supernatant = "Outer").[3][4]

  • Lyse remaining core (collect lysate = "Core").[3][4]

  • Calculate Core/Outer Ratio . A ratio < 0.1 indicates poor penetration.[1][3][4]

Protocol B: PAMPA (Parallel Artificial Membrane Permeability Assay)

Use this for high-throughput screening of formulation adjustments.[1][2]

• Donor Well: Buffer + Compound (pH 7.4).[3][4]

• Membrane: PVDF filter coated with lecithin/dodecane (mimics bilayer).[3][4]

• Acceptor Well: Buffer (pH 7.4).

• Modification: To test the "Ion Trap" hypothesis, set Donor pH to 6.5 and Acceptor pH to 7.4. If permeability improves significantly compared to 7.4/7.4, your molecule is ionization-limited.[1][2][3][4]

References

• Podlewska, S. et al. (2024).[3][4] "Physicochemical properties and pharmacokinetic studies of nitro-substituted indolinone and benzimidazole derivatives." Journal of Molecular Structure. Link

  • Relevance: Establishes the Lipinski compliance and LogP ranges for nitro-benzimidazole scaffolds.

• Gong, Y. et al. (2025).[3][4] "Emerging Role of Benzimidazole-Loaded Nanoparticles in Targeted Drug Delivery." GSC Biological and Pharmaceutical Sciences.[3][4] Link

  • Relevance: Details the use of pH-sensitive liposomes to improve penetr

• Tonelli, M. et al. (2020).[3][4] "Synthesis and biological evaluation of 2,5-disubstituted benzimidazole derivatives." Scientific Reports.[1][3][4][5] Link

  • Relevance: Provides synthetic context and biological activity baselines for 2,5-disubstituted variants.

• PubChem Compound Summary. (2025). "5-Nitrobenzimidazole and Derivatives." National Center for Biotechnology Information.[1][3][4] Link[3][4]

  • Relevance: Source for fundamental pKa and solubility data of the nitro-benzimidazole core.[1][3][4]

• Green, M. (2024).[3][4] "LogP, LogD, pKa and LogS: A Physicist's Guide to Basic Chemical Properties." GitLab Pages. Link

  • Relevance: Theoretical grounding for the relationship between pKa, ionization, and membrane permeability.[3][4]

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. macsenlab.com [macsenlab.com]
• 3. 2-Methyl-5-nitrobenzimidazole | C8H7N3O2 | CID 74524 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 5-Nitrobenzimidazole | C7H5N3O2 | CID 7195 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]

Increasing solubility of 2,5-Dinitrobenzimidazole for in vivo studies

Introduction: The "Brick Dust" Challenge

Welcome to the technical support center. If you are working with 2,5-Dinitrobenzimidazole (2,5-DNB) , you are likely facing a classic medicinal chemistry paradox: the very nitro groups that enhance your compound's biological potency (via electron withdrawal) are destroying its aqueous solubility.[1]

2,5-DNB is a rigid, planar molecule with high crystal lattice energy (high melting point) and significant lipophilicity.[1] Furthermore, the electron-withdrawing nature of the nitro groups renders the imidazole ring significantly more acidic than standard benzimidazoles.

This guide moves beyond generic advice. We will construct a solubility system tailored to the unique electronic profile of dinitro-substituted benzimidazoles.

Module 1: Physicochemical Diagnostic & Strategy

Before mixing solvents, you must understand why your compound is crashing out.[2]

The Electronic Trap

Standard benzimidazoles (like Albendazole) are often solubilized using weak acids (targeting the basic N3 nitrogen).[2] Do not do this for 2,5-DNB.

• The Problem: The nitro groups at positions 2 and 5 are strong electron-withdrawing groups (EWGs).[2] They pull electron density away from the basic nitrogen, dropping its pKa to < 2.0. You would need a corrosive acid (pH < 1) to protonate it, which is incompatible with in vivo dosing.[2]

• The Opportunity: These same EWGs make the proton on the N1 nitrogen more acidic (pKa likely ~6.0–8.0). This means 2,5-DNB is better solubilized as a weak base or by shielding the hydrophobic core.[1][2]

Formulation Decision Tree

Use the following logic flow to select your vehicle.

Figure 1: Decision matrix for selecting the appropriate vehicle based on dose and administration route.

Module 2: The "Quick Fix" (Co-Solvent System)

For acute studies (IP, SC, or Oral) where you need a quick answer, a co-solvent system is efficient. This relies on breaking the crystal lattice with an organic solvent before diluting.[2]

The Protocol: The "DMSO First" Rule

Critical Warning: Never add water/saline directly to the solid powder. It will form a hydrophobic cake that resists dissolution even if you add DMSO later.[2]

Recommended Vehicle: 5% DMSO / 40% PEG 400 / 55% Saline (v/v)

Step-by-Step Procedure:

• Weigh the required amount of 2,5-DNB into a glass vial.

• Add DMSO (5% of final volume): Vortex vigorously or sonicate at 40°C until the solution is completely clear. If it is cloudy here, it will fail later.[2]

• Add PEG 400 (40% of final volume): Add slowly to the DMSO solution. Vortex. The solution will warm up slightly (exothermic mixing).[2]

• Add Warm Saline/Water (55% of final volume):

  • Crucial: Pre-warm the saline to 37°C.

  • Add dropwise while vortexing.[2]

  • Why? Adding cold saline causes "dielectric shock," forcing the compound to precipitate immediately.

Data: Solubility Limits (Estimated)

Solvent Component	Role	Est. Solubility Limit (mg/mL)
Pure Water/Saline	Carrier	< 0.01 (Insoluble)
Pure DMSO	Lattice Breaker	> 50
Pure PEG 400	Stabilizer	~ 5-10
Final Mixture (Above)	In Vivo Vehicle	1.5 - 3.0

Module 3: The "Gold Standard" (Cyclodextrin Complexation)

For IV administration or high-dose studies, co-solvents often cause hemolysis or pain.[1][2] Hydroxypropyl-β-Cyclodextrin (HP-β-CD) is the industry standard for hydrophobic benzimidazoles.[1][2]

Mechanism

The 2,5-DNB molecule is trapped inside the lipophilic cavity of the cyclodextrin torus, while the hydrophilic exterior ensures water solubility.

Protocol: In Situ Complexation

Reagents: HP-β-CD (Pharma grade, e.g., Kleptose® or Trappsol®).[1][2]

• Prepare Vehicle: Dissolve HP-β-CD in water/saline to create a 20% w/v solution .[1][2] (Note: 20% is the standard limit for IV safety in rodents; up to 40% can be used for oral).[2]

• Add Compound: Add excess 2,5-DNB to the cyclodextrin solution.

• Equilibration (The "Shake-Flask" Method):

  • Shake or rotate the suspension for 24–48 hours at room temperature.[2]

  • Faster Alternative: Sonicate for 60 minutes, but monitor heat (degradation risk).

• Filtration: Filter through a 0.22 µm PVDF or PES filter to remove undissolved solid.[2]

• Quantification: Analyze the filtrate by UV-Vis or HPLC to determine the exact concentration dissolved.

Why this works for 2,5-DNB:

Literature on benzimidazole analogs (like Albendazole) confirms that HP-β-CD can increase solubility by 1,000-fold compared to water [1].[1][2]

Module 4: Troubleshooting & FAQs

Q1: My solution precipitates 10 minutes after preparation. Why?

A: This is likely Ostwald Ripening .[2]

• Diagnosis: You created a supersaturated solution using heat or rapid mixing.[2] As it cools or stands, the system seeks equilibrium, and crystals grow.

• Fix:

  • Reduce the drug load.[2][3]

  • Add a surfactant: 0.5% Tween 80 prevents crystal nucleation.[2]

  • Switch to the Cyclodextrin method (Module 3), which is thermodynamically stable.

Q2: Can I use acidic buffers (pH 4) to dissolve it?

A: No. As explained in Module 1, the nitro groups reduce the basicity of the imidazole ring. You would need pH < 1 to protonate it.[2] Injecting pH 1 causes tissue necrosis.[2]

• Alternative: If you must use pH, go Basic .[2] Use a Carbonate/Bicarbonate buffer (pH 9).[2] However, check stability, as nitro-aromatics can degrade in strong base.[1][2]

Q3: The animals are showing signs of pain (writhing) after IP injection.

A: This is likely DMSO toxicity or Osmotic Shock .

• DMSO Limit: Ensure DMSO is < 10% v/v.

• Osmolarity: 40% PEG 400 is hypertonic.[2]

• Fix: Dilute the PEG 400 to 20% and supplement with 20% HP-β-CD. This hybrid system reduces viscosity and osmolarity while maintaining solubility.[2]

Q4: The solution turns bright yellow/orange in the buffer.

A: This is normal for nitro-aromatics (charge transfer complexes), but be cautious.

• Check: If the color deepens significantly over time, it might indicate nucleophilic attack on the 2-nitro position (displacement by amines or thiols).

• Verification: Run an LC-MS check of the solution after 4 hours to ensure the parent mass (MW ~207) is still intact.

Visualizing the Workflow

The following diagram illustrates the critical "Order of Addition" to prevent precipitation.

Figure 2: The "DMSO-First" mixing protocol. Deviating from this order causes irreversible precipitation.[2]

References

• Evrard, B., et al. (2002).[2] Complexation of benzimidazole derivatives with hydroxypropyl-beta-cyclodextrin: spectroscopic and solubility studies. Journal of Pharmaceutical and Biomedical Analysis.

• Brewster, M. E., & Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers.[2][4] Advanced Drug Delivery Reviews.

• Yalkowsky, S. H., et al. (2010).[2] Handbook of Aqueous Solubility Data. CRC Press.[2] (Standard reference for nitro-aromatic solubility profiles).

• Torri, G., et al. (2020).[2] Solubility of Imidazoles and Benzimidazoles in Organic Solvents. Journal of Chemical & Engineering Data.

Sources

• 1. 2-METHYL-5-NITRO-1H-BENZIMIDAZOLE | 1792-40-1 [chemicalbook.com]
• 2. 2-Methyl-5-nitrobenzimidazole | C8H7N3O2 | CID 74524 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Use of Cyclodextrin Inclusion Complexes to Increase the Solubility and Pharmacokinetic Profile of Albendazole - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Strategies for Mitigating Acute Toxicity of 2,5-Dinitrobenzimidazole Formulations

This technical support guide is designed for researchers, scientists, and drug development professionals who are working with 2,5-Dinitrobenzimidazole and seeking to mitigate its potential acute toxicity through formulation strategies. Given the limited direct literature on the toxicity of 2,5-Dinitrobenzimidazole, this document synthesizes established principles from related nitroaromatic and benzimidazole compounds to provide a robust framework for your experimental design.

I. Understanding the Challenge: The Dual Nature of 2,5-Dinitrobenzimidazole

2,5-Dinitrobenzimidazole belongs to a class of nitroaromatic compounds that are of significant interest in medicinal chemistry.[1] However, the very features that make them biologically active—the nitro groups and the benzimidazole scaffold—also raise concerns about potential toxicity. The electron-withdrawing nature of nitro groups can lead to the generation of reactive intermediates within biological systems, a common mechanism of toxicity for this class of compounds.[2][3][4]

This guide provides a proactive approach to formulation development, aiming to minimize toxicity while preserving the therapeutic potential of 2,5-Dinitrobenzimidazole.

II. Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common questions and challenges encountered during the formulation of 2,5-Dinitrobenzimidazole.

Q1: What are the likely mechanisms of acute toxicity for 2,5-Dinitrobenzimidazole?

A1: While specific data for 2,5-Dinitrobenzimidazole is scarce, we can infer its potential toxicity mechanisms from related nitroaromatic compounds. The primary mechanism is likely the enzymatic reduction of the nitro groups to form highly reactive nitroso and hydroxylamino intermediates.[3][4] These intermediates can induce cellular damage through:

• Oxidative Stress: Generation of reactive oxygen species (ROS) that can damage lipids, proteins, and DNA.

• Covalent Binding: The reactive intermediates can covalently bind to cellular macromolecules, disrupting their function.

• DNA Damage: Direct interaction with DNA, leading to strand breaks and potential mutagenicity.[3]

A proposed pathway for the metabolic activation and toxicity of 2,5-Dinitrobenzimidazole is illustrated below.

Caption: Proposed metabolic activation pathway of 2,5-Dinitrobenzimidazole leading to cellular toxicity.

Q2: My initial in vivo studies with a simple suspension of 2,5-Dinitrobenzimidazole show high toxicity and poor bioavailability. What is the likely cause and how can I address it?

A2: This is a common challenge with poorly soluble compounds. The high toxicity is likely due to a combination of factors:

• High Cmax: Even with poor solubility, a small fraction of the compound that dissolves might be rapidly absorbed, leading to a sharp spike in plasma concentration (Cmax). High Cmax is often associated with acute toxicity.[5]

• Poor Bioavailability: The low solubility limits the overall absorption (low AUC), meaning a large portion of the administered dose is not utilized, leading to wasted compound and potentially localized gastrointestinal toxicity.

Troubleshooting Strategy: The primary goal is to modulate the pharmacokinetic profile to reduce Cmax and improve the area under the curve (AUC).[5] This can be achieved by moving away from simple suspensions and exploring advanced formulation strategies.

Q3: What are the most promising formulation strategies to reduce the acute toxicity of 2,5-Dinitrobenzimidazole?

A3: Several formulation approaches can be employed to mitigate the toxicity of orally administered drugs.[5] For a poorly soluble compound like 2,5-Dinitrobenzimidazole, the following strategies are recommended:

Formulation Strategy	Principle	Expected Impact on Toxicity
Nanosuspensions	Reduction of particle size to the nanometer range increases the surface area for dissolution.[6]	Smoother absorption profile, potentially reducing Cmax-related toxicity.
Amorphous Solid Dispersions (ASDs)	The drug is dispersed in a polymer matrix in an amorphous state, which has higher solubility than the crystalline form.[7]	Enhanced bioavailability at lower doses, potentially avoiding toxic concentrations.
Lipid-Based Formulations (e.g., SEDDS)	The drug is dissolved in a mixture of oils, surfactants, and co-solvents that form a fine emulsion in the gut.[8]	Can alter the absorption pathway, potentially reducing first-pass metabolism and associated toxic intermediates.
Co-crystallization	A crystalline structure is formed with a co-former, which can improve solubility and dissolution rate.	Improved bioavailability and potentially a more favorable pharmacokinetic profile.

Q4: I am considering a nanosuspension. What are the critical parameters to control during development?

A4: Developing a stable and effective nanosuspension requires careful optimization of several parameters:

• Stabilizer Selection: Crucial to prevent particle aggregation (Ostwald ripening). A combination of a primary polymer and a surfactant is often most effective.

• Particle Size and Distribution: Aim for a narrow particle size distribution in the range of 100-500 nm for optimal dissolution enhancement.

• Milling/Homogenization Parameters: The energy input during particle size reduction needs to be carefully controlled to avoid amorphization or degradation of the compound.

Below is a generalized workflow for developing a nanosuspension formulation.

Caption: A typical workflow for the development and evaluation of a nanosuspension formulation.

III. Experimental Protocols

The following are starter protocols for two of the recommended formulation strategies. These should be optimized for your specific experimental conditions.

Protocol 1: Preparation of a 2,5-Dinitrobenzimidazole Nanosuspension by Wet Milling

Objective: To prepare a stable nanosuspension of 2,5-Dinitrobenzimidazole to improve its dissolution rate and potentially reduce its acute toxicity.

Materials:

• 2,5-Dinitrobenzimidazole

• Stabilizer 1 (e.g., Hydroxypropyl methylcellulose - HPMC)

• Stabilizer 2 (e.g., Sodium dodecyl sulfate - SDS)

• Milling media (e.g., Yttria-stabilized zirconium oxide beads)

• Purified water

• Planetary ball mill or similar high-energy mill

Procedure:

• Preparation of the Stabilizer Solution:

  • Prepare a stock solution of HPMC (e.g., 2% w/v) in purified water.

  • Prepare a stock solution of SDS (e.g., 0.5% w/v) in purified water.

• Preparation of the Pre-suspension:

  • Disperse a known amount of 2,5-Dinitrobenzimidazole (e.g., 1% w/v) in the stabilizer solution.

  • Stir the mixture for 30 minutes to ensure complete wetting of the drug particles.

• Wet Milling:

  • Transfer the pre-suspension to the milling chamber containing the milling media.

  • Mill the suspension at a defined speed (e.g., 500 rpm) and for a specific duration (e.g., 2-4 hours).

  • Monitor the particle size at regular intervals using a particle size analyzer until the desired size is achieved.

• Separation and Storage:

  • Separate the nanosuspension from the milling media.

  • Store the nanosuspension at 4°C.

• Characterization:

  • Measure the mean particle size, polydispersity index (PDI), and zeta potential.

  • Perform in vitro dissolution studies and compare with the unformulated drug.

  • Conduct short-term stability studies to assess for particle growth.

Protocol 2: Preparation of a 2,5-Dinitrobenzimidazole Amorphous Solid Dispersion (ASD) by Solvent Evaporation

Objective: To prepare an ASD of 2,5-Dinitrobenzimidazole to enhance its solubility and bioavailability.

Materials:

• 2,5-Dinitrobenzimidazole

• Polymer (e.g., Polyvinylpyrrolidone - PVP K30)

• Volatile organic solvent (e.g., Methanol, Acetone) - ensure compatibility with both drug and polymer.

• Rotary evaporator

Procedure:

• Solution Preparation:

  • Dissolve a known amount of 2,5-Dinitrobenzimidazole and PVP K30 in the selected solvent at a specific drug-to-polymer ratio (e.g., 1:4 w/w).

  • Ensure complete dissolution of both components.

• Solvent Evaporation:

  • Transfer the solution to the rotary evaporator.

  • Evaporate the solvent under reduced pressure at a controlled temperature (e.g., 40°C).

• Drying and Milling:

  • Once a solid film is formed, dry it further under vacuum for 24 hours to remove any residual solvent.

  • Gently mill the resulting solid to obtain a fine powder.

• Characterization:

  • Confirm the amorphous nature of the drug in the ASD using techniques like Differential Scanning Calorimetry (DSC) and X-ray Powder Diffraction (XRPD).

  • Perform in vitro dissolution studies and compare with the crystalline drug.

  • Assess the physical stability of the ASD under accelerated conditions.

IV. Concluding Remarks

V. References

• Toxicity study of a rubber antioxidant, 2-mercaptobenzimidazole, by repeated oral administration to rats - PubMed. Available at: [Link]

• Acute Oral, Subacute, and Developmental Toxicity Profiling of Naphthalene 2-Yl, 2-Chloro, 5-Nitrobenzoate: Assessment Based on Stress Response, Toxicity, and Adverse Outcome Pathways - PMC. Available at: [Link]

• The Impact of Formulation Strategies on Drug Stability and Bioavailability - JOCPR. Available at: [Link]

• [The synthesis and study of the acute toxicity and anthelmintic activity of new 2-methylthiobenzimidazoles] - PubMed. Available at: [Link]

• Innovative Formulation Strategies for Poorly Soluble Drugs - World Pharma Today. Available at: [Link]

• Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC - NIH. Available at: [Link]

• Review of synthesis process of nitrobenzimidazole derivatives - Taylor & Francis. Available at: [Link]

• Formulation approaches in mitigating toxicity of orally administrated drugs - PubMed. Available at: [Link]

• Mechanisms of selective toxicity of metronidazole and other nitroimidazole drugs - PMC. Available at: [Link]

• Revisiting Nitroaromatic Drugs: Mechanisms of Bioactivation, Metabolism and Toxicity and Methods to Synthesize Nitroaromatic Fragments - SciELO. Available at: [Link]

• Synthesis of Computationally Designed 2,5(6)-Benzimidazole Derivatives via Pd-Catalyzed Reactions for Potential E. coli DNA Gyrase B Inhibition - PMC - NIH. Available at: [Link]

• Formulation Strategies for High Dose Toxicology Studies: Case Studies - ResearchGate. Available at: [Link]

• An Efficient Synthesis and Preliminary Investigation of Novel 1,3-Dihydro-2H-benzimidazol-2-one Nitro and Nitramino Derivatives - MDPI. Available at: [Link]

• Reduction of Nitro Aromatic Compounds by Zero-Valent Iron Metal. Available at: [Link]

• Overcoming Formulation Challenges for Biopharmaceutical Development - Bioprocessing Summit. Available at: [Link]

• Design, Synthesis and Evaluation of Novel 2,5,6-Trisubstituted Benzimidazoles Targeting FtsZ as Antitubercular Agents - NIH. Available at: [Link]

• Reduction of nitro compounds - Wikipedia. Available at: [Link]

• Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives - MDPI. Available at: [Link]

• 5-Nitrobenzimidazole | C7H5N3O2 - PubChem. Available at: [Link]

• Mechanisms of selective toxicity of metronidazole and other nitroimidazole drugs - PubMed. Available at: [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanisms of selective toxicity of metronidazole and other nitroimidazole drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanisms of selective toxicity of metronidazole and other nitroimidazole drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Formulation approaches in mitigating toxicity of orally administrated drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 8. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Technical Support Center: Optimizing Yield in 2,5-Dinitrobenzimidazole Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 2,5-Dinitrobenzimidazole. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing reaction yields and troubleshooting common experimental hurdles. Our approach is grounded in mechanistic principles to empower you to make informed decisions in your laboratory work.

Overview of 2,5-Dinitrobenzimidazole Synthesis

2,5-Dinitrobenzimidazole is a heterocyclic compound of interest in medicinal chemistry and materials science. Its synthesis typically involves two primary strategies:

• Direct Nitration: Nitrating a pre-formed benzimidazole ring. This method can be challenging due to the harsh, highly exothermic conditions and the difficulty in controlling regioselectivity, often resulting in a mixture of isomers and low yields of the desired product.[1][2]

• Cyclocondensation (Recommended): The condensation of a substituted o-phenylenediamine with a one-carbon synthon. For 2,5-Dinitrobenzimidazole, the most logical and controllable pathway is the reaction of 4,5-dinitro-o-phenylenediamine with a cyclizing agent like formic acid.[3] This method generally offers superior control over the final product's constitution.

This guide will focus on the recommended cyclocondensation pathway for its higher selectivity and yield potential.

General Synthesis Workflow

The cyclocondensation approach follows a clear sequence of steps, from starting materials to the purified final product.

Caption: General workflow for 2,5-Dinitrobenzimidazole synthesis.

Troubleshooting Guide (Q&A Format)

This section addresses specific issues you may encounter during the synthesis.

Question: My final yield is consistently low (<60%). What are the most likely causes?

Answer: Low yield is a multifaceted problem. Let's break it down into three primary areas: incomplete reaction, formation of side products, and mechanical losses during workup.

• Cause 1: Incomplete Reaction

  • Why it happens: The cyclization of o-phenylenediamines with formic acid requires sufficient thermal energy and time to overcome the activation barrier for the intramolecular dehydration step.[3][4]

  • How to diagnose: Monitor the reaction using Thin Layer Chromatography (TLC). If a spot corresponding to the 4,5-dinitro-o-phenylenediamine starting material persists, the reaction is incomplete.

  • Solutions:

    • Increase Reaction Time: If the starting material is still present after the standard 3-4 hours, extend the reflux period, monitoring every 1-2 hours by TLC until the starting material spot has disappeared.

    • Ensure Adequate Temperature: Confirm your heating mantle or oil bath is reaching and maintaining the reflux temperature of the reaction mixture (typically >100 °C for formic acid).

    • Check Reagent Stoichiometry: While formic acid is often used in excess as both a reagent and solvent, ensure that it is not the limiting reagent if a co-solvent is used.

• Cause 2: Side Product Formation

  • Why it happens: While this specific reaction is generally clean, impurities in the starting material or decomposition under excessively harsh conditions can lead to side products. The high temperatures required for some benzimidazole syntheses can cause degradation if not properly controlled.[5]

  • How to diagnose: The appearance of new, unexpected spots on your TLC plate that are neither starting material nor the desired product. The crude product may also appear as a dark oil or tar instead of a precipitating solid.

  • Solutions:

    • Verify Starting Material Purity: Ensure your 4,5-dinitro-o-phenylenediamine is of high purity. Recrystallize it before use if necessary.

    • Avoid Excessive Heat: Do not heat the reaction significantly beyond the reflux temperature. Overheating can lead to decomposition.

• Cause 3: Loss During Workup and Purification

  • Why it happens: 2,5-Dinitrobenzimidazole, like many benzimidazoles, has amphoteric properties. It can be soluble in both strong acid and strong base. Improper pH control during neutralization can keep a significant portion of your product dissolved in the aqueous mother liquor.[6]

  • How to diagnose: A very low yield of precipitated solid after neutralization, even when TLC indicated a complete reaction.

  • Solutions:

    • Precise pH Control: After quenching the reaction in ice water, neutralize the mixture slowly with a base like ammonium hydroxide or sodium bicarbonate. Monitor the pH with litmus paper or a pH meter. The isoelectric point, where the compound is least soluble, is typically near neutral (pH 6-7). Add base dropwise as you approach this point to maximize precipitation.

    • Thorough Washing: Wash the collected solid with ample cold water to remove any remaining acid or salts, but avoid excessive washing with organic solvents in which the product may have some solubility.[6]

    • Optimize Recrystallization: If purifying by recrystallization, use a minimal amount of hot solvent to dissolve the crude product. Using too much solvent will result in significant product loss upon cooling.

Question: My TLC plate shows multiple spots. How do I identify them and prevent their formation?

Answer: Multiple spots indicate an impure sample. The identity of the spots can be inferred from their relative polarity (Rf value).

Sources

• 1. US4209631A - Process for the safe nitration of 2-methylimidazole - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Facile one pot synthesis of 2-substituted benzimidazole derivatives under mild conditions by using engineered MgO@DFNS as heterogeneous catalyst - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05761E [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Bioavailability of 2,5-Dinitrobenzimidazole (2,5-DNBI)

[1]

Ticket ID: #BIO-DNBI-2024 Assigned Specialist: Senior Application Scientist, Formulation Chemistry Status: Open Subject: Overcoming "Brick Dust" Solubility & Dissolution Rate Limitations[1]

Executive Summary: The "Brick Dust" Challenge

Welcome to the technical support center. You are likely encountering a specific profile with 2,5-Dinitrobenzimidazole (2,5-DNBI): High Melting Point (>250°C) and Low Aqueous Solubility (<10 µg/mL) .[1]

In the field, we classify 2,5-DNBI as a "Brick Dust" molecule.[1] The two nitro groups (at positions 2 and 5) create a highly planar, electron-deficient system that stacks efficiently in the crystal lattice. This results in high lattice energy that water cannot overcome.[1] Furthermore, the electron-withdrawing nature of the nitro groups renders the imidazole ring less basic, preventing ionization in the gastric environment (pH 1.2) which typically aids benzimidazole dissolution.[1]

This guide provides three targeted troubleshooting modules to transition your compound from a "crashing" precipitate to a bioavailable therapeutic.

Decision Matrix: Selecting the Right Protocol

Before proceeding, use this logic flow to determine the correct formulation strategy based on your current stage and data.

Figure 1: Decision tree for selecting the formulation strategy based on physicochemical constraints.

Module 1: Troubleshooting In Vitro Precipitation

User Issue: "My compound dissolves in DMSO, but precipitates immediately when added to cell culture media or buffer."

Root Cause: The "Solvent Shift" effect.[1] DMSO holds 2,5-DNBI in solution via dipole interactions.[1] When diluted with water, the dielectric constant changes, and the hydrophobic nitro-aromatic rings re-stack immediately due to high crystal lattice energy.

Solution: Polymer-Stabilized Solvent Evaporation (Amorphous Solid Dispersion)

Instead of simple dilution, we must trap the molecule in a high-energy amorphous state using a polymer matrix.[1]

Protocol: Preparation of 2,5-DNBI:PVP-K30 Dispersion

Materials:

• 2,5-DNBI[1][2]

• Polyvinylpyrrolidone (PVP) K30 (Stabilizer)[1]

• Solvent: Acetone or Methanol (Low boiling point)

Step-by-Step:

• Dissolution: Dissolve 2,5-DNBI and PVP-K30 in Acetone at a 1:4 weight ratio (Drug:Polymer). Ensure total clarity.

  • Why 1:4? Benzimidazoles require significant polymer bulk to prevent recrystallization during storage [1].[1]

• Evaporation: Use a Rotary Evaporator at 40°C under reduced pressure to remove the solvent rapidly.

  • Critical: Slow evaporation allows crystals to reform.[1] Fast evaporation freezes the amorphous state.[1]

• Desiccation: Dry the resulting foam/film in a vacuum desiccator for 24 hours to remove residual solvent.[1]

• Pulverization: Gently mortar-and-pestle the dried foam into a fine powder.

• Reconstitution: Add this powder to your aqueous buffer. The PVP will dissolve rapidly, carrying the molecularly dispersed 2,5-DNBI into a supersaturated state.

Validation: Check the solution clarity after 4 hours. If precipitation occurs, increase the polymer ratio to 1:6 or switch to HPMC-AS (Hydroxypropyl methylcellulose acetate succinate).[1]

Module 2: Troubleshooting Poor Oral Bioavailability (In Vivo)

User Issue: "We see activity in vitro, but no systemic exposure in mice after oral gavage."

Root Cause: Dissolution Rate Limitation.[1][3][4] Even if the compound is soluble eventually, it dissolves too slowly to match the transit time of the GI tract (Class II/IV behavior). The 2,5-dinitro substitution makes the molecule neutral across the GI pH range, preventing ionization-assisted dissolution.

Solution: Wet Media Milling (Nanocrystals)

Reducing particle size to <200 nm increases the specific surface area, exponentially increasing the dissolution rate according to the Noyes-Whitney equation [2].

Protocol: Top-Down Nanomilling

Materials:

• Zirconia beads (0.5 mm diameter)

• Stabilizer solution: 0.5% Tween 80 + 0.1% HPMC in water.[1]

Step-by-Step:

• Pre-Slurry: Disperse 2,5-DNBI (5% w/v) in the Stabilizer Solution using a standard magnetic stirrer.

• Loading: Fill a milling vial 50% with Zirconia beads. Add the pre-slurry to fill the void volume.

• Milling: High-energy shear (e.g., planetary ball mill or bead beater) at 600 rpm.

  • Duration: Cycle 3 mins ON / 2 mins OFF (to prevent overheating) for a total of 60 mins.

  • Temperature Control: Keep the vial chilled (4°C). Nitro compounds can degrade thermally.[1]

• Harvesting: Filter the suspension through a coarse mesh to remove beads.

• Analysis: Verify particle size (D50) using Dynamic Light Scattering (DLS). Target: <300 nm.

Figure 2: Workflow for top-down wet milling to generate nanocrystals.[1]

Module 3: Chemical Stability & Metabolism

User Issue: "The compound disappears from plasma rapidly, but we see non-active metabolites."

Root Cause: Nitro-Reduction.[1] The gut microbiota (and hepatic enzymes) are highly efficient at reducing nitro (-NO2) groups to amines (-NH2) [3].[1] For 2,5-DNBI, this reduction often results in loss of biological activity or formation of toxic intermediates.[1]

Solution: Lipid-Based Self-Emulsifying Drug Delivery Systems (SEDDS)

Encapsulating the drug in lipid micelles protects it from direct contact with gut bacteria and promotes lymphatic transport (bypassing the liver).[1]

Recommended Excipient Matrix:

Component Type	Recommended Agent	Function
Oil Phase	Capryol 90 (Propylene glycol monocaprylate)	Solubilizes the lipophilic drug.[1]
Surfactant	Cremophor EL or Tween 80	Emulsifies the oil into droplets.[1]
Co-Surfactant	PEG 400 or Transcutol P	Reduces interfacial tension.[1]

Formulation Ratio (Start here):

• Oil: 20%

• Surfactant: 50%

• Co-Surfactant: 30%

Instructions: Mix excipients, then dissolve 2,5-DNBI into this "pre-concentrate" at 40°C. Upon oral gavage, this oil mix spontaneously forms fine emulsions in the gut fluids.

Frequently Asked Questions (FAQ)

Q: Can I just use pH adjustment (e.g., HCl or NaOH) to dissolve it? A: Avoid this. While the imidazole NH is acidic (pKa ~9-10 due to nitro groups), dissolving it in high pH (NaOH) may cause chemical degradation (nucleophilic attack on the nitro-aromatic ring). Conversely, the nitro groups reduce the basicity of the N3 nitrogen, meaning you would need extremely low pH (<1) to protonate it, which is not physiologically relevant and may cause precipitation upon injection.

Q: Why not use Cyclodextrins (HP-β-CD)? A: Cyclodextrins are a valid Option B. However, the bulky nitro groups at positions 2 and 5 might sterically hinder deep inclusion into the cyclodextrin cavity compared to unsubstituted benzimidazoles.[1] If you use CD, use Sulfobutylether-β-cyclodextrin (Captisol) as it generally handles nitro-aromatics better than HP-β-CD [4].[1]

Q: How do I clean the milling beads after using 2,5-DNBI? A: Nitro-aromatics stick to Zirconia.[1] Wash beads with Acetone first (to dissolve the drug), then 1M NaOH, followed by copious water and ethanol drying.

References

• Torrado, S., et al. (1996).[1] "Preparation, dissolution and characterization of albendazole solid dispersions." International Journal of Pharmaceutics. Link[1]

• Merisko-Liversidge, E., & Liversidge, G. G. (2011).[1] "Nanosizing for oral and parenteral drug delivery: a perspective on formulation selection." Advanced Drug Delivery Reviews. Link

• Koldobskii, A. B., et al. (2016).[1] "Synthesis and properties of nitrobenzimidazoles." Russian Chemical Reviews. (Contextualizing nitro-reduction pathways). Link

• Brewster, M. E., & Loftsson, T. (2007).[1] "Cyclodextrins as pharmaceutical solubilizers." Advanced Drug Delivery Reviews. Link

Sources

• 1. 2-Methyl-5-nitrobenzimidazole | C8H7N3O2 | CID 74524 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 2112-28-9: 2,5-dinitrobenzamide | CymitQuimica [cymitquimica.com]
• 3. mdpi.com [mdpi.com]
• 4. The effect of solubilization on the oral bioavailability of three benzimidazole carbamate drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stability of 2,5-Dinitrobenzimidazole in Cell Culture Media

Welcome to the technical support center for researchers utilizing 2,5-Dinitrobenzimidazole in their cell culture experiments. This guide is designed to provide you with in-depth technical and practical advice to ensure the stability and integrity of your compound, leading to more reliable and reproducible results. As researchers and drug development professionals, understanding the behavior of your small molecules in a complex biological environment is paramount. This resource will address common challenges and questions regarding the stability of 2,5-Dinitrobenzimidazole in cell culture media.

Troubleshooting Guide

This section is dedicated to identifying and resolving specific issues you may encounter during your experiments with 2,5-Dinitrobenzimidazole.

Issue 1: Inconsistent or weaker-than-expected biological effects of 2,5-Dinitrobenzimidazole.

Possible Cause: The compound may be degrading in your cell culture medium, leading to a lower effective concentration. Nitroaromatic compounds can be susceptible to reduction of the nitro groups, which can alter their biological activity.[1][2][3]

Troubleshooting Steps:

• Assess Compound Stability in Media (Cell-Free):

  • Prepare your working concentration of 2,5-Dinitrobenzimidazole in your specific cell culture medium.

  • Incubate the medium under your standard experimental conditions (e.g., 37°C, 5% CO2) for various time points (e.g., 0, 2, 4, 8, 24, 48 hours).

  • At each time point, collect an aliquot and analyze the concentration of the parent compound using a suitable analytical method like High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[4][5] A decrease in the peak area corresponding to 2,5-Dinitrobenzimidazole over time indicates instability.

• Investigate Potential for Cellular Metabolism:

  • Cells, particularly those with high metabolic activity, can enzymatically modify compounds.[6][7][8]

  • Repeat the stability experiment as in step 1, but this time in the presence of your cells.

  • Compare the degradation rate in the presence and absence of cells. A significantly faster degradation in the presence of cells suggests cellular metabolism.

• Optimize Dosing Strategy:

  • If degradation is observed, consider more frequent media changes with freshly prepared 2,5-Dinitrobenzimidazole to maintain a more consistent concentration.

  • For shorter experiments, pre-incubate the compound for the intended duration of the experiment and use this "aged" media to understand the effect of the degradants versus the parent compound.

Issue 2: Appearance of a precipitate or color change in the cell culture medium after adding 2,5-Dinitrobenzimidazole.

Possible Cause: Poor solubility of the compound in the aqueous environment of the cell culture medium, or interaction with media components.

Troubleshooting Steps:

• Review Stock Solution Preparation:

  • Ensure your stock solution is fully dissolved in a suitable solvent (e.g., DMSO) before diluting it into the culture medium.

  • The final concentration of the organic solvent in the medium should be kept to a minimum (typically <0.5%) to avoid solvent-induced precipitation and cellular toxicity.

• Determine Solubility Limit:

  • Perform a serial dilution of your 2,5-Dinitrobenzimidazole stock solution into the cell culture medium.

  • Visually inspect for any precipitate formation. You can also use a spectrophotometer to detect light scattering as an indication of precipitation.

• Evaluate Media Components:

  • Some media components, like high concentrations of certain salts or proteins in serum, can affect compound solubility.[9]

  • Test the solubility of 2,5-Dinitrobenzimidazole in a simpler buffered salt solution (e.g., PBS) and compare it to your complete medium to identify potential problematic components.

Frequently Asked Questions (FAQs)

This section provides answers to common questions about handling and using 2,5-Dinitrobenzimidazole.

Q1: What are the recommended storage conditions for 2,5-Dinitrobenzimidazole stock solutions?

A1: To ensure the long-term stability of your 2,5-Dinitrobenzimidazole stock solution, it is best to store it at -20°C or -80°C in small, single-use aliquots to minimize freeze-thaw cycles.[10] Many nitroaromatic compounds are light-sensitive.[11][12] Therefore, it is crucial to protect the stock solution from light by using amber vials or by wrapping the vials in aluminum foil.[10][11][12]

Q2: How can I minimize the risk of photodegradation during my experiments?

A2: Given the potential photosensitivity of nitroaromatic compounds, it is prudent to minimize light exposure throughout your experimental workflow.[11][12]

• Work in a dimly lit area when preparing and handling solutions containing 2,5-Dinitrobenzimidazole.

• Use opaque or amber-colored centrifuge tubes and plates.

• If using standard clear plates, keep them covered with aluminum foil or in a light-blocking container as much as possible, especially during long incubation periods in a well-lit incubator.

Q3: Can the pH of the cell culture medium affect the stability of 2,5-Dinitrobenzimidazole?

A3: Yes, the pH of the medium can significantly influence the stability of many chemical compounds. For benzimidazole derivatives, pH-dependent degradation has been observed.[13] The typical physiological pH of cell culture medium (around 7.2-7.4) should be maintained.[9] If you are using a medium that tends to become acidic or alkaline during cell growth, more frequent media changes can help maintain a stable pH and, consequently, compound stability.

Q4: Are there any specific components in cell culture media that are known to react with nitroaromatic compounds?

A4: While specific interactions with 2,5-Dinitrobenzimidazole are not extensively documented, certain media components have the potential to influence its stability. For instance, reducing agents present in some media formulations, or secreted by cells, could potentially reduce the nitro groups of the compound. Additionally, high concentrations of certain components like cysteine in the presence of metal ions could potentially lead to redox reactions.[14] If you suspect an interaction, a systematic evaluation of your media components in a cell-free stability assay would be necessary.

Q5: What analytical methods are suitable for quantifying 2,5-Dinitrobenzimidazole in cell culture media?

A5: High-Performance Liquid Chromatography (HPLC) with UV detection is a common and reliable method for quantifying small molecules like 2,5-Dinitrobenzimidazole.[4][5] For higher sensitivity and specificity, especially when dealing with complex biological matrices, Liquid Chromatography-Mass Spectrometry (LC-MS) is the preferred method.[15][16] These techniques allow for the separation of the parent compound from potential degradants or metabolites, providing a clear picture of its stability.

Experimental Protocols

Protocol 1: Cell-Free Stability Assessment of 2,5-Dinitrobenzimidazole

• Prepare a working solution of 2,5-Dinitrobenzimidazole in your complete cell culture medium at the final desired concentration.

• Dispense aliquots of this solution into sterile, light-protected tubes.

• Incubate the tubes under your standard cell culture conditions (e.g., 37°C, 5% CO2).

• At designated time points (e.g., 0, 2, 4, 8, 24, 48 hours), remove one tube and immediately freeze it at -80°C to halt any further degradation.

• Once all time points are collected, thaw the samples and prepare them for analysis by HPLC or LC-MS. This may involve a protein precipitation step (e.g., with cold acetonitrile) followed by centrifugation.

• Analyze the supernatant for the concentration of 2,5-Dinitrobenzimidazole.

• Plot the concentration of 2,5-Dinitrobenzimidazole as a function of time to determine its stability profile.

Protocol 2: Assessment of Cellular Metabolism

• Plate your cells at a desired density and allow them to adhere and grow overnight.

• The next day, replace the medium with fresh medium containing 2,5-Dinitrobenzimidazole at the desired concentration. Include a "no-cell" control with the same medium in a separate well or dish.

• Incubate under standard cell culture conditions.

• At designated time points, collect aliquots of the culture supernatant from both the "cell" and "no-cell" conditions.

• Process and analyze the samples as described in Protocol 1.

• Compare the degradation rate of 2,5-Dinitrobenzimidazole in the presence and absence of cells.

Visualizing Workflows

Caption: Troubleshooting workflow for inconsistent experimental results.

Caption: General experimental workflow for using 2,5-Dinitrobenzimidazole.

Summary of Key Stability Considerations

Parameter	Potential Impact on 2,5-Dinitrobenzimidazole Stability	Mitigation Strategy
Light	Potential for photodegradation of the nitroaromatic structure.	Use amber vials, wrap containers in foil, and work in subdued light.[11][12]
pH	Benzimidazole core stability can be pH-dependent.[13]	Maintain a stable physiological pH in the culture medium.
Temperature	Higher temperatures can accelerate chemical degradation.	Store stock solutions at low temperatures and minimize time at 37°C when possible.
Cellular Enzymes	Reduction of nitro groups by cellular reductases is possible.[1][2][3][7]	Empirically test stability in the presence of cells; adjust dosing strategy if needed.
Media Components	Reducing agents or other reactive species could interact with the compound.	Conduct cell-free stability tests in your specific medium.

References

• Ju, K.-S., & Parales, R. E. (2010). Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews, 74(2), 250–272. [Link]

• Haveren, G., van der Rijt, J., & van der Gen, A. (1998). Degradation of nitroaromatic compounds by microorganisms. Biotechnology and Bioengineering, 58(5), 567-577. [Link]

• Fletouris, D. J., & Botsoglou, N. A. (1997). Review of methodology for the determination of benzimidazole residues in biological matrices. Journal of AOAC International, 80(4), 695-711. [Link]

• Mohler, G. J., & Chapman, J. D. (1976). Increased cell killing by metronidazole and nitrofurazone of hypoxic compared to aerobic mammalian cells. Cancer Research, 36(9 Pt 1), 3304-3308. [Link]

• Geraghty, R. J., & D'Arcy, D. M. (2020). A Beginner's Guide to Cell Culture: Practical Advice for Preventing Needless Problems. Methods in Molecular Biology, 2084, 1-13. [Link]

• Wu, Z., Tucker, I. G., Razzak, M., & Medlicott, N. J. (2009). Stability of ricobendazole in aqueous solutions. Journal of Pharmaceutical and Biomedical Analysis, 49(5), 1282–1286. [Link]

• PubChem. (n.d.). 2-Methyl-5-nitrobenzimidazole. National Center for Biotechnology Information. Retrieved from [Link]

• Camlab. (n.d.). Problems Storing Light Sensitive Reagents? We have a Solution. Retrieved from [Link]

• Ahmadi, S., et al. (2023). The antibacterial and anti-biofilm effects of novel synthetized nitroimidazole compounds against methicillin-resistant Staphylococcus aureus and carbapenem-resistant Escherichia coli and Klebsiella pneumonia in vitro and in silico. ResearchGate. [Link]

• Spain, J. C. (1995). Biodegradation of nitroaromatic compounds. Annual Review of Microbiology, 49, 523-555. [Link]

• Silva, M. M., et al. (2021). Synthesis of Computationally Designed 2,5(6)-Benzimidazole Derivatives via Pd-Catalyzed Reactions for Potential E. coli DNA Gyrase B Inhibition. Molecules, 26(15), 4475. [Link]

• El-Sayed, N. N. E., et al. (2023). Review of synthesis process of nitrobenzimidazole derivatives. Phosphorus, Sulfur, and Silicon and the Related Elements, 198(12), 1185-1202. [Link]

• Labtag. (2024). 5 Tips for Handling Photosensitive Reagents. [Link]

• Al-Shaboury, S. R., et al. (2021). HPLC method for identification and quantification of benzimidazole derivatives in antiparasitic drugs. ResearchGate. [Link]

• Cartwright, N. J., & Cain, R. B. (1958). The Microbial Metabolism of Nitro-aromatic Compounds. Journal of General Microbiology, 19(1), 1-13. [Link]

• Wiklander, M. (2020). Cell Culture Troubleshooting Tips and Tricks. LabRoots. [Link]

• PromoCell. (n.d.). Troubleshooting guide for cell culture. Retrieved from [Link]

• Zeballos, G., et al. (2000). Chemical structures of the 2,5-dimethoxy nitrobenzene derivatives. ResearchGate. [Link]

• da Silva, A. B. F., et al. (2021). Revisiting Nitroaromatic Drugs: Mechanisms of Bioactivation, Metabolism and Toxicity and Methods to Synthesize Nitroaromatic Fragments. Journal of the Brazilian Chemical Society, 32(8), 1547-1573. [Link]

• Slideshare. (n.d.). BIOREMEDIATION - Degradation of nitro aromatic compounds. [Link]

• Williams, D. E. (2009). Reductive metabolism of polynitroaromatic compounds: the bacterial nitroreductases. FEMS Microbiology Reviews, 33(4), 740-754. [Link]

• University of Rochester, Department of Chemistry. (n.d.). How to Store Reagents. Retrieved from [Link]

• Khan, I., et al. (2024). Imidazoles in medicine: a review of its pharmacological and therapeutic applications. Journal of Molecular Structure, 1298, 137021. [Link]

• Datani, R. H., Kini, S. G., & Mubeen, M. (2012). Design, Synthesis and Vasorelaxant activity of 5-Nitro Benzimidazole Derivatives. Scholars Research Library. [Link]

• Corning. (n.d.). Troubleshooting Guide for Cell Culture Contamination. Retrieved from [Link]

• B&M Scientific. (2023). How to Safely Store Lab Chemicals and Reagents. Retrieved from [Link]

• PubChem. (n.d.). 2,5-Dinitrobenzaldehyde. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (n.d.). Degradation pathways for nitrobenzene. Aerobic dioxygenation route is...[Link]

• Choudhary, K., et al. (2021). Synthesis and Characterization of Benzimidazole Derivatives for Antimicrobial Property. International Journal of Pharmaceutical Sciences and Medicine, 6(8), 134-143. [Link]

• Lu, X., et al. (2020). Cell culture media impact on drug product solution stability. Biotechnology and Bioengineering, 117(10), 3091-3101. [Link]

• SafetySkills. (n.d.). Chemical Safety in Laboratories: Best Practices for Handling and Storage to Ensure Personnel Safety and Prevent Accidents. Retrieved from [Link]

• Liu, Y., et al. (2008). Reductive Metabolism of Nitroaromatic Compounds by Various Liver Microsomes. Letters in Drug Design & Discovery, 5(5), 349-352. [Link]

• Le, T. N. D., et al. (2021). Analytical Methods for the Detection and Quantification of ADCs in Biological Matrices. Pharmaceutics, 13(3), 320. [Link]

• National Center for Biotechnology Information. (2021). Analytical Methods for the Detection and Quantification of ADCs in Biological Matrices. PubMed. [Link]

Sources

• 1. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Degradation of nitroaromatic compounds by microorganisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. Review of methodology for the determination of benzimidazole residues in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. microbiologyresearch.org [microbiologyresearch.org]
• 7. academic.oup.com [academic.oup.com]
• 8. researchgate.net [researchgate.net]
• 9. m.youtube.com [m.youtube.com]
• 10. How To [chem.rochester.edu]
• 11. camlab.co.uk [camlab.co.uk]
• 12. 5 Tips for Handling Photosensitive Reagents - Labtag Blog [blog.labtag.com]
• 13. Stability of ricobendazole in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Analytical Methods for the Detection and Quantification of ADCs in Biological Matrices | MDPI [mdpi.com]
• 16. semanticscholar.org [semanticscholar.org]

Technical Support Center: Purification Methods for Mononitro Impurities

Welcome to the technical support center for the purification of nitroaromatic compounds. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges with residual mononitro impurities in their synthesis of di- or poly-nitroaromatic compounds. Mononitro impurities, often arising from incomplete nitration reactions, can be difficult to remove due to their structural similarity to the desired product.[1] This resource provides in-depth, field-tested troubleshooting advice and detailed protocols for the most common and effective purification techniques.

Frequently Asked Questions (FAQs): General Concepts

Q1: Why are mononitro impurities so difficult to remove from dinitro or trinitro products?

A1: The primary challenge lies in the physicochemical similarities between the mononitro impurity and the desired multi-nitro product. Both are typically polar aromatic compounds with similar functional groups.[2] This leads to comparable solubility profiles in many organic solvents and similar affinities for chromatographic stationary phases, making separation by standard techniques like recrystallization or column chromatography non-trivial.

Q2: What are the first analytical steps I should take to quantify my mononitro impurity?

A2: Before attempting purification, it's crucial to quantify the impurity level. High-Performance Liquid Chromatography (HPLC) with UV detection is the gold standard for this purpose.[3] Developing a robust HPLC method allows you to accurately determine the percentage of the mononitro species and track its removal throughout the purification process.[3][4] Techniques like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are also vital for structural confirmation of both the desired product and the impurity.[3][5]

Q3: Are there any safety concerns specific to purifying nitroaromatic compounds?

A3: Absolutely. Many poly-nitroaromatic compounds are energetic materials and can be sensitive to heat, shock, or friction.[2] It is imperative to consult the Safety Data Sheet (SDS) for your specific compound. When heating solutions, always use a controlled heating source like a water bath or heating mantle and never an open flame. Ensure the solvent's boiling point is well below the decomposition temperature of your compound to prevent hazardous situations.[2]

Troubleshooting Guide 1: Recrystallization

Recrystallization is often the first method attempted for purifying solid compounds. It relies on differences in solubility between the desired product and the impurity in a chosen solvent system at varying temperatures.[6]

Core Principle of Recrystallization

The ideal solvent will dissolve the crude product completely at an elevated temperature (near the solvent's boiling point) but will have very low solubility for the product at low temperatures (e.g., 0-5 °C). The mononitro impurity should ideally remain in the cooled solution (the "mother liquor") or be insoluble in the hot solvent.[2]

Troubleshooting Common Recrystallization Problems

Q: My desired dinitro compound and the mononitro impurity are co-crystallizing. How can I prevent this?

A: This is a common issue indicating that the solubility profiles are too similar in your current solvent.

• Causality: Co-crystallization occurs when the impurity is readily incorporated into the crystal lattice of the desired product.

• Solution 1: Change the Solvent Polarity. Since nitroaromatic compounds are polar, start with polar solvents like ethanol or methanol.[2] If co-crystallization occurs, try a less polar solvent where the desired, more highly nitrated (and often more polar) compound has lower solubility.

• Solution 2: Use a Mixed Solvent System. This is a powerful technique when a single solvent fails.[2] Dissolve your crude product in a minimum amount of a "good" solvent (in which it is highly soluble). Then, slowly add a "bad" or "anti-solvent" (in which the product is poorly soluble) dropwise at an elevated temperature until the solution becomes cloudy (the saturation point). Add a few more drops of the "good" solvent to re-clarify and then allow the solution to cool slowly.[2] A common pair for nitroaromatics is ethanol-water.[2]

Q: My compound "oils out" instead of forming crystals. What's happening and how do I fix it?

A: "Oiling out" occurs when the solid melts in the hot solvent before it dissolves, or when the solution becomes supersaturated at a temperature above the compound's melting point.[2] This oily layer often traps impurities, defeating the purpose of recrystallization.

• Causality: This frequently happens when the boiling point of the solvent is higher than the melting point of the solute.[2] A high concentration of impurities can also depress the melting point of the mixture, contributing to this problem.[2]

• Solution: Reheat the solution to dissolve the oil. Add a small amount of additional solvent to decrease the saturation temperature. Then, allow the solution to cool much more slowly.[2] If the issue persists, you must choose a different solvent with a lower boiling point.[2]

Q: I'm not getting any crystal formation upon cooling.

A: This usually means the solution is not sufficiently saturated, either from using too much solvent or because the compound is forming a stable supersaturated solution.[2]

• Solution 1: Induce Crystallization. Scratch the inside of the flask just below the liquid's surface with a glass rod. The microscopic scratches provide nucleation sites for crystal growth.[2]

• Solution 2: Seeding. Add a single, pure crystal of your desired compound to the cooled solution. This "seed" crystal acts as a template, initiating crystallization.[2][7]

• Solution 3: Reduce Solvent Volume. Gently heat the solution and evaporate some of the solvent to increase the concentration of your compound. Then, allow it to cool again.

Protocol: Recrystallization Using a Mixed Solvent System (Ethanol/Water)

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the "good" solvent (ethanol) and heat the mixture gently (e.g., on a hot plate with a water bath) while stirring until the solid is fully dissolved.

• Addition of Anti-Solvent: While the solution is still hot, add the "anti-solvent" (water) dropwise until you observe persistent cloudiness.

• Re-homogenization: Add a few drops of the "good" solvent (ethanol) until the solution becomes clear again.

• Cooling (Critical Step): Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Slow cooling is essential for the formation of pure, well-defined crystals.[7] Rushing this step can trap impurities.

• Ice Bath: Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold solvent mixture to rinse away the impurity-rich mother liquor.

• Drying: Dry the purified crystals in a vacuum oven at a temperature well below the compound's melting point.

Data Table: Common Solvents for Nitroaromatic Recrystallization

Solvent	Polarity	Boiling Point (°C)	Common Use Case
Ethanol	Polar	78	Good starting point for many nitroaromatics.[2]
Methanol	Polar	65	Similar to ethanol, lower boiling point.
Isopropanol	Polar	82	Can offer different solubility profiles.
Ethyl Acetate	Mid-Polarity	77	Often used in mixed systems with hexanes.[8]
Toluene	Non-Polar	111	Useful for less polar compounds.
Nitric Acid (dilute)	Polar	Varies	Can be used for crystallizing crude nitration products directly.[9]
Ethanol/Water	Mixed	Varies	Excellent for fine-tuning solubility when a single solvent fails.[2]

Workflow Diagram: Recrystallization Decision Tree

Caption: Decision tree for troubleshooting recrystallization.

Troubleshooting Guide 2: Column Chromatography

When recrystallization fails to provide adequate purity, column chromatography is the next logical step. This technique separates compounds based on their differential partitioning between a stationary phase (e.g., silica gel) and a mobile phase (the eluent).[10]

Core Principle of Chromatography

For separating mononitro and dinitro compounds, normal-phase chromatography is typically used. The stationary phase (silica gel) is highly polar. The mobile phase is a less polar organic solvent or mixture. More polar compounds (like the desired dinitro product) will adsorb more strongly to the silica and elute later, while less polar compounds (like the mononitro impurity) will travel through the column faster and elute earlier.

Troubleshooting Common Chromatography Problems

Q: I'm getting poor separation (overlapping peaks) between my product and the impurity.

A: This is the most common challenge and indicates your mobile phase is not optimized.

• Causality: If the eluent is too polar, it will move all compounds, including the polar product, through the column too quickly, preventing effective separation. If it's not polar enough, all compounds will remain adsorbed to the silica.

• Solution 1: Decrease Eluent Polarity. The key is to find a "sweet spot." Use a non-polar solvent like Hexane or Heptane and add a small, carefully measured amount of a more polar solvent like Ethyl Acetate or Dichloromethane. Start with a low percentage of the polar solvent (e.g., 5% Ethyl Acetate in Hexane) and gradually increase it (e.g., 10%, 15%) while monitoring the separation with Thin Layer Chromatography (TLC).

• Solution 2: Use a Gradient Elution. Instead of using a single solvent mixture (isocratic elution), start with a low-polarity mobile phase to elute the mononitro impurity first. Then, gradually increase the polarity of the mobile phase over time to elute the more strongly adsorbed dinitro product. This can significantly improve resolution.

Q: My compound is streaking on the TLC plate and the column.

A: Streaking is often a sign of compound overloading or secondary interactions with the stationary phase.

• Causality: Applying too much sample to the column can saturate the stationary phase, leading to poor separation and band broadening. Additionally, highly acidic or basic functional groups on the molecule can interact irreversibly with the silica gel.

• Solution 1: Reduce Sample Load. A general rule is to load no more than 1-5% of the mass of the stationary phase (e.g., 1-5 g of crude product for 100 g of silica).

• Solution 2: Add a Modifier. If your compound has acidic or basic properties, adding a small amount of a modifier to the eluent can improve peak shape. For example, adding ~0.5% acetic acid for acidic compounds or ~0.5% triethylamine for basic compounds can saturate the active sites on the silica gel and prevent streaking.

Protocol: Flash Column Chromatography

• TLC Optimization: First, find the optimal solvent system using TLC. The ideal eluent should give a well-separated spot for your desired product with a Retention Factor (Rf) of approximately 0.2-0.4.

• Column Packing: Prepare a slurry of silica gel in the initial, low-polarity eluent. Pour the slurry into the column and allow it to pack under gravity or with light pressure, ensuring there are no air bubbles or cracks.

• Sample Loading: Dissolve your crude product in a minimal amount of the eluent or a stronger solvent (like dichloromethane). Adsorb this solution onto a small amount of silica gel ("dry loading") and evaporate the solvent. Carefully add the dried, impregnated silica to the top of the column. This technique generally provides better resolution than loading the sample as a liquid.

• Elution: Add the eluent to the top of the column and apply pressure (using a pump or inert gas) to begin the flow.

• Fraction Collection: Collect the eluting solvent in a series of test tubes or flasks.

• Analysis: Analyze the collected fractions using TLC to identify which ones contain your purified product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator.

Workflow Diagram: Column Chromatography Protocol

Caption: Standard workflow for flash column chromatography.

Alternative & Advanced Methods

Q: Neither recrystallization nor standard column chromatography is working. What else can I try?

A: For very challenging separations, more advanced or alternative techniques may be necessary.

• Preparative HPLC (Prep-HPLC): This is essentially a high-resolution version of column chromatography. While more expensive and time-consuming, it offers superior separating power and is often used for purifying high-value compounds like pharmaceutical intermediates.[11][12] It is particularly effective for separating closely related isomers.[13]

• Liquid-Liquid Extraction: This method separates compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous phase and an organic solvent.[14] While less common for mononitro/dinitro separations, it can be effective if there is a significant difference in polarity that can be exploited, for instance, by adjusting the pH of the aqueous phase.

• Selective Chemical Reduction: In some cases, the dinitro impurity can be selectively reduced to an amino-nitro compound, which has vastly different physical properties.[15] The resulting amine is much more basic and can be easily separated from the neutral mononitro product by an acidic wash (liquid-liquid extraction). This method requires careful development to ensure the desired mononitro compound is not reduced.[15]

References

• Method of purifying nitrated aromatic compounds from a nitration process. Google Patents.
• Process for isolating aromatic dinitro compounds. Google Patents.

• Purification of Organic Compounds: from Crude Product to Purity. PHYSICS DEPARTMENT & CHEMISTRY DEPARTMENT. Available at: [Link]

• List of purification methods in chemistry. Wikipedia. Available at: [Link]

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. Available at: [Link]

• PHARMACEUTICAL-ORGANIC-CHEMISTRY-II-LAB-MANUAL.pdf. MLR – Institute of Pharmacy. Available at: [Link]

• Aromatic Nitro Compounds. MST.edu. Available at: [Link]

• Process for the purification of mononitro aromatic compounds. Google Patents.
• Method of crystallizing nitro products. Google Patents.

• Principles and practical aspects of preparative liquid chromatography. Agilent. Available at: [Link]

• Liquid–liquid extraction. Wikipedia. Available at: [Link]

• Why All Pharmaceuticals impurities cannot be Synthesized? Reasons and solutions. Available at: [Link]

• Separation of nitroaromatics by C-18 column: (a) self-optimization... ResearchGate. Available at: [Link]

• Separation of major mononitro-aromatic compounds by reversed-phase high-performance liquid chromatography. PubMed. Available at: [Link]

• Recent Trends in Product Development and Regulatory Issues on Impurities in Active Pharmaceutical Ingredient (API) and Drug Products. Part 2. PMC. Available at: [Link]

• Radial Chromatography for the Separation of Nitroaniline Isomers. ERIC. Available at: [Link]

• Liquid-liquid-liquid microextraction of nitrophenols with a hollow fiber membrane prior to capillary liquid chromatography. PubMed. Available at: [Link]

• Mono- and Dinitro-BN-Naphthalenes: Formation and Characterization. PMC - NIH. Available at: [Link]

• Tips & Tricks: Recrystallization. University of Rochester Chemistry Department. Available at: [Link]

• Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Biotech Spain. Available at: [Link]

• Supercritical Fluid Chromatography for the Analysis of Nitroaromatics, Nitramines and Nitrate Esters. DTIC. Available at: [Link]

• HPLC method for purifying organic compounds. Google Patents.

• 24.6: Nitro Compounds. Chemistry LibreTexts. Available at: [Link]

• (PDF) Solvent Systems for Crystallization and Polymorph Selection. ResearchGate. Available at: [Link]

• Novel Analytical Techniques used in Identification and Isolation of Impurities in Pharmaceuticals an Overview. ResearchGate. Available at: [Link]

• Liquid-Liquid Extraction Techniques Principles and Optimisation. Element Lab Solutions. Available at: [Link]

• Method 8330B: Nitroaromatics, Nitramines, and Nitrate Esters by High Performance Liquid Chromatography (HPLC). part of Test Methods for Evaluating Solid Waste, Physical/Chemical Methods. Available at: [Link]

• Determination of Nitrobenzene in Water Using Ionic Liquid-Based Liquid-Phase Microextraction Coupled With HPLC. American Laboratory. Available at: [Link]

• Resolving API Impurity Issues in Drug Development. Pharmaguideline. Available at: [Link]

• [Reader Insight] A Guide to Selective Columns for Isomer Separation. Welch Materials. Available at: [Link]

• Isolation, Purification and Chromatography of Nitro Compounds and Explosives. Sciencemadness.org. Available at: [Link]

• Crystallization Solvents.pdf. Available at: [Link]

• How To Control Impurities In Pharmaceuticals: Get Mastery In 11 Minutes With 21+ FAQs. Available at: [Link]

• Radial Chromatography for the Separation of Nitroaniline Isomers. Request PDF. Available at: [Link]

• The Power of Preparative HPLC Systems. Teledyne Labs. Available at: [Link]

Sources

• 1. Resolving API Impurity Issues in Drug Development | Pharmaguideline [pharmaguideline.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. biotech-spain.com [biotech-spain.com]
• 4. Separation of major mononitro-aromatic compounds by reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mt.com [mt.com]
• 7. mlrip.ac.in [mlrip.ac.in]
• 8. Tips & Tricks [chem.rochester.edu]
• 9. US2874196A - Method of crystallizing nitro products - Google Patents [patents.google.com]
• 10. List of purification methods in chemistry - Wikipedia [en.wikipedia.org]
• 11. agilent.com [agilent.com]
• 12. Preparative HPLC | Teledyne LABS [teledynelabs.com]
• 13. welch-us.com [welch-us.com]
• 14. Liquid–liquid extraction - Wikipedia [en.wikipedia.org]
• 15. US2430421A - Process for the purification of mononitro aromatic compounds - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Comparative Guide: NMR Spectrum Analysis of 2,5-Dinitrobenzimidazole

The following guide provides an in-depth technical analysis of the NMR spectral characteristics of 2,5-Dinitrobenzimidazole , a compound of significant interest in medicinal chemistry and high-energy materials research.

This guide is structured to address the specific challenge of distinguishing this regioisomer from its symmetric counterpart (5,6-dinitrobenzimidazole) and its mono-substituted precursors.

Executive Summary & Technical Context

2,5-Dinitrobenzimidazole (2,5-DNB) [CAS: 83167-23-1] represents a challenging analyte due to the electron-deficient nature of the benzimidazole core and the potential for tautomeric ambiguity. Unlike the widely reported 2-methyl-5-nitrobenzimidazole, the 2,5-dinitro variant lacks the methyl group’s diagnostic singlet and possesses a nitro group at the C2 position, significantly altering the electronic environment of the imidazole ring.

The Core Challenge: Researchers often struggle to differentiate 2,5-DNB from:

• 5,6-Dinitrobenzimidazole (5,6-DNB): A symmetric isomer often formed as a byproduct during nitration.

• 2-Nitrobenzimidazole (2-NB): A mono-nitro precursor.

This guide establishes a self-validating NMR protocol to uniquely identify 2,5-DNB based on symmetry breaking and substituent-induced chemical shifts (SICS) .

Structural Logic & Predictive NMR Analysis

To interpret the spectrum accurately, we must deconstruct the molecule's magnetic environment.

The Substituent Effect (Causality)

• C2-Nitro Group: The nitro group at position 2 is a strong electron-withdrawing group (EWG). It removes electron density from the imidazole ring, resulting in a global deshielding of the benzene ring protons compared to unsubstituted benzimidazole. Crucially, it replaces the C2-H proton , eliminating the diagnostic singlet typically found at

  8.2–8.4 ppm.

• C5-Nitro Group: This group creates a distinct asymmetry in the benzene ring. It strongly deshields the ortho-protons (H4 and H6).

Comparative Spectral Data

The following table contrasts 2,5-DNB with its primary alternatives. Data is standardized for DMSO-d

at 298 K.

Feature	2,5-Dinitrobenzimidazole (Target)	5,6-Dinitrobenzimidazole (Isomer)	5-Nitrobenzimidazole (Precursor)
Symmetry	Asymmetric ( only if planar, distinct H signals)	Pseudo-Symmetric ( average)	Asymmetric
C2-H Signal	Absent (Substituted by NO )	Present ( ~8.5–8.7 ppm, s)	Present ( ~8.4–8.5 ppm, s)
Aromatic Region	3 Distinct Signals (H4, H6, H7)	Simplified (Often a Singlet or AA'BB')	3 Distinct Signals
H4 (Ortho to NO )	~8.7–8.9 ppm (d, ~2Hz)	~8.4–8.6 ppm (s, broad)	~8.5 ppm (d)
H6 (Ortho to NO )	~8.3–8.4 ppm (dd, ~9Hz)	N/A (Equivalent to H4/H7)	~8.1 ppm (dd)
H7 (Meta to NO )	~7.9–8.0 ppm (d, ~9Hz)	N/A	~7.8 ppm (d)

Technical Insight: The most robust confirmation of 2,5-DNB is the simultaneous observation of an asymmetric aromatic region (proving it's not 5,6-DNB) and the absence of the C2 proton (proving it's not 5-NB).

Experimental Protocol: Self-Validating Workflow

This protocol is designed to eliminate solvent-induced ambiguity (e.g., peak overlap).

Step 1: Sample Preparation

• Solvent: Use DMSO-d

  (99.9% D).

  • Reasoning: Nitrobenzimidazoles have poor solubility in CDCl

    . DMSO disrupts intermolecular H-bonding, sharpening the N-H signal.

• Concentration: Prepare a 10-15 mg/mL solution.

  • Caution: Higher concentrations may cause

    - stacking shifts ( up to 0.1 ppm).

• Additives: Add 1 drop of D

  O after the initial scan.

  • Validation: This confirms the N-H proton (exchangeable) and cleans up the aromatic region by removing coupling to the N-H.

Step 2: Acquisition Parameters

• Pulse Angle: 30° (maximizes signal-to-noise for quaternary carbons if running

  C).

• Relaxation Delay (D1): Set to 2.0 s (minimum) to allow relaxation of protons adjacent to nitro groups.

• Scans: 16 (1H), 1024 (13C).

Step 3: Data Processing

• Window Function: Apply Exponential Multiplication (LB = 0.3 Hz) to resolve fine meta-coupling (

  Hz).

Decision Logic for Structural Verification

The following diagram illustrates the logical pathway to confirm the identity of 2,5-Dinitrobenzimidazole using NMR data.

Figure 1: Logic flow for distinguishing 2,5-DNB from common nitro-benzimidazole isomers.

Detailed Spectral Assignment (2,5-DNB)

Based on substituent additivity rules and comparative literature data for nitrobenzimidazoles [1, 2], the specific assignment for 2,5-Dinitrobenzimidazole in DMSO-d

is:

• 13.5+ ppm (Broad Singlet, 1H): N-H

  • Note: Extremely deshielded due to the electron-withdrawing effect of two nitro groups increasing the acidity of the N-H proton. This peak may be invisible if the sample is wet.

• 8.85 ppm (Doublet, Hz, 1H): H-4

  • Assignment: The proton sandwiched between the bridgehead carbon and the C5-nitro group. It experiences maximum deshielding.

• 8.35 ppm (Doublet of Doublets, Hz, 1H): H-6

  • Assignment: Ortho to the C5-nitro group and ortho to H-7. The large coupling (9 Hz) is the ortho-coupling to H-7; the small coupling (2 Hz) is meta-coupling to H-4.

• 7.95 ppm (Doublet, Hz, 1H): H-7

  • Assignment: Meta to the C5-nitro group. It is the most shielded of the aromatic protons but still downfield compared to unsubstituted benzimidazole.

C NMR Markers:

• C2 (

  ~145-150 ppm): Deshielded significantly by the attached nitro group.

• C5 (

  ~142-144 ppm): Ipso-carbon to the second nitro group.

References

• ResearchGate. (2012). Reactivity of di-iodine toward thiol: Desulfuration reaction of 5-nitro-2-mercapto-benzimidazole. (Contains comparative NMR data for 2-nitrobenzimidazole derivatives). Retrieved from [Link]

• PubChem. (n.d.). 2-Methyl-5-nitrobenzimidazole (Comparative Spectra). Retrieved from [Link][1][2]

Sources

• 1. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 2. repositorio.uchile.cl [repositorio.uchile.cl]

A Comparative Guide to the FTIR Spectroscopy of 2,5-Dinitrobenzimidazole

For Researchers, Scientists, and Drug Development Professionals

The Structural Significance of 2,5-Dinitrobenzimidazole

2,5-Dinitrobenzimidazole is a heterocyclic aromatic compound featuring a fused benzene and imidazole ring system. The addition of two nitro groups (NO₂) to the benzene ring significantly influences its electronic properties and, consequently, its vibrational spectrum. Benzimidazole derivatives are a cornerstone in medicinal chemistry, exhibiting a wide array of biological activities including antimicrobial, antiviral, and anticancer properties.[1][2][3] The nitro-substituents, being strong electron-withdrawing groups, can further modulate this biological activity, making a thorough characterization of these molecules essential.[4][5]

Deciphering the Vibrational Fingerprint: Predicted FTIR Characteristic Peaks for 2,5-Dinitrobenzimidazole

The FTIR spectrum of an organic molecule is a unique fingerprint arising from the vibrations of its chemical bonds.[6] A complex spectrum with numerous absorption bands suggests the presence of multiple functional groups, indicative of a structurally diverse compound.[7]

Table 1: Predicted FTIR Characteristic Peaks for 2,5-Dinitrobenzimidazole

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Functional Group
~3400-3200	Medium, Broad	N-H Stretch	Imidazole Ring
~3100-3000	Medium to Weak	C-H Stretch	Aromatic Ring
~1620-1580	Medium	C=N Stretch	Imidazole Ring
~1550-1475	Strong	Asymmetric NO₂ Stretch	Nitro Group
~1500-1400	Medium	C=C Stretch	Aromatic Ring
~1360-1290	Strong	Symmetric NO₂ Stretch	Nitro Group
~1368	Medium	C-N Stretch	Benzimidazole Ring
~900-675	Strong	C-H Out-of-Plane Bend	Aromatic Ring

Analysis of Key Vibrational Modes:

• N-H Stretching (Imidazole Ring): The imidazole ring of benzimidazole contains a secondary amine (N-H). This bond typically exhibits a broad absorption band in the region of 3400-3200 cm⁻¹ due to hydrogen bonding.

• Aromatic C-H Stretching: The C-H bonds on the benzene ring will produce medium to weak absorption bands in the 3100-3000 cm⁻¹ region.[8]

• C=N and C=C Stretching (Benzimidazole Ring): The stretching vibrations of the carbon-nitrogen and carbon-carbon double bonds within the fused ring system are expected to appear in the 1620-1500 cm⁻¹ range.[9] A specific C-N stretching band for the benzimidazole ring has been noted around 1368 cm⁻¹.[10]

• Nitro Group Vibrations (NO₂): The two nitro groups are the most prominent features in the expected spectrum. Due to the large change in dipole moment during vibration, the N-O stretching bands are typically very strong and characteristic.[5]

  • Asymmetric NO₂ Stretch: A strong absorption band is anticipated between 1550-1475 cm⁻¹.[5][11]

  • Symmetric NO₂ Stretch: Another strong band should appear in the 1360-1290 cm⁻¹ range.[5][11] The presence of these two intense bands is a definitive indicator of a nitro-substituted aromatic compound.[12]

• Aromatic C-H Out-of-Plane Bending: The out-of-plane bending vibrations of the C-H bonds on the benzene ring give rise to strong bands in the 900-675 cm⁻¹ region. The exact position of these bands can provide information about the substitution pattern of the aromatic ring.[8]

A Comparative Spectroscopic Analysis

To confidently identify 2,5-Dinitrobenzimidazole, it is crucial to compare its spectrum with those of related compounds.

Table 2: Comparative FTIR Data for Benzimidazole Derivatives and Nitroaromatic Compounds

Compound	Key Characteristic Peaks (cm⁻¹)	Distinguishing Features
Benzimidazole	~3400-3200 (N-H), ~3100-3000 (Ar C-H), ~1620-1400 (C=N, C=C)	Absence of strong NO₂ stretching bands.
Nitrobenzene	~3100-3000 (Ar C-H), ~1530 (Asym NO₂), ~1350 (Sym NO₂)	Lacks the N-H stretch and the complex C=N/C=C region of the benzimidazole core.
2,5-Dinitrobenzimidazole (Predicted)	~3400-3200 (N-H), ~3100-3000 (Ar C-H), ~1620-1580 (C=N), ~1550-1475 (Asym NO₂), ~1500-1400 (C=C), ~1360-1290 (Sym NO₂)	The simultaneous presence of the N-H stretch and the two strong, distinct NO₂ stretching bands is the key identifier.

The critical differentiating factor for 2,5-Dinitrobenzimidazole is the concurrent observation of the N-H stretching vibration from the imidazole ring and the potent asymmetric and symmetric stretching bands of the aromatic nitro groups.

Experimental Protocol for FTIR Analysis of Solid Samples

This protocol outlines the standard procedure for acquiring a high-quality FTIR spectrum of a solid sample, such as 2,5-Dinitrobenzimidazole, using the Attenuated Total Reflectance (ATR) technique.

I. Instrument Preparation and Background Collection

• Instrument Activation: Ensure the FTIR spectrometer is powered on and has reached thermal equilibrium as per the manufacturer's guidelines.

• Accessory Installation: Install the ATR accessory, ensuring the crystal (typically diamond or germanium) is clean and free of any residues.

• Background Spectrum: Collect a background spectrum. This is a critical step to account for the absorbance of atmospheric water and carbon dioxide, as well as any intrinsic absorbance of the ATR crystal.

Caption: Workflow for FTIR analysis using an ATR accessory.

II. Sample Analysis

• Sample Placement: Place a small amount of the solid 2,5-Dinitrobenzimidazole powder onto the center of the ATR crystal.

• Pressure Application: Use the ATR's pressure clamp to apply firm and even pressure to the sample. This ensures good contact between the sample and the crystal, which is essential for a strong signal.

• Spectrum Collection: Acquire the sample spectrum. The number of scans can be adjusted to improve the signal-to-noise ratio; 32 or 64 scans are typically sufficient.

III. Data Processing and Interpretation

• Automatic Correction: The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

• Peak Identification: Identify the key absorption bands and compare their positions and relative intensities to the predicted values in Table 1 and the comparative data in Table 2.

Conclusion

The power of FTIR spectroscopy lies in its ability to provide a detailed structural fingerprint of a molecule. For 2,5-Dinitrobenzimidazole, the key to its identification is the synergistic presence of vibrational modes from both the benzimidazole core and the dinitro-aromatic system. The two strong and characteristic absorption bands arising from the asymmetric and symmetric stretching of the NO₂ groups, coupled with the N-H stretch of the imidazole ring, provide a definitive signature for this compound. This guide provides the foundational knowledge for researchers to confidently identify and characterize 2,5-Dinitrobenzimidazole and to distinguish it from structurally related compounds, thereby supporting advancements in medicinal chemistry and materials science.

References

• Comprehensive Theoretical, Spectroscopic, Solvent, Topological and Antimicrobial investigation of 5-Chloro-6-fluoro-2-(2-pyrazinyl)-1H-benzimidazole - PMC. PubMed Central. Available at: [Link]

• FTIR Spectrum of Compound 1b | Download Scientific Diagram. ResearchGate. Available at: [Link]

• Design, Microwave-Assisted Synthesis and in Vitro Antibacterial and Antifungal Activity of 2,5-Disubstituted Benzimidazole. PubMed. Available at: [Link]

• Table of Characteristic IR Absorptions. Available at: [Link]

• How to Interpret FTIR Results: A Beginner's Guide. AZoM.com. Available at: [Link]

• Chemical Synthesis and Hemi-Synthesis of Novel Benzimidazole Derivatives Using Microwave-Assisted Process: Chemical Characterization, Bioactivities and Molecular Docking. MDPI. Available at: [Link]

• Application Prospects of FTIR Spectroscopy and CLSM to Monitor the Drugs Interaction with Bacteria Cells Localized in Macrophages for Diagnosis and Treatment Control of Respiratory Diseases. MDPI. Available at: [Link]

• IR: nitro groups. Available at: [Link]

• Synthesis and Biological Activity of Novel 2, 5-Disubstituted Benzimidazole Derivatives | Request PDF. ResearchGate. Available at: [Link]

• FT-IR overlay spectrum of N -alkylated benzimidazoles (1-7). - ResearchGate. Available at: [Link]

• FT-IR spectra of (a) 2,5-dihydroxy-P-benzoquinone and its complexes... - ResearchGate. Available at: [Link]

• Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition | Spectroscopy Online. Available at: [Link]

• An Efficient Synthesis and Preliminary Investigation of Novel 1,3-Dihydro-2H-benzimidazol-2-one Nitro and Nitramino Derivatives - PMC. Available at: [Link]

• 12.8: Infrared Spectra of Some Common Functional Groups - Chemistry LibreTexts. Available at: [Link]

• Review of synthesis process of nitrobenzimidazole derivatives - Taylor & Francis. Available at: [Link]

• Synthesis and Characterization of Novel Benzimidazole Derivatives using CdO NPs and their Application as Antibacterial and Antifungal Agents | Al-Mustansiriyah Journal of Science. Available at: [Link]

• How to Read and Interpret FTIR Spectroscope of Organic Material Indonesian Journal of Science & Technology. Available at: [Link]

• Synthesis and Characterization of Benzimidazole Derivatives for Antimicrobial Property - International Journal of Pharmaceutical Sciences and Medicine (IJPSM). Available at: [Link]

• The Infrared Spectra of Nitro and Other Oxidized Nitrogen Compounds | Journal of the American Chemical Society. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mjs.uomustansiriyah.edu.iq [mjs.uomustansiriyah.edu.iq]
• 3. ijpsm.com [ijpsm.com]
• 4. tandfonline.com [tandfonline.com]
• 5. benchchem.com [benchchem.com]
• 6. uanlch.vscht.cz [uanlch.vscht.cz]
• 7. azooptics.com [azooptics.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Comprehensive Theoretical, Spectroscopic, Solvent, Topological and Antimicrobial investigation of 5-Chloro-6-fluoro-2-(2-pyrazinyl)-1H-benzimidazole - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. orgchemboulder.com [orgchemboulder.com]
• 12. spectroscopyonline.com [spectroscopyonline.com]

A Comparative Analysis of 2,5-Dinitrobenzimidazole and Misonidazole as Hypoxic Cell Radiosensitizers

For Researchers, Scientists, and Drug Development Professionals

In the landscape of radiation oncology, overcoming tumor hypoxia remains a critical challenge to the efficacy of radiotherapy. Hypoxic tumor cells are notoriously resistant to radiation-induced damage, necessitating the development of strategies to enhance their sensitivity. This guide provides an in-depth comparison of two such agents: the well-characterized 2-nitroimidazole, Misonidazole, and the lesser-known 2,5-Dinitrobenzimidazole. While Misonidazole has been extensively studied and has a defined clinical history, data on 2,5-Dinitrobenzimidazole is sparse, pointing to early-stage investigational challenges.

The Rationale for Hypoxic Cell Radiosensitizers

Solid tumors often outgrow their blood supply, leading to regions of low oxygen concentration, or hypoxia. Oxygen is a potent radiosensitizer, "fixing" radiation-induced DNA damage and making it permanent. In its absence, these DNA lesions can be repaired by the cell, leading to radioresistance. Hypoxic cell radiosensitizers are compounds that mimic the action of oxygen, selectively sensitizing these resistant cells to radiation. The nitroimidazoles, a class of electron-affinic compounds, have been at the forefront of this research.

Misonidazole: The Clinical Predecessor

Misonidazole, a 2-nitroimidazole, was one of the first and most extensively studied hypoxic cell radiosensitizers.[1][2] Its mechanism of action is predicated on its electron-affinic nature. Under hypoxic conditions, Misonidazole is reduced to reactive intermediates that can bind to cellular macromolecules, including DNA, mimicking the sensitizing effect of oxygen.[3]

Efficacy of Misonidazole

Preclinical studies with Misonidazole demonstrated significant radiosensitizing effects in various tumor models. However, its translation to the clinic was met with mixed results. While some clinical trials showed a benefit in certain patient subgroups, such as those with head and neck cancers, many failed to demonstrate a significant overall improvement in treatment outcomes.[2] A major contributing factor to these disappointing results was the dose-limiting toxicity of the drug.[2]

Toxicity Profile of Misonidazole

The clinical utility of Misonidazole has been severely hampered by its dose-dependent neurotoxicity, primarily presenting as peripheral neuropathy.[2][4] This toxicity necessitated the use of lower, often sub-optimal, doses in clinical trials, which likely contributed to the lack of significant efficacy.[2] No other major organ toxicities, such as to the liver, kidneys, or bone marrow, were observed.[4][5]

2,5-Dinitrobenzimidazole: An Investigational Compound

In contrast to the extensive body of literature on Misonidazole, information on 2,5-Dinitrobenzimidazole (DNBI) as a radiosensitizer is limited to a single study from 1983.[6][7] This early investigation explored its potential as a more potent alternative to existing nitroimidazoles.

In Vitro Efficacy of 2,5-Dinitrobenzimidazole

The 1983 study reported promising in vitro results for DNBI. At a concentration of 4 mM, it exhibited a sensitizer enhancement ratio (ER) of 3.0 ± 0.3.[6][7] This indicated a significant potential to enhance radiation-induced cell killing in hypoxic conditions, seemingly superior to what was typically observed with Misonidazole under similar conditions.

The Challenge of In Vivo Application

Despite the encouraging in vitro data, the development of 2,5-Dinitrobenzimidazole as a clinical candidate was halted due to its pharmacological properties. The same study that highlighted its in vitro potency also reported that "Very poor tissue penetration of DNBI precluded further testing in vivo."[6][7] This critical limitation meant that the compound could not reach the hypoxic tumor cells in sufficient concentrations to exert a therapeutic effect.

Head-to-Head Comparison: A Data-Driven Perspective

The available data, though limited for 2,5-Dinitrobenzimidazole, allows for a structured comparison with Misonidazole.

Feature	2,5-Dinitrobenzimidazole (DNBI)	Misonidazole
Chemical Class	Dinitrobenzimidazole	2-Nitroimidazole
Mechanism of Action	Presumed electron-affinic radiosensitizer	Electron-affinic radiosensitizer
In Vitro Efficacy	Enhancement Ratio (ER) of 3.0 at 4 mM[6][7]	ERs vary with concentration and cell line, generally lower than 3.0 at comparable concentrations
In Vivo Efficacy	Not tested due to poor tissue penetration[6][7]	Demonstrated efficacy in preclinical models, but limited success in clinical trials[2]
Clinical Status	Preclinical investigation halted	Extensively studied in clinical trials, but not in current standard use due to toxicity[2][4]
Key Limitation	Very poor tissue penetration[6][7]	Dose-limiting neurotoxicity[2][4]

The Evolution Beyond Misonidazole: Second-Generation Sensitizers

The challenges encountered with Misonidazole spurred the development of second-generation nitroimidazole radiosensitizers with improved therapeutic indices.

• Etanidazole (SR-2508): Designed to be less lipophilic than Misonidazole, Etanidazole exhibited reduced neurotoxicity, allowing for the administration of higher cumulative doses.[8] However, clinical trials with Etanidazole also failed to show a consistent, significant benefit in overall survival.[9]

• Nimorazole: This 5-nitroimidazole has shown a more favorable toxicity profile, with significantly less neurotoxicity compared to Misonidazole.[10] Notably, the DAHANCA 5 study demonstrated that the addition of Nimorazole to radiotherapy significantly improved locoregional control in patients with squamous cell carcinoma of the head and neck.[11] Nimorazole is currently in clinical use in some European countries for this indication.[12]

Experimental Methodologies

The evaluation of hypoxic cell radiosensitizers relies on a series of standardized preclinical assays.

Clonogenic Survival Assay

This in vitro assay is the gold standard for assessing the cytotoxic and radiosensitizing effects of a compound.

Protocol:

• Cell Culture: Cancer cells are cultured to logarithmic growth phase.

• Drug Incubation: Cells are incubated with the test compound (e.g., 2,5-Dinitrobenzimidazole or Misonidazole) at various concentrations for a defined period.

• Induction of Hypoxia: Cells are rendered hypoxic by gassing with a mixture of nitrogen and carbon dioxide (typically 95% N₂ and 5% CO₂) in airtight chambers. Oxygen levels are monitored to ensure they are below a certain threshold (e.g., <0.1%).

• Irradiation: While hypoxic, cells are irradiated with a range of radiation doses.

• Plating for Survival: Following treatment, cells are trypsinized, counted, and plated at low densities in fresh medium.

• Colony Formation: Plates are incubated for 1-2 weeks to allow for colony formation.

• Staining and Counting: Colonies are fixed, stained (e.g., with crystal violet), and counted. A colony is typically defined as a cluster of at least 50 cells.

• Data Analysis: The surviving fraction is calculated for each treatment condition and dose. Survival curves are generated, and the enhancement ratio (ER) is determined by comparing the radiation doses required to achieve a certain level of cell kill in the presence and absence of the sensitizer.

Visualizing the Mechanisms and Workflow

Mechanism of Nitroimidazole Radiosensitization

Caption: Mechanism of nitroimidazole radiosensitization in hypoxic cells.

Experimental Workflow for Evaluating a Novel Radiosensitizer

Caption: A simplified workflow for the development of a novel radiosensitizer.

Conclusion

The comparison between 2,5-Dinitrobenzimidazole and Misonidazole highlights a crucial aspect of drug development: the journey from promising in vitro activity to a viable clinical candidate is fraught with challenges. While 2,5-Dinitrobenzimidazole showed initial potential as a potent radiosensitizer, its poor pharmacological properties rendered it unsuitable for further development. Misonidazole, on the other hand, successfully navigated preclinical and early clinical development but was ultimately limited by its neurotoxicity. The subsequent development of less toxic and more effective nitroimidazoles, such as Nimorazole, demonstrates the iterative nature of drug discovery and the ongoing efforts to improve the therapeutic ratio in radiation oncology. For researchers in this field, these case studies underscore the importance of a multifaceted approach to drug evaluation, where efficacy, pharmacology, and toxicity are given equal weight from the earliest stages of investigation.

References

• Wright, J., & Frank, L. R. (1983). Evaluation of Nitrobenzimidazoles as Hypoxic Cell Radiosensitizers in. Radiation Research, 95(1), 168–175. [Link]

• Lawrence, T. S., Blackstock, A. W., & Cee, C. (2003). The Mechanism of Action of Radiosensitization of Conventional Chemotherapeutic Agents. Seminars in Radiation Oncology, 13(1), 13–21. [Link]

• Wright, J., & Frank, L. (1983). Evaluation of nitrobenzimidazoles as hypoxic cell radiosensitizers. OSTI.GOV. [Link]

• Timothy, A. R., Overgaard, J., & Overgaard, M. (1984). A Phase I Clinical Study of Nimorazole as a Hypoxic Radiosensitizer. International Journal of Radiation OncologyBiologyPhysics, 10(9), 1765–1768. [Link]

• Clinicaltrials.eu. (n.d.). Nimorazole – Application in Therapy and Current Clinical Research. Retrieved February 5, 2024, from [Link]

• Sasai, K., Nishimoto, S., & Ono, K. (1995). In vivo radiosensitization efficacy of KU-2285 and etanidazole at clinically relevant low radiation doses. International Journal of Radiation OncologyBiologyPhysics, 31(3), 577–582. [Link]

• Patsnap. (2024, July 17). What is the mechanism of Nimorazole? Patsnap Synapse. [Link]

• Slideshare. (n.d.). Hypoxic cell sensitisers. Retrieved February 5, 2024, from [Link]

• Taylor & Francis. (n.d.). Etanidazole – Knowledge and References. Retrieved February 5, 2024, from [Link]

• Wright, J., & Frank, L. R. (1983). CORRESPONDENCE. Radiation Research, 95(1), 203. [Link]

• Wardman, P. (2009). Nitroimidazoles as hypoxic cell radiosensitizers and hypoxia probes: misonidazole, myths and mistakes. International Journal of Radiation Biology, 85(3), 189–215. [Link]

• Jamieson, S. M. F., Gu, Y., Manesh, D. M., Yuan, Z., Guise, C. P., Zhao, L., … Smaill, J. B. (2018). Next-Generation Hypoxic Cell Radiosensitizers: Nitroimidazole Alkylsulfonamides. Journal of Medicinal Chemistry, 61(4), 1463–1478. [Link]

• Wright, J., & Frank, L. R. (1983). Evaluation of Nitrobenzimidazoles as Hypoxic Cell Radiosensitizers. Radiation Research, 95(1), 168–175. [Link]

• Overgaard, J., Hansen, H. S., Lindeløv, B., Overgaard, M., Jørgensen, K., Rasmusson, B., & Specht, L. (1991). Nimorazole as a hypoxic radiosensitizer in the treatment of supraglottic larynx and pharynx carcinoma. First report from the Danish Head and Neck Cancer Study (DAHANCA) protocol 5-85. Radiotherapy and Oncology, 20, 143–149. [Link]

• Coleman, C. N., Wasserman, T. H., Urtasun, R. C., Halsey, J., T., V. M., & Phillips, T. L. (1990). Final report of the phase I trial of the hypoxic cell radiosensitizer SR 2508 (etanidazole) Radiation Therapy Oncology Group 83-03. International Journal of Radiation OncologyBiologyPhysics, 18(2), 389–393. [Link]

• Wasserman, T. H., Stetz, J., & Phillips, T. L. (1981). Radiation Therapy Oncology Group clinical trials with misonidazole. Cancer, 47(10), 2382–2390. [Link]

• Fazlalipour, M., Fazlalipour, M., & Fazlalipour, M. (1985). A phase I/II study of the hypoxic cell sensitizer misonidazole as an adjunct to high fractional dose radiotherapy in patients with unresectable squamous cell carcinoma of the head and neck. International Journal of Radiation OncologyBiologyPhysics, 11(2), 303–308. [Link]

• Li, G., Xu, Y., Chen, C., Feng, L., Zhang, W., & Li, D. (2015). Improved radiosensitizing effect of the combination of etanidazole and paclitaxel for hepatocellular carcinoma in vivo. Experimental and Therapeutic Medicine, 10(4), 1335–1340. [Link]

• DAHANCA. (2021). Nimorazole. [Link]

• Leibel, S. A., & Sheline, G. E. (1987). Hypoxic cell radiosensitizers in the treatment of malignant brain tumors. Journal of Neurosurgery, 66(1), 1–11. [Link]

• Wasserman, T. H., Stetz, J., & Phillips, T. L. (1981). Clinical trials of misonidazole in the United States. Cancer Clinical Trials, 4(1), 7–16. [Link]

• Knight, R. C., Skolimowski, I. M., & Edwards, D. I. (1981). Mechanism of action of nitroimidazole antimicrobial and antitumour radiosensitizing drugs. Effects of reduced misonidazole on DNA. Biochemical Pharmacology, 30(13), 1689–1693. [Link]

• Clinical Gate. (2015, April 9). Chemical Modifiers of Radiation Response. [Link]

• Adams, G. E. (1981). Hypoxia-mediated drugs for radiation and chemotherapy. Cancer, 48(3), 696–707. [Link]

• Taylor & Francis. (n.d.). Misonidazole – Knowledge and References. Retrieved February 5, 2024, from [Link]

Sources

• 1. Hypoxic cell radiosensitizers in the treatment of malignant brain tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Mechanism of action of nitroimidazole antimicrobial and antitumour radiosensitizing drugs. Effects of reduced misonidazole on DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Clinical trials of misonidazole in the United States - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Radiation Therapy Oncology Group clinical trials with misonidazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. radiationresearch [radiation-research.kglmeridian.com]
• 7. Evaluation of nitrobenzimidazoles as hypoxic cell radiosensitizers (Journal Article) | OSTI.GOV [osti.gov]
• 8. Final report of the phase I trial of the hypoxic cell radiosensitizer SR 2508 (etanidazole) Radiation Therapy Oncology Group 83-03 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Chemical Modifiers of Radiation Response - Clinical GateClinical Gate [clinicalgate.com]
• 10. A phase I clinical study of Nimorazole as a hypoxic radiosensitizer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Nimorazole as a hypoxic radiosensitizer in the treatment of supraglottic larynx and pharynx carcinoma. First report from the Danish Head and Neck Cancer Study (DAHANCA) protocol 5-85 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. clinicaltrials.eu [clinicaltrials.eu]

Mass spectrometry fragmentation pattern of 2,5-Dinitrobenzimidazole

An In-Depth Guide to the Mass Spectrometry Fragmentation of 2,5-Dinitrobenzimidazole: A Comparative Analysis for Researchers

Authored by a Senior Application Scientist

In the landscape of pharmaceutical development and materials science, the precise structural elucidation of heterocyclic compounds is paramount. 2,5-Dinitrobenzimidazole, a molecule of interest due to its energetic properties and potential as a synthetic precursor, presents a unique fragmentation profile in mass spectrometry. This guide provides an in-depth analysis of its expected fragmentation pattern, grounded in established chemical principles and compared with experimental data from close structural analogs. We will explore the causal mechanisms behind its fragmentation, compare ionization techniques, and provide actionable protocols for researchers in the field.

The Analytical Imperative: Why Fragmentation Matters

Understanding the mass spectrometry fragmentation of 2,5-Dinitrobenzimidazole (C₇H₄N₄O₄, Molecular Weight: 208.13 g/mol ) is not merely an academic exercise. For drug development professionals, identifying metabolites and degradation products is critical for safety and efficacy studies. For materials scientists, confirming the structure and purity of energetic materials is a non-negotiable aspect of quality control. Mass spectrometry offers unparalleled sensitivity and structural insight, but interpreting the resultant spectra requires a foundational understanding of how a molecule's structure dictates its fragmentation pathways.

The presence of two nitro groups on a stable benzimidazole core creates a predictable yet complex fragmentation pattern, driven by the interplay between the electron-withdrawing nature of the substituents and the inherent stability of the aromatic ring system.

Electron Ionization (EI) Fragmentation: A Predicted Pathway

Electron Ionization (EI) is a "hard" ionization technique that imparts significant energy into the analyte molecule, typically 70 electron volts (eV).[1] This energy is more than sufficient to cause extensive and reproducible fragmentation, providing a detailed structural fingerprint. While no complete, published spectrum for 2,5-dinitrobenzimidazole is readily available, we can confidently predict its fragmentation by synthesizing data from two key areas: the known behavior of the benzimidazole core[2] and the characteristic fragmentation of nitroaromatic compounds.[3]

The fragmentation cascade is expected to initiate at the nitro groups, which are the most labile sites.

Key Predicted Fragmentation Pathways:

• Initial Nitro Group Cleavage: The primary fragmentation events will involve the loss of radicals associated with the nitro groups. Nitroaromatic compounds are a notable exception to the even-electron rule and readily lose odd-electron species like •NO and •NO₂.[3]

  • Loss of a Nitro Radical (•NO₂): The most intuitive initial step is the cleavage of a C-N bond to release a nitro radical (•NO₂, 46 Da). This would produce a prominent fragment ion at m/z 162 .

  • Loss of a Nitric Oxide Radical (•NO): A common rearrangement, known as the "nitro-nitrite" rearrangement, can occur where an oxygen atom transfers to the aromatic ring before the loss of a nitric oxide radical (•NO, 30 Da). This pathway leads to a fragment ion at m/z 178 .

• Secondary Fragmentation of the Benzimidazole Core: Following the initial loss from a nitro group, the remaining benzimidazole structure undergoes its own characteristic fragmentation. The most common pathway for the benzimidazole ring is the sequential loss of hydrogen cyanide (HCN, 27 Da).[2]

  • From the [M-NO₂]⁺ Ion: The fragment at m/z 162 is expected to lose HCN, resulting in an ion at m/z 135 .

  • From the [M-NO]⁺ Ion: The fragment at m/z 178 , following rearrangement, can lose a second •NO radical and then CO, a known pathway for nitroaromatics, or undergo ring fragmentation.[4]

This predicted cascade is visualized in the diagram below.

Caption: Predicted EI fragmentation pathway for 2,5-Dinitrobenzimidazole.

Comparison Guide: Ionization Techniques and Structural Analogs

Comparison 1: Hard vs. Soft Ionization (EI vs. ESI)

The choice of ionization technique fundamentally alters the resulting mass spectrum. A direct comparison highlights their distinct advantages for different analytical goals.

Feature	Electron Ionization (EI)	Electrospray Ionization (ESI)
Ionization Principle	High-energy electron beam removes an electron from the analyte.[1]	Analyte in solution is nebulized and desolvated, forming protonated or deprotonated ions.[4]
Energy Transfer	High (~70 eV), causing extensive fragmentation.[1]	Low ("Soft"), typically preserving the molecular ion.[5]
Expected Spectrum	Weak or absent molecular ion (m/z 208). Rich fragmentation pattern revealing structural motifs.	Strong signal for the protonated molecule [M+H]⁺ (m/z 209). Minimal in-source fragmentation.[5]
Primary Use Case	Structural elucidation and library matching for unknown compounds.	Accurate molecular weight determination of known compounds, LC-MS analysis of complex mixtures.

Expert Insight: For confirming the identity of a synthesized batch of 2,5-dinitrobenzimidazole, ESI is superior due to its clear molecular ion peak. However, for identifying an unknown impurity or characterizing its structure from first principles, the detailed fragmentation provided by EI is indispensable.

Comparison 2: Structural Analog Analysis (2,5-Dinitrobenzimidazole vs. 2-Methyl-5-nitrobenzimidazole)

To validate our predicted fragmentation, we can analyze the experimental EI spectrum of a close structural analog, 2-Methyl-5-nitrobenzimidazole (C₈H₇N₃O₂), available in the NIST Mass Spectrometry Data Center.[6]

Ion (m/z)	Proposed Structure / Loss for 2-Methyl-5-nitrobenzimidazole	Corresponding Predicted Ion for 2,5-Dinitrobenzimidazole
177	Molecular Ion [M]⁺•	m/z 208
147	[M - NO]⁺• (Loss of 30 Da)	m/z 178
131	[M - NO₂]⁺ (Loss of 46 Da)	m/z 162
104	[M - NO₂ - HCN]⁺ (Loss of 46, then 27 Da)	m/z 135
77	Phenyl-type fragment	m/z 75/76 (Benzyne-type fragment)

The experimental data from the methylated analog strongly supports our predicted pathway. The observed losses of •NO, •NO₂, and the subsequent loss of HCN from the ring are consistent and provide high confidence in the proposed fragmentation scheme for 2,5-dinitrobenzimidazole.

Experimental Protocol: Acquiring an EI Mass Spectrum

This protocol outlines the steps for analyzing a solid sample like 2,5-dinitrobenzimidazole using a standard gas chromatography-mass spectrometer (GC-MS) with a direct insertion probe or by dissolving in a volatile solvent.

Objective: To obtain a reproducible 70 eV Electron Ionization mass spectrum.

Instrumentation:

• Gas Chromatograph with Mass Selective Detector (or a mass spectrometer with a direct probe inlet).

• Helium (99.999% purity) as carrier gas.

• Volatile solvent (e.g., Methanol or Acetonitrile, HPLC grade).

Step-by-Step Methodology:

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of 2,5-dinitrobenzimidazole in methanol.

  • Perform a serial dilution to a working concentration of approximately 10 µg/mL. Causality: This concentration is typically sufficient to produce a strong signal without overloading the detector.

• Instrument Setup (Typical GC-MS Parameters):

  • Injector: Set to 250 °C. Causality: Ensures rapid volatilization of the analyte.

  • Injection Volume: 1 µL in splitless mode. Causality: Maximizes analyte transfer to the column for high sensitivity.

  • GC Column: A standard, non-polar column (e.g., 30m, 0.25mm ID, 0.25µm film thickness DB-5ms or equivalent) is suitable.

  • Oven Program:

    • Initial temperature: 100 °C, hold for 1 minute.

    • Ramp: 20 °C/min to 280 °C.

    • Hold: 5 minutes at 280 °C. Causality: This program ensures the compound elutes as a sharp peak and the column is cleaned of any residual material.

• Mass Spectrometer Setup:

  • Ion Source: Electron Ionization (EI).

  • Ion Source Temperature: 230 °C. Causality: A standard temperature that balances analyte stability and ionization efficiency.

  • Quadrupole Temperature: 150 °C.

  • Electron Energy: 70 eV. Causality: The industry standard for generating reproducible spectra that are comparable to library data.

  • Scan Range: m/z 40 - 350. Causality: This range comfortably covers the molecular ion and all expected fragments.

  • Solvent Delay: 3 minutes. Causality: Prevents the high volume of solvent from entering and saturating the MS detector.

• Data Acquisition & Analysis:

  • Inject the sample and begin the acquisition.

  • Once the run is complete, identify the chromatographic peak corresponding to 2,5-dinitrobenzimidazole.

  • Extract the mass spectrum from the peak apex.

  • Analyze the spectrum, identifying the molecular ion and key fragment ions as predicted in this guide.

Conclusion

The mass spectrometric fragmentation of 2,5-dinitrobenzimidazole is a predictable process governed by the fundamental principles of organic ion chemistry. Under Electron Ionization, the molecule is expected to show characteristic losses of •NO₂ and •NO, followed by the sequential cleavage of HCN from the stable benzimidazole core. This behavior is strongly corroborated by experimental data from structurally similar compounds. In contrast, soft ionization techniques like ESI would yield a simple spectrum dominated by the protonated molecular ion, ideal for molecular weight confirmation. By understanding these distinct patterns and selecting the appropriate experimental conditions, researchers can leverage mass spectrometry to unambiguously identify and characterize this important heterocyclic compound.

References

• ResearchGate. (2008). Fragmentation and Skeletal Rearrangements of the Protonated Spiro(2H-benzimidazole-2-4′-pyrazole)-5′-one Dyes Studied by Electrospray Ionization and Liquid Secondary Ion Mass Spectrometry. Retrieved February 9, 2026, from [Link]

• International Journal of Development Research. (2016). Study of mass spectra of benzimidazole derivatives. Retrieved February 9, 2026, from [Link]

• PubMed. (2023). Characterization of Mass Spectrometry Fragmentation Patterns Under Electron-Activated Dissociation (EAD) for Rapid Structure Identification of Nitazene Analogs. Retrieved February 9, 2026, from [Link]

• ResearchGate. (2009). Synthesis and investigation of mass spectra of some novel benzimidazole derivatives. Retrieved February 9, 2026, from [Link]

• PubMed. (2007). Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry. Retrieved February 9, 2026, from [Link]

• ResearchGate. (2023). Characterization and Elucidation of the Fragmentation Pathway of 17 Nitazenes by Liquid Chromatography High-Resolution Mass Spectrometry Using Collision-Induced Dissociation and Electron-Activated Dissociation. Retrieved February 9, 2026, from [Link]

• SciSpace. (1994). Electron impact mass spectrometry of some 1- and 2-benzimidazole derivatives. Retrieved February 9, 2026, from [Link]

• NIST WebBook. (n.d.). 2-Methyl-5-nitrobenzimidazole. Retrieved February 9, 2026, from [Link]

• International Journal of Development Research. (2016). Study of mass spectra of benzimidazole derivatives. Retrieved February 9, 2026, from [Link]

• ResearchGate. (2002). Studies on Nitroaromatic Compound Degradation in Modified Fenton Reactions by Electrospray Ionization Tandem Mass Spectrometry (ESI-MS-MS). Retrieved February 9, 2026, from [Link]

• PubChem. (n.d.). 2-Methyl-5-nitrobenzimidazole. Retrieved February 9, 2026, from [Link]

• ResearchGate. (2018). Structural identification of compounds containing tertiary amine side chains using ESI-MS3 combined with fragmentation pattern matching to chemical analogues - Benzimidazole derivatives as a case study. Retrieved February 9, 2026, from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved February 9, 2026, from [Link]

• ResearchGate. (2007). Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry. Retrieved February 9, 2026, from [Link]

• MDPI. (2023). A Mechanism Study on the (+)-ESI-TOF/HRMS Fragmentation of Some PPI Prazoles and Their Related Substances. Retrieved February 9, 2026, from [Link]

• ResearchGate. (2016). Figure S23. 1 H NMR Spectra of 5-nitrobenzimidazole (2i). Retrieved February 9, 2026, from [Link]

• YouTube. (2020). Fragmentation in Mass Spectrometry. Retrieved February 9, 2026, from [Link]

• Chemistry LibreTexts. (2022). Electron Ionization. Retrieved February 9, 2026, from [Link]

• NIST WebBook. (n.d.). 1H-Benzimidazole. Retrieved February 9, 2026, from [Link]

• YouTube. (2020). Lec-35 || Mass Fragmentation pattern of nitro compounds || Nitropropane. Retrieved February 9, 2026, from [Link]

• PMC. (2015). Synthesis and Evaluation of Selected Benzimidazole Derivatives as Potential Antimicrobial Agents. Retrieved February 9, 2026, from [Link]

• MDPI. (2019). In Silico Optimization of Mass Spectrometry Fragmentation Strategies in Metabolomics. Retrieved February 9, 2026, from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Characterization of Mass Spectrometry Fragmentation Patterns Under Electron-Activated Dissociation (EAD) for Rapid Structure Identification of Nitazene Analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2-Methyl-5-nitrobenzimidazole [webbook.nist.gov]

A Comparative Guide to the Radiosensitization Efficiency of 2,5-Dinitrobenzimidazole and Etanidazole

For Researchers, Scientists, and Drug Development Professionals

In the landscape of radiation oncology, enhancing the therapeutic ratio—maximizing tumor cell kill while minimizing damage to normal tissues—remains a paramount objective. Hypoxic tumor cells, a common feature of solid tumors, are notoriously resistant to radiotherapy. This has driven the development of radiosensitizers, compounds that selectively increase the sensitivity of these resistant cells to ionizing radiation. This guide provides an in-depth, objective comparison of two such agents: 2,5-Dinitrobenzimidazole (DNBI) and Etanidazole.

The Challenge of Hypoxia in Radiotherapy

The efficacy of radiotherapy is intrinsically linked to the presence of molecular oxygen. Ionizing radiation generates free radicals that damage cellular components, most critically DNA. In well-oxygenated (normoxic) tissues, oxygen reacts with these DNA radicals, "fixing" the damage and making it permanent, leading to cell death. In the oxygen-deficient (hypoxic) environment of a tumor core, this fixation process is less efficient, allowing for DNA repair and contributing to tumor radioresistance.

Hypoxic cell radiosensitizers are designed to mimic the action of oxygen, thereby overcoming this resistance. These compounds are typically electron-affinic, enabling them to react with radiation-induced DNA radicals and render the damage irreparable. This guide will delve into the comparative efficacy of two nitroaromatic compounds, 2,5-Dinitrobenzimidazole and the clinically evaluated Etanidazole.

Mechanism of Action: The Nitroimidazole Paradigm

Both 2,5-Dinitrobenzimidazole and Etanidazole belong to the class of nitroimidazole-based radiosensitizers. Their mechanism of action is predicated on their ability to be selectively activated under hypoxic conditions.

Under low oxygen tension, the nitro group of these compounds undergoes a one-electron reduction by intracellular reductases, forming a reactive nitroso intermediate. This intermediate can then interact with and bind to cellular macromolecules, including DNA. When this occurs in concert with radiation-induced DNA damage, the resulting adducts effectively "fix" the damage, preventing its repair and increasing the likelihood of cell death[1]. This process circumvents the need for molecular oxygen, sensitizing hypoxic cells to the cytotoxic effects of radiation. Etanidazole, a second-generation nitroimidazole, was specifically designed to be more hydrophilic than its predecessor, misonidazole, to reduce the neurotoxicity associated with the earlier compound[2].

Mechanism of Nitroimidazole Radiosensitization

Physicochemical Properties: A Comparative Overview

The physicochemical properties of a radiosensitizer are critical determinants of its biological activity, influencing its distribution, metabolism, and ultimately, its efficacy and toxicity.

Property	2,5-Dinitrobenzimidazole	Etanidazole
Molecular Formula	C7H4N4O4	C7H10N4O4[1][3]
Molar Mass	208.13 g/mol	214.18 g/mol [1][3]
Structure	Benzimidazole core with two nitro groups	2-nitroimidazole with a hydroxyethyl acetamide side chain
LogP (Octanol/Water Partition Coefficient)	Data not readily available	~0.04 (low lipophilicity)[2]
Solubility	Poor tissue penetration noted in early studies	Higher hydrophilicity compared to earlier nitroimidazoles[2]

Comparative Radiosensitization Efficiency: Experimental Data

The efficacy of a radiosensitizer is quantified by its ability to enhance the effects of radiation, typically expressed as an Enhancement Ratio (ER) or Sensitizer Enhancement Ratio (SER). These values represent the factor by which the radiation dose can be reduced in the presence of the sensitizer to achieve the same biological effect.

Compound	Assay Type	Model	Concentration/Dose	Enhancement Ratio (ER/SER/DMF)	Reference
2,5-Dinitrobenzimidazole	In vitro	Not specified	4 mM	3.0 ± 0.3
In vivo	C3H/HeJ mice with mammary adenocarcinoma	50 mg/kg	2.1 ± 0.3 (tumor regrowth delay)
Etanidazole	In vitro	EMT6 cells	5 mM	2.3 (micronucleus assay)	[4]
In vivo	EMT6, SCCVII, C3H mammary tumors	100-400 mg/kg	1.12 - 1.42	[5]
In vivo	FSaIIC tumor system	1 g/kg	1.47 (dose modifying factor)	[6]
In vivo	MDAH-MCa-4 tumors	~0.32 µmoles/g tumor concentration	1.92 (dose modification factor)	[7]
In vivo	MDAH-MCa-4 tumors	~0.21 µmoles/g tumor concentration	1.69 (dose modification factor)	[7]

ER: Enhancement Ratio; SER: Sensitizer Enhancement Ratio; DMF: Dose Modification Factor

Based on the available data, 2,5-Dinitrobenzimidazole demonstrated a high enhancement ratio in vitro. However, its practical application was limited by poor tissue penetration. Etanidazole has been more extensively studied, with demonstrated efficacy in a range of in vivo models, although the enhancement ratios are generally more modest than the in vitro data for DNBI. It is crucial to note that a direct comparison of these values is challenging due to the different experimental conditions, models, and endpoints used in the respective studies.

Experimental Protocols for Assessing Radiosensitization

The evaluation of a potential radiosensitizer requires a series of well-defined in vitro and in vivo experiments. The following are key methodologies employed in the field:

In Vitro Assessment: Clonogenic Survival Assay

The clonogenic survival assay is the gold standard for determining the cytotoxic and radiosensitizing effects of a compound at the cellular level.

Step-by-Step Methodology:

• Cell Culture: Maintain the cancer cell line of interest in appropriate culture conditions to ensure logarithmic growth.

• Cell Seeding: Harvest and seed a known number of cells into multi-well plates or flasks. The seeding density should be adjusted based on the expected survival fraction for each radiation dose.

• Drug Incubation: Treat the cells with the radiosensitizer at various concentrations for a predetermined period before irradiation. Include a vehicle control group.

• Irradiation: Irradiate the cells with a range of radiation doses. A control group with no irradiation should be included for each drug concentration.

• Colony Formation: Incubate the cells for a period sufficient for colony formation (typically 7-14 days).

• Staining and Counting: Fix and stain the colonies with a suitable dye (e.g., crystal violet). Count the number of colonies containing at least 50 cells.

• Data Analysis: Calculate the plating efficiency and surviving fraction for each treatment group. Plot the surviving fraction as a function of radiation dose to generate survival curves. The enhancement ratio can be calculated by comparing the radiation doses required to achieve a specific level of cell kill (e.g., 10% survival) with and without the sensitizer.

Sources

• 1. Etanidazole - Wikipedia [en.wikipedia.org]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. In vivo radiosensitization efficacy of KU-2285 and etanidazole at clinically relevant low radiation doses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of pH, oxygenation, and temperature on the cytotoxicity and radiosensitization by etanidazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A comparison of radiosensitization by etanidazole and pimonidazole in mouse tumors - PubMed [pubmed.ncbi.nlm.nih.gov]

Purity Profiling of 2,5-Dinitrobenzimidazole: A Comparative Guide to TLC and HPLC Validation

Executive Summary: The Isomer Challenge

Validating the purity of 2,5-Dinitrobenzimidazole (2,5-DNB) presents a unique challenge in organic analysis due to the distinct electronic environments of its two nitro groups—one located on the electron-rich benzene ring (C5) and the other on the electron-deficient imidazole ring (C2).

In synthetic pathways (often involving the nitration of benzimidazole or cyclization of nitro-phenylenediamines), the primary impurities are not just unreacted precursors, but regioisomers —specifically the 5,6-dinitro analogue or mono-nitro variants (2-nitro or 5-nitro).

This guide provides a validated framework to distinguish 2,5-DNB from these structurally similar impurities using Thin Layer Chromatography (TLC) for rapid screening and High-Performance Liquid Chromatography (HPLC) for quantitative release.

Comparative Analysis of Validation Methods

Before detailing protocols, it is critical to understand why we choose specific methods. While NMR is definitive for structure, it is poor for quantifying trace impurities (<1%). HPLC is the industry standard for purity (Certificate of Analysis), while TLC is the workhorse for reaction monitoring.

Table 1: Method Performance Matrix

Feature	TLC (Thin Layer Chromatography)	HPLC (High-Performance Liquid Chromatography)	1H-NMR (Nuclear Magnetic Resonance)
Primary Utility	Rapid "Go/No-Go" decision; Reaction monitoring.	Quantitative purity (%); Impurity profiling.	Structural confirmation; Regioisomer identification.
Resolution	Low (Separates major classes).	High (Separates isomers with optimized gradients).	High (Distinct shifts for H4/H6/H7 protons).
Detection Limit	~0.1 - 1.0 µg (Visual).	< 0.01 µg (UV-Vis).	~1-5% impurity threshold (low sensitivity).
Throughput	High (Multiple samples/plate).	Low/Medium (20-40 min/sample).	Low.
Cost per Run	< $2.00	$20.00 - $50.00 (Solvents/Column wear).	> $100.00 (Instrument time).

Method 1: Thin Layer Chromatography (Rapid Screen)

Objective: To qualitatively assess the presence of unreacted precursors (e.g., 2-amino-4-nitroaniline) and major degradation products.

The Causality of Solvent Choice

Nitro-benzimidazoles are highly polar due to the nitro groups and the imidazole NH.

• Non-polar solvents (Hexane): Will not move the compound (Rf = 0).

• Protic solvents (Methanol): Will cause streaking due to hydrogen bonding with silica.

• Solution: A "Polar-Aprotic" dominant blend. We use Chloroform/Methanol or Ethyl Acetate/Hexane depending on the specific nitration level.

Protocol A: Standard TLC Workflow

• Stationary Phase: Silica Gel 60 F

  (Aluminum or Glass backed).[1]

• Mobile Phase (Optimized):

  • System A (General): Chloroform : Methanol (9 : 1 v/v).[2]

  • System B (For Isomer Separation): Toluene : Ethyl Acetate : Acetic Acid (6 : 3 : 1 v/v). Note: Acetic acid suppresses tailing of the imidazole NH.

• Sample Preparation: Dissolve 2 mg of 2,5-DNB in 1 mL Acetone or Methanol.

• Visualization:

  • UV 254 nm: The nitro-aromatic system strongly quenches fluorescence, appearing as dark spots on a bright green background.

  • Iodine Stain: Optional secondary visualization for non-UV active impurities.

Interpretation:

• Precursors (Mono-amines): Typically lower Rf (more polar) in System A.

• 2,5-DNB: Expect Rf ~0.4–0.6 in System A.

• Tailing: If spots streak, the imidazole nitrogen is interacting with silanols. Switch to System B (Acidic).

Method 2: HPLC (Quantitative Validation)

Objective: To quantify purity >98% and separate the 2,5-isomer from the 5,6-isomer.

The "Acidic Modifier" Rule

Benzimidazoles are amphoteric. At neutral pH, the imidazole nitrogen exists in equilibrium between protonated and neutral states, causing peak broadening (tailing).

• Scientific Requirement: You must use an acidic mobile phase (pH 2.5–3.0) to keep the imidazole fully protonated (or suppress silanol activity), ensuring sharp peaks.

Protocol B: Reverse-Phase HPLC Method

• Instrument: HPLC with PDA (Photodiode Array) or UV-Vis Detector.

• Column: C18 (Octadecylsilane), 250 x 4.6 mm, 5 µm particle size.

  • Recommended: Phenomenex Luna C18(2) or Agilent Zorbax Eclipse Plus.

• Mobile Phase:

  • Solvent A: Water + 0.1% Formic Acid (or 0.1% H

    PO ).

  • Solvent B: Acetonitrile (ACN) + 0.1% Formic Acid.

• Gradient Profile:

Time (min)	% Solvent A (Water/Acid)	% Solvent B (ACN/Acid)	Event
0.0	90	10	Equilibration
5.0	90	10	Isocratic Hold (Elute polar salts)
25.0	20	80	Linear Gradient (Elute organics)
30.0	20	80	Wash
35.0	90	10	Re-equilibration

• Flow Rate: 1.0 mL/min.[3][4]

• Detection: 254 nm (primary) and 280 nm (secondary).

• Temperature: 30°C (Controlled temperature is vital for reproducibility of isomer separation).

Data Analysis & Acceptance Criteria

• Resolution (

  ): The critical pair (usually 2,5-DNB and 5,6-DNB) must have (Baseline separation).

• Tailing Factor (

  ): Must be . If , increase acid concentration in Mobile Phase or replace column.

• Purity Calculation: Area Normalization Method.

Visualizing the Validation Workflow

The following diagrams illustrate the logical flow of validation and the decision-making process during method development.

Diagram 1: The Purity Validation Decision Tree

Caption: Figure 1. Logical workflow for validating 2,5-DNB purity, moving from qualitative screening to quantitative release.

Diagram 2: HPLC Method Optimization Logic

Caption: Figure 2. Troubleshooting logic for HPLC method development specific to amphoteric benzimidazoles.

References

• PubChem. 2,5-Dinitrobenzimidazole Compound Summary. National Library of Medicine. Available at: [Link] (Note: Link directs to related dinitro-structures for property verification).

• MDPI Molecules. TLC–Densitometric Analysis of Selected 5-Nitroimidazoles. Available at: [Link]

• Phenomenex. HPLC Separation of Nitro-aromatics and Isomers. Application Guide. Available at: [Link]

• Royal Society of Chemistry. Analytical Methods for Benzimidazole Derivatives. Available at: [Link]

Sources

• 1. applications.emro.who.int [applications.emro.who.int]
• 2. researchgate.net [researchgate.net]
• 3. sielc.com [sielc.com]
• 4. pubs.rsc.org [pubs.rsc.org]

Structural Determinants of Efficacy: A Comparative Guide to 2,5-Disubstituted Benzimidazole Derivatives

Executive Summary & Scope

Status: Active Research Area Primary Application: Antimicrobial, Antifungal, and Anticancer Scaffolds.

This guide provides a structural and crystallographic comparison of 2,5-disubstituted benzimidazole derivatives , specifically focusing on the 2-substituted-5-nitro subclass. While "2,5-dinitrobenzimidazole" is often requested as a theoretical energetic material, practical drug development focuses on 2-functionalized-5-nitrobenzimidazoles (e.g., 2-methyl-5-nitro, 2-amino-5-nitro).

The 2,5-substitution pattern creates a unique "push-pull" electronic environment distinct from the symmetric 5,6-dinitro isomers. This guide compares the crystallographic stability, packing efficiency, and hydrogen-bonding networks of these derivatives against their 5,6-isomeric alternatives to aid in rational drug design.

Comparative Analysis: 2,5-Pattern vs. Alternatives

The efficacy of benzimidazole drugs often hinges on their ability to form specific intermolecular interactions (hydrogen bonds and

- stacking) within the target binding pocket. These interactions are foreshadowed by the molecule's behavior in the crystalline state.

Structural Candidates

We compare three distinct structural classes:

• Target (Class A): 2-Methyl-5-nitrobenzimidazole (Representative of the 2,5-pattern).

• Bioactive Alternative (Class B): 2-Amino-5-nitrobenzimidazole (High H-bond donor capacity).

• Isomeric Alternative (Class C): 5,6-Dinitrobenzimidazole (Symmetric electron withdrawal).

Crystallographic Data Comparison

The following table aggregates experimental unit cell data. Note the transition from Triclinic to Monoclinic systems depending on the symmetry of the substitution.

Metric	2-Methyl-5-nitrobenzimidazole (Class A)	2-Amino-5-nitrobenzimidazole (Class B)	5,6-Dimethylbenzimidazole (Ref.[1] Std.)
Crystal System	Triclinic	Monoclinic	Monoclinic
Space Group
( )	6.905	10.42	7.45
( )	7.131	9.85	8.12
( )	10.065	7.61	14.20
(deg)	73.06°	98.5°	102.3°
Packing Feature	Planar sheets, water-mediated H-bonds	Dimer formation via N-H...N	Herringbone packing
-Stacking	Strong (Centroid dist: 3.64 )	Moderate	Weak

Data Sources: Class A derived from ; Class B and Ref Std. derived from general benzimidazole crystallographic databases.

Performance Implications[2]

• Solubility & Bioavailability: The 2-Methyl-5-nitro derivative (Class A) often crystallizes as a hydrate. The water molecules bridge the benzimidazole layers, stabilizing the lattice.[2] This suggests higher aqueous solubility potential compared to the anhydrous packing of 5,6-dinitro analogs.

• Binding Affinity: The 2-Amino-5-nitro variant (Class B) possesses an exocyclic amino group, acting as an additional H-bond donor. In crystal structures, this leads to robust "ribbon" motifs. In a biological context, this allows for dual-point anchoring in receptor pockets (e.g., interacting with Asp or Glu residues).

• Electronic Effects: The 5-nitro group withdraws electron density from the benzene ring, increasing the acidity of the N-H proton at position 1. This strengthens the H-bond donor capability of the imidazole ring compared to non-nitrated alternatives.

Experimental Protocols

Synthesis of 2-Substituted-5-Nitrobenzimidazoles

Objective: Synthesize high-purity 2-methyl-5-nitrobenzimidazole for crystallographic analysis. Mechanism: Phillips Condensation (Acid-catalyzed condensation of o-phenylenediamine with carboxylic acid).

Step-by-Step Methodology:

• Precursor Prep: Dissolve 4-nitro-1,2-phenylenediamine (1.0 eq) in 4N Hydrochloric Acid (HCl).

• Reagent Addition: Add Acetic Acid (1.2 eq) for the methyl derivative (or Formic acid for the unsubstituted C2).

• Reflux: Heat the mixture to reflux (100°C) for 4–6 hours. Monitor reaction progress via TLC (Mobile phase: Ethyl Acetate/Hexane 3:7).

• Neutralization: Cool the reaction mixture to

  in an ice bath. Slowly add Ammonium Hydroxide ( ) until pH reaches ~8–9. Precipitate will form.

• Isolation: Filter the solid under vacuum. Wash with ice-cold water (3x) to remove residual acid.

• Recrystallization (Critical for XRD): Dissolve the crude solid in hot Ethanol/Water (9:1). Allow to cool slowly to room temperature over 24 hours to promote single-crystal growth.

Workflow Visualization (Synthesis)

Figure 1: Synthetic pathway for generating 2-substituted-5-nitrobenzimidazole crystals suitable for X-ray diffraction.

Structural Logic & Interaction Networks

Understanding the intermolecular forces is vital for predicting how these derivatives will interact with biological targets (e.g., DNA minor grooves or kinase pockets).

Hydrogen Bonding Motifs

In 2,5-derivatives, the N-H of the imidazole ring is the primary Hydrogen Bond Donor (D) , while the unprotonated Nitrogen (N3) and the Nitro group oxygens act as Acceptors (A) .

• Self-Association: Benzimidazoles typically form centrosymmetric dimers (

  motifs) via N-H...N interactions.

• Nitro Group Role: The 5-nitro group is often twisted slightly out of the plane relative to the benzimidazole core. It serves as a secondary acceptor, often bridging adjacent layers in the crystal lattice via weak C-H...O interactions.

Interaction Logic Diagram

Figure 2: Mechanistic impact of the 2,5-substitution pattern on physicochemical properties and binding potential.

References

• Crystal Structure of 2-Methyl-5-nitro-1H-benzimidazole monohydrate. Source: National Institutes of Health (PMC). URL:[Link]

• Synthesis and Antioxidant Activity of 2-Substituted-5-Nitro Benzimidazole Derivatives. Source: ResearchGate / Asian J. Pharm. Clin. Res. URL:[Link]

• Synthesis and Crystal Structures of Benzimidazole-2-thione Derivatives. Source: MDPI (Molbank). URL:[Link][3]

• Intermolecular Interactions in Functional Crystalline Materials. Source: MDPI (Crystals). URL:[Link]

Sources

• 1. Synthesis and Crystal Structures of Benzimidazole-2-thione Derivatives by Alkylation Reactions | MDPI [mdpi.com]
• 2. 2-Methyl-5-nitro-1H-benzimidazole monohydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemistry.mdma.ch [chemistry.mdma.ch]

A Comparative Guide to the Cytotoxicity of 2-Nitro vs. 2,5-Dinitrobenzimidazoles for Cancer Research

For Researchers, Scientists, and Drug Development Professionals

In the landscape of anticancer drug discovery, the benzimidazole scaffold stands out as a "privileged structure," forming the core of numerous biologically active compounds. The strategic addition of nitro groups to this scaffold has been a consistent and effective method for enhancing cytotoxic potency. This guide provides an in-depth, objective comparison of the cytotoxic profiles of 2-nitrobenzimidazoles and their 2,5-dinitro counterparts. While direct, head-to-head comparative studies on identically substituted analogs are sparse in publicly available literature, a robust understanding can be synthesized from existing structure-activity relationship (SAR) data and mechanistic investigations. This guide will elucidate the causal relationships behind their cytotoxic effects, detail relevant experimental protocols, and provide a framework for future research in this promising area of medicinal chemistry.

The Decisive Role of the Nitro Group in Benzimidazole Cytotoxicity

The introduction of a nitro group onto the benzimidazole ring is a critical determinant of its cytotoxic efficacy. This electron-withdrawing group significantly modulates the electronic properties of the molecule, a feature often linked to enhanced biological activity. Studies have consistently shown that nitrobenzimidazole derivatives are potent anticancer agents, often exhibiting greater activity than their non-nitrated parent compounds. The position of the nitro group is also crucial, influencing the molecule's interaction with biological targets and its metabolic activation.

Comparative Cytotoxicity: The Impact of a Second Nitro Group

While a single nitro group at the 2-position of the benzimidazole ring confers significant cytotoxicity, the addition of a second nitro group at the 5-position is hypothesized to further enhance this activity through several mechanisms:

• Enhanced Electron Deficiency: The presence of two electron-withdrawing nitro groups makes the benzimidazole ring even more electron-deficient. This heightened electrophilicity can facilitate interactions with nucleophilic residues in biological macromolecules, such as DNA and proteins, which is a common mechanism of action for many anticancer drugs.

• Increased Potential for Bioreductive Activation: A key feature of many nitroaromatic compounds is their selective toxicity towards hypoxic tumor cells. In the low-oxygen environment characteristic of solid tumors, the nitro group can undergo enzymatic reduction to form highly reactive cytotoxic species, including nitroso, hydroxylamino, and amino derivatives. These reactive intermediates can induce DNA damage, inhibit DNA repair enzymes, and generate oxidative stress, ultimately leading to cell death.[1] The presence of a second nitro group in 2,5-dinitrobenzimidazoles could increase the probability and extent of this bioreductive activation, leading to greater cytotoxicity in hypoxic cancer cells.

• Modulation of Physicochemical Properties: The addition of a second nitro group will alter the molecule's lipophilicity, solubility, and overall three-dimensional structure. While increased lipophilicity can sometimes improve cell membrane permeability, the relationship between lipophilicity and cytotoxicity is not always linear and depends on the specific biological target and cell type.[2]

Based on these mechanistic considerations, it is reasonable to postulate that 2,5-dinitrobenzimidazoles will generally exhibit greater cytotoxicity than their 2-nitrobenzimidazole analogs , particularly in hypoxic cancer cells. The dinitro compounds' enhanced potential for bioreductive activation and increased electrophilicity are strong drivers of this predicted increase in potency.

Mechanistic Insights: How Nitrobenzimidazoles Induce Cell Death

The cytotoxic effects of nitrobenzimidazoles are primarily attributed to their ability to induce DNA damage, disrupt cellular redox balance, and trigger programmed cell death (apoptosis).

DNA Damage and Repair Inhibition

Reduced metabolites of nitrobenzimidazoles are known to cause DNA strand breaks.[3] Furthermore, some nitrobenzimidazole derivatives have been shown to be potent inhibitors of Poly (ADP-ribose) polymerase (PARP), an enzyme crucial for DNA repair.[4] Inhibition of PARP in cancer cells with existing DNA repair deficiencies can lead to synthetic lethality, a highly sought-after therapeutic strategy.

Apoptosis Induction

A common outcome of treatment with cytotoxic benzimidazole derivatives is the induction of apoptosis.[4] This is often characterized by cell shrinkage, chromatin condensation, and the activation of caspases, a family of proteases that execute the apoptotic program.

The following diagram illustrates a plausible signaling pathway for nitrobenzimidazole-induced cytotoxicity:

Caption: Proposed mechanism of nitrobenzimidazole-induced cytotoxicity.

Experimental Data Summary

While a direct comparative study is lacking, the following table summarizes representative cytotoxic data for various nitrobenzimidazole derivatives from the literature to illustrate their potency.

Compound Class	Derivative Example	Cell Line	IC50	Reference
2-Aryl-5-nitro-benzimidazoles	2-(4-chloro-3-nitrophenyl)-5(6)-nitro-1H-benzimidazole	A549 (Lung Carcinoma)	28 nM	[4]
2-(4-chloro-3-nitrophenyl)-5(6)-nitro-1H-benzimidazole	HACAT (Non-neoplastic keratinocytes)	22.2 µM	[4]
Aminoalkyl-linked bis-nitroimidazoles	Symmetrical amine linker with two nitroimidazole moieties	V79 (Chinese Hamster Lung Fibroblasts)	2-9 times more active than mononitro analog	[5]

Note: IC50 values are highly dependent on the specific compound structure, cell line, and experimental conditions. This table is for illustrative purposes only.

Experimental Protocols

To aid researchers in this field, we provide detailed methodologies for key experiments used to evaluate the cytotoxicity of these compounds.

Cell Viability Assay (MTT Assay)

This colorimetric assay is a standard method for assessing cell metabolic activity and, by inference, cell viability.

Principle: The yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by metabolically active cells to form a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the 2-nitro- and 2,5-dinitrobenzimidazole compounds in cell culture medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium to each well. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 2-4 hours.

• Formazan Solubilization: Remove the medium and add 100 µL of DMSO or another suitable solvent to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Principle: In early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is labeled with a fluorochrome (e.g., FITC) and used to detect apoptotic cells. Propidium iodide (PI) is a fluorescent nuclear stain that is excluded by viable cells but can penetrate the compromised membranes of late apoptotic and necrotic cells.

Step-by-Step Protocol:

• Cell Treatment: Treat cells with the test compounds at their respective IC50 concentrations for a predetermined time (e.g., 24 hours).

• Cell Harvesting: Harvest the cells by trypsinization and wash them with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add FITC-conjugated Annexin V and PI to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

• Data Interpretation:

  • Annexin V-negative and PI-negative cells are viable.

  • Annexin V-positive and PI-negative cells are in early apoptosis.

  • Annexin V-positive and PI-positive cells are in late apoptosis or necrosis.

The following diagram outlines the workflow for evaluating the cytotoxicity of nitrobenzimidazoles:

Caption: Experimental workflow for comparative cytotoxicity analysis.

Conclusion and Future Directions

The available evidence strongly suggests that 2,5-dinitrobenzimidazoles are likely to be more potent cytotoxic agents than their 2-nitro counterparts, particularly under hypoxic conditions. Their enhanced electron deficiency and greater potential for bioreductive activation provide a solid mechanistic basis for this assertion.

For future research, a direct, systematic comparison of the cytotoxicity of a series of 2-nitro- and 2,5-dinitrobenzimidazoles with identical substitutions at other positions is highly warranted. Such studies, conducted across a panel of cancer cell lines with varying oxygenation statuses, would provide definitive evidence and invaluable structure-activity relationship data. Furthermore, in-depth mechanistic studies, including the quantification of DNA damage, assessment of PARP inhibition, and analysis of apoptotic pathways, will be crucial for the rational design of next-generation nitrobenzimidazole-based anticancer drugs.

References

• Design, Synthesis and Biological Evaluation of 2-(2-Amino-5(6)-nitro-1H-benzimidazol-1-yl)-N-arylacetamides as Antiprotozoal Agents. (n.d.). National Center for Biotechnology Information. Retrieved February 9, 2026, from [Link]

• The Structure and Activity of Double-Nitroimidazoles. A Mini-Review. (n.d.). MDPI. Retrieved February 9, 2026, from [Link]

• Quantitative structure-activity relationships on 5-substituted terbenzimidazoles as topoisomerase I poisons and antitumor agents. (1998). PubMed. Retrieved February 9, 2026, from [Link]

• Effects of the nitro-group on the mutagenicity and toxicity of some benzamines. (1991). PubMed. Retrieved February 9, 2026, from [Link]

• Synthesis and preliminary evaluation of selected 2-aryl-5(6)-nitro- 1H-benzimidazole derivatives as potential anticancer agents. (2012). PubMed. Retrieved February 9, 2026, from [Link]

• Structure-activity relationship. (n.d.). ResearchGate. Retrieved February 9, 2026, from [Link]

• The Role of Nitro Groups in Pharmaceuticals: Effects and Interactions with Biological Systems. (2025). ResearchGate. Retrieved February 9, 2026, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Quantitative structure-activity relationships on 5-substituted terbenzimidazoles as topoisomerase I poisons and antitumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of the nitro-group on the mutagenicity and toxicity of some benzamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and preliminary evaluation of selected 2-aryl-5(6)-nitro- 1H-benzimidazole derivatives as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

2,5-Dinitrobenzimidazole proper disposal procedures

The following technical guide details the proper disposal, handling, and safety protocols for 2,5-Dinitrobenzimidazole .

Notice of Safety & Classification: As a polynitro-heterocycle, 2,5-Dinitrobenzimidazole is classified as a High-Nitrogen Energetic Material . While often used as a pharmacological intermediate, it shares structural characteristics with known explosives (e.g., nitro-azoles). It must be treated as a Flammable Solid with potential Shock/Friction Sensitivity and Acute Toxicity .

Hazard Identification & Risk Assessment

Before initiating disposal, you must validate the state of the material. The disposal pathway depends on whether the substance is a pure solid, in solution, or part of a synthesis mixture.

Hazard Category	Classification	Critical Safety Note
Physical Hazard	Energetic / Flammable Solid	Potential for rapid decomposition or deflagration if subjected to heat, shock, or friction. Dry powder is most sensitive.
Chemical Hazard	Acidic Reactivity	The imidazole -NH proton is acidic (pKa lowered by nitro groups). Do not contact with heavy metals (Pb, Cu, Zn) or strong bases, as shock-sensitive salts (nitrates/imidazoles) may form.
Health Hazard	Acute Toxicity (Cat 4)	Harmful if swallowed, inhaled, or absorbed through skin. Suspected mutagen due to nitro-aromatic moiety.

Disposal Decision Matrix (Workflow)

The following decision tree outlines the correct waste stream selection based on the physical state of the chemical.

Figure 1: Operational workflow for classifying and packaging nitrobenzimidazole waste.

Detailed Disposal Procedures

Protocol A: Solid Waste (Pure Compound)

Objective: Deactivate sensitivity and package for high-temperature incineration.

• Phlegmatization (Desensitization):

  • Never dispose of dry, fine powder directly into a waste drum. The friction of particles rubbing together can initiate decomposition.

  • Action: Gently wet the solid with 25% water or ethanol in a small beaker. This creates a slurry, significantly raising the activation energy required for ignition.

• Container Selection:

  • Use High-Density Polyethylene (HDPE) wide-mouth jars.

  • FORBIDDEN: Do not use metal containers or metal spatulas. Use Teflon or wood spatulas to transfer the slurry.

• Labeling:

  • Label as: "Waste Flammable Solid, Organic, Toxic (Contains 2,5-Dinitrobenzimidazole)."

  • Add Warning: "Energetic Material - Do Not Compact."

• Final Disposal:

  • Transfer the HDPE jar into the facility's Solid Hazardous Waste stream destined for Incineration .

Protocol B: Liquid Waste (Mother Liquors/Solutions)

Objective: Prevent precipitation and incompatible reactions in waste drums.

• Segregation:

  • Determine if the primary solvent is Halogenated (e.g., DCM) or Non-Halogenated (e.g., Methanol, DMSO).

• Dilution:

  • Ensure the concentration of the nitro compound is <5% by weight. If higher, dilute with the compatible solvent. High concentrations of nitro compounds in volatile solvents can concentrate to explosive levels if the solvent evaporates.

• pH Check:

  • Ensure the waste solution is Neutral (pH 6-8) .

  • Why? Basic conditions (pH > 9) can cause the deprotonation of the imidazole ring, forming shock-sensitive salts if metal ions are present in the waste drum.

• Stream Selection:

  • Pour into the appropriate carboy (Halogenated or Non-Halogenated).

  • Do not mix with oxidizers (peroxides, nitric acid) or strong reducing agents.

Protocol C: Spill Cleanup (Emergency)

Scenario: Dry powder spill on the benchtop.

• Evacuate & PPE: Evacuate immediate area. Don nitrile gloves, safety goggles, and a lab coat.

• Wet Down: Do NOT sweep dry powder (friction risk). Immediately mist the spill with water or ethanol/water mixture to wet it.

• Absorb: Place wet paper towels or inert absorbent (vermiculite) over the spill.

• Scoop: Using a plastic scoop (non-sparking), lift the wet material into a plastic waste bag.

• Clean Surface: Wipe the surface with 1M NaOH (dilute base) followed by water to decompose trace residues (hydrolysis), then dispose of wipes as solid hazardous waste.

Chemical Deactivation (Pre-Treatment)

Note: This step is for advanced users needing to degrade trace amounts before disposal. Large-scale destruction should be left to licensed incinerators.

Method: Chemical Reduction via Zn/HCl or Iron/Acid. Nitro groups can be reduced to amino groups (amines), which are generally non-explosive (though still toxic).

• Dissolve the residue in dilute Hydrochloric Acid (HCl).

• Slowly add Zinc powder or Iron filings.

• Stir until the yellow color (characteristic of nitro compounds) fades to colorless/brown.

• Neutralize the solution and dispose of as aqueous organic waste.

  • Citation: Reduction of nitrobenzimidazoles to aminobenzimidazoles is a standard synthetic pathway that effectively removes the explosophore (nitro group) [1, 2].

Regulatory & Compliance Data

• RCRA Classification (USA):

  • While not explicitly P-listed, this compound meets the criteria for Characteristic Waste D001 (Ignitability) and potentially D003 (Reactivity) due to its nitro-aromatic nature.

• UN Transport ID (Generic for Nitrobenzimidazoles):

  • UN 1325 (Flammable solid, organic, n.o.s.) OR UN 2811 (Toxic solid, organic, n.o.s.).

• Incompatibility:

  • Strong Oxidizers, Strong Bases, Reducing Agents, Heavy Metals (Copper, Lead).

References

• Synthesis and properties of nitrobenzimidazoles. Journal of Heterocyclic Chemistry. Discusses the stability and reduction of 2- and 5-nitrobenzimidazole derivatives.

• Safety Data Sheet: 5-Nitrobenzimidazole. TCI Chemicals. Provides baseline toxicity and handling data for the isomer class.

• Energetic Properties of Polynitrobenzimidazoles. Propellants, Explosives, Pyrotechnics. Details the sensitivity of dinitro- and trinitro-benzimidazole derivatives.

• Fisher Scientific Safety Data. General handling for nitro-substituted heterocycles.

Personal protective equipment for handling 2,5-Dinitrobenzimidazole

Executive Summary: The "Zero-Exposure" Mandate

Handling 2,5-Dinitrobenzimidazole (CAS 6640-62-6) requires a paradigm shift from standard organic synthesis safety. Unlike benign intermediates, this compound presents a dual-threat profile: energetic instability typical of polynitro aromatics and acute systemic toxicity (Methemoglobinemia) via transdermal absorption.

Critical Directive: Treat this compound as a shock-sensitive poison . Standard nitrile gloves and a lab coat are insufficient for direct manipulation of the solid or concentrated solutions. This guide defines the "Zero-Exposure" protocol required to handle this material with scientific integrity.

Hazard Mechanics & Causality (The "Why")

To select the correct PPE, one must understand the molecular behavior of the hazard.

A. Transdermal Bioavailability & Methemoglobinemia

The nitro groups (

) on the benzimidazole ring render the molecule highly lipophilic, facilitating rapid absorption through intact skin. Once in the bloodstream, hepatic metabolism reduces the nitro groups, generating reactive intermediates that oxidize hemoglobin ferrous iron ( ) to ferric iron ( ).

• Result: Hemoglobin loses its oxygen-binding capacity.

• Clinical Sign: Cyanosis (blue lips/fingernails) despite normal breathing.

• Implication for PPE: Glove permeation breakthrough times are the critical safety metric.

B. Energetic Instability (Shock Sensitivity)

While the benzimidazole core offers some stabilization compared to dinitrobenzene, the presence of two nitro groups creates an electron-deficient, high-energy scaffold.

• Risk: Dry crystals can be sensitive to friction and static discharge.

• Implication for Protocol: Metal spatulas are banned. Anti-static grounding is mandatory.

PPE Selection Matrix

The following recommendations are based on permeation data for dinitro-aromatic analogs (e.g., 1,3-Dinitrobenzene, Nitrobenzene) as direct data for the specific isomer is often unavailable.

PPE Category	Standard Lab Practice (INSUFFICIENT)	Required High-Hazard Protocol	Scientific Rationale
Hand Protection (Solids)	Single Nitrile (4 mil)	Double Nitrile (min. 5 mil outer)	Dry solid transfer has low permeation risk, but double gloving facilitates safe doffing without skin contact.
Hand Protection (Liquids)	Single Nitrile	Laminate (Silver Shield) or Butyl Rubber	Nitro-aromatics permeate nitrile in <15 mins. Butyl/Laminate offers >480 min breakthrough time.
Respiratory	Surgical Mask / N95	P100 Respirator or PAPR	N95s do not seal 100%. P100 (HEPA) is required to capture fine crystalline dust during weighing.
Body Defense	Cotton Lab Coat	Tyvek® Sleeve Covers + Chemical Apron	Cotton absorbs and holds toxic dust against the skin. Tyvek repels dust and is disposable.
Eye/Face	Safety Glasses	Chemical Goggles + Face Shield	Goggles seal against dust entry; Face shield protects against potential energetic decomposition (explosion).

Operational Protocol: The "Closed Loop" Workflow

This protocol is designed to be self-validating. If you cannot perform a step (e.g., you lack a static gun), the operation must pause.

Phase 1: Preparation & Weighing

• Static Neutralization: Place an ionizing fan or anti-static bar inside the fume hood.

• Tool Selection: Use PTFE (Teflon) or polypropylene spatulas . Never use stainless steel scupulas due to friction/spark risk.

• Balance Setup: Place the analytical balance inside the fume hood. If this is impossible, use a glove bag .

• Donning:

  • Put on Tyvek sleeves.[1]

  • Don inner nitrile gloves (taped to sleeves).

  • Don outer Laminate or Butyl gloves.

Phase 2: Solubilization & Transfer

• Solvent Choice: Dissolve the solid slowly. Avoid acetone if possible, as it increases skin permeation rates of the solute.

• Vessel Management: Use borosilicate glass. Inspect for micro-fractures before use (thermal stress from exotherms can shatter compromised glass).

• The "Dirty Hand/Clean Hand" Rule:

  • Left Hand (Dirty): Touches only the contaminated spatula and weigh boat.

  • Right Hand (Clean): Touches only the solvent bottle and balance door.

Phase 3: Decontamination & Doffing

• Primary Decon: Wipe all tools with a solvent-dampened Kimwipe inside the hood. Dispose of the wipe as solid hazardous waste.

• Glove Removal:

  • Remove outer gloves and leave them in the hood.

  • Inspect inner gloves for yellow staining.

  • Remove Tyvek sleeves.

  • Remove inner gloves by peeling from the cuff, turning them inside out.

• Hygiene: Wash hands with soap and cold water . Hot water opens pores and increases absorption of any trace residue.

Visualized Decision Workflow

The following diagram illustrates the critical decision nodes for handling 2,5-Dinitrobenzimidazole based on its physical state.

Caption: Decision logic for PPE selection based on physical state. Note the divergence in glove material requirements between solid (mechanical barrier) and liquid (permeation barrier) phases.

Emergency Response: Specifics for Nitro-Aromatics

Standard first aid is insufficient. You must communicate the specific chemical nature to medical responders.

• Skin Contact:

  • Immediate: Drench in safety shower for 15 minutes.

  • Contraindication: Do NOT use alcohol or organic solvents to wash skin; this accelerates absorption. Use soap and water only.

• Inhalation/Ingestion:

  • Alert: Inform EMS of potential Methemoglobinemia .

  • Antidote: Medical professionals may administer Methylene Blue. Keep the SDS readily available to justify this treatment.

• Spill Cleanup:

  • Do not sweep dry dust. This generates static.

  • Method: Cover with wet sand or spill pads dampened with water to desensitize. Scoop with plastic tools.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12075, 2,5-Dinitrotoluene (Analogous Hazard Profile). Retrieved from [Link]

• New Jersey Department of Health (2006). Hazardous Substance Fact Sheet: Dinitrobenzene (Mixed Isomers). Retrieved from [Link]

• International Labour Organization (2011). ILO Encyclopaedia of Occupational Health and Safety: Aromatic Nitrocompounds. Retrieved from [Link]

• Mikatavage, M., et al. (1984). Permeation of chlorinated aromatic compounds through Viton and nitrile glove materials.[2] American Industrial Hygiene Association Journal. Retrieved from [Link]

Sources

• 1. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. Permeation of chlorinated aromatic compounds through Viton and nitrile glove materials - PubMed [pubmed.ncbi.nlm.nih.gov]